1-Iodohexadecane

• CAS: 544-77-4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 1-Iodohexadecane from 1-Hexadecanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1-iodohexadecane from 1-hexadecanol (B1195841), a fundamental conversion in organic synthesis. 1-Iodohexadecane serves as a crucial intermediate in the development of pharmaceuticals, surfactants, and other specialized chemical entities. This document details the prevalent synthetic methodology, experimental protocols, and quantitative data to assist researchers in the efficient preparation of this versatile alkyl iodide.

Introduction

1-Iodohexadecane, a 16-carbon chain alkyl iodide, is a valuable reagent in organic chemistry, primarily utilized for the introduction of a hexadecyl moiety into various molecular scaffolds. Its synthesis from the readily available and less expensive 1-hexadecanol is a common transformation. The most widely employed and efficient method for this conversion is the Appel reaction, which utilizes triphenylphosphine (B44618) and an iodine source. This guide will focus on the practical application of the Appel reaction for the synthesis of 1-iodohexadecane.

Physicochemical Properties

A summary of the key physicochemical properties of the reactant, 1-hexadecanol, and the product, 1-iodohexadecane, is presented in Table 1 for easy reference and comparison.

Table 1: Physicochemical Properties of 1-Hexadecanol and 1-Iodohexadecane

Property	1-Hexadecanol	1-Iodohexadecane
Molecular Formula	C₁₆H₃₄O	C₁₆H₃₃I
Molecular Weight	242.44 g/mol	352.34 g/mol
CAS Number	36653-82-4	544-77-4
Appearance	White solid	White or colorless to yellow powder, lump, or clear liquid
Melting Point	49-51 °C	21-23 °C
Boiling Point	344 °C	206-207 °C at 10 mmHg
Density	0.818 g/cm³	1.121 g/mL at 25 °C
Refractive Index	1.4283 (at 79 °C)	1.4806 (at 20 °C)
Solubility	Insoluble in water; soluble in ethanol, chloroform, ether	Insoluble in water

Synthetic Pathway: The Appel Reaction

The conversion of 1-hexadecanol to 1-iodohexadecane is most effectively achieved via the Appel reaction.[1][2] This reaction involves the use of triphenylphosphine (PPh₃) and iodine (I₂) in the presence of a base, typically imidazole (B134444), in an appropriate solvent like dichloromethane (B109758) (DCM).[3] The reaction proceeds through the formation of a phosphonium (B103445) iodide intermediate, which is then displaced by the alcohol to form an alkoxyphosphonium iodide. A subsequent Sₙ2 attack by the iodide ion on the carbon atom of the hexadecyl chain results in the formation of 1-iodohexadecane and triphenylphosphine oxide (TPPO) as a byproduct.[1]

The overall reaction is depicted below:

Figure 1. General scheme for the synthesis of 1-iodohexadecane via the Appel reaction.

Experimental Protocol

This section provides a detailed experimental procedure for the synthesis of 1-iodohexadecane from 1-hexadecanol based on established protocols for the Appel reaction of long-chain primary alcohols.[3]

Materials and Reagents

Table 2: Reagents and their specifications

Reagent	CAS Number	Molecular Weight ( g/mol )	Molar Equivalents
1-Hexadecanol	36653-82-4	242.44	1.0
Triphenylphosphine (PPh₃)	603-35-0	262.29	1.5
Iodine (I₂)	7553-56-2	253.81	1.5
Imidazole	288-32-4	68.08	2.0
Dichloromethane (DCM), anhydrous	75-09-2	84.93	-
Sodium thiosulfate (B1220275) (Na₂S₂O₃), saturated aqueous solution	7772-98-7	158.11	-
Brine (saturated NaCl solution)	-	-	-
Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)	7757-82-6 / 7487-88-9	142.04 / 120.37	-
Hexane (B92381)	110-54-3	86.18	-
Ethyl acetate	141-78-6	88.11	-

Reaction Procedure

The following workflow outlines the key steps in the synthesis and purification of 1-iodohexadecane.

Figure 2. Experimental workflow for the synthesis of 1-iodohexadecane.

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 1-hexadecanol (1.0 eq) and triphenylphosphine (1.5 eq). Dissolve the solids in anhydrous dichloromethane.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Reagent Addition: In a separate flask, dissolve iodine (1.5 eq) and imidazole (2.0 eq) in anhydrous dichloromethane. Add this solution dropwise to the stirred alcohol-phosphine solution at 0 °C.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 16-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) by observing the disappearance of the 1-hexadecanol spot.

• Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate. The brown color of the excess iodine will disappear.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and wash it sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude product.

Purification

The primary impurity in the crude product is triphenylphosphine oxide (TPPO). Several methods can be employed for its removal:

• Column Chromatography: The most common method is flash column chromatography on silica (B1680970) gel. The crude product is loaded onto the column and eluted with a non-polar solvent system, such as a gradient of hexane and ethyl acetate. 1-Iodohexadecane, being relatively non-polar, will elute first, while the more polar TPPO will be retained on the column.

• Precipitation/Filtration: An alternative method involves suspending the crude residue in a non-polar solvent like pentane (B18724) or a mixture of hexane and ether.[4] The less soluble TPPO may precipitate and can be removed by filtration through a plug of silica gel. The desired product is then eluted with a slightly more polar solvent.

• Complexation and Precipitation: In some cases, TPPO can be removed by precipitation as a complex with metal salts like zinc chloride in polar solvents.[5][6]

Quantitative Data

While a specific yield for the synthesis of 1-iodohexadecane from 1-hexadecanol is not extensively reported, high yields are generally expected for the Appel reaction with primary alcohols.

Table 3: Expected Reaction Parameters and Yield

Parameter	Value/Range
Reaction Time	16 - 24 hours
Reaction Temperature	0 °C to Room Temperature
Expected Yield	80 - 95% (based on similar reactions)

It is important to note that the actual yield may vary depending on the specific reaction conditions, purity of reagents, and efficiency of the purification process.

Conclusion

The synthesis of 1-iodohexadecane from 1-hexadecanol via the Appel reaction is a robust and high-yielding method suitable for laboratory-scale preparation. This guide provides a detailed protocol and relevant data to enable researchers to successfully synthesize this important chemical intermediate. Careful execution of the experimental procedure and appropriate purification techniques are crucial for obtaining a high-purity product.

References

• 1. Appel reaction - Wikipedia [en.wikipedia.org]
• 2. Appel Reaction [organic-chemistry.org]
• 3. Appel Reaction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 4. chem.rochester.edu [chem.rochester.edu]
• 5. Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. weixgroup.chem.wisc.edu [weixgroup.chem.wisc.edu]

The Role of 1-Iodohexadecane in Scientific Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Iodohexadecane, a long-chain alkyl halide, serves as a pivotal intermediate in various fields of scientific research, primarily owing to its function as a potent alkylating agent. Its sixteen-carbon chain makes it an ideal precursor for introducing hydrophobicity into molecules, a property extensively exploited in the synthesis of surfactants, ionic liquids, and specialized lipid molecules. This technical guide provides an in-depth overview of the core research applications of 1-Iodohexadecane, with a focus on its role in the synthesis of advanced materials and molecules of pharmaceutical interest. Detailed experimental protocols, quantitative data, and visual representations of key processes are presented to facilitate its application in a laboratory setting.

Physicochemical Properties of 1-Iodohexadecane

A thorough understanding of the physicochemical properties of 1-Iodohexadecane is essential for its effective use in synthesis. The following table summarizes its key characteristics.

Property	Value
Molecular Formula	C₁₆H₃₃I
Molecular Weight	352.34 g/mol
Appearance	White or colorless to yellow powder, lump, or clear liquid
Melting Point	21-23 °C
Boiling Point	206-207 °C at 10 mmHg
Density	1.121 g/mL at 25 °C
Refractive Index	n20/D 1.4806
Solubility	Insoluble in water
Stability	Stable, but may discolor in light. Incompatible with strong bases and strong oxidizing agents.
CAS Number	544-77-4

Core Research Applications

The primary utility of 1-Iodohexadecane in research lies in its ability to introduce a C16 alkyl chain into various molecular scaffolds. This long alkyl chain imparts specific properties, such as surface activity and hydrophobicity, which are crucial for a range of applications.

Synthesis of Imidazolium-Based Ionic Liquid Surfactants

A significant application of 1-Iodohexadecane is in the synthesis of imidazolium-based ionic liquids, which can function as highly effective surfactants. These surfactants are of interest for their potential use in enhanced oil recovery and CO₂ capture technologies. The hexadecyl chain forms the hydrophobic tail of the surfactant molecule.

This protocol is adapted from a general procedure for the synthesis of imidazolium-based ionic liquid surfactants.

Materials:

• 1-Methylimidazole (B24206)

• 1-Iodohexadecane (or 1-Bromohexadecane as a common alternative)

• Isopropanol (B130326)

• Ethyl acetate (B1210297)

• Nitrogen gas

Procedure:

• In a round-bottom flask, dissolve 0.1 mol of 1-methylimidazole in 20 mL of isopropanol.

• Add 0.15 mol of 1-Iodohexadecane to the solution.

• Stir the reaction mixture at 70 °C for 24 hours under a nitrogen atmosphere.

• After the reaction is complete, remove the isopropanol and any unreacted 1-Iodohexadecane by rotary evaporation.

• The crude product is then purified by recrystallization from ethyl acetate three times to yield the final product.

The length of the alkyl chain significantly influences the performance of the resulting surfactant. The following table presents data on the interfacial tension (IFT) and emulsification index for a series of imidazolium-based surfactants with varying alkyl chain lengths.

Surfactant	Alkyl Chain Length	Minimum IFT (mN/m)	Emulsification Index
[C₁₂mim][Br]	12	3.17	0.259
[C₁₄mim][Br]	14	0.54	0.480
[C₁₆mim][Br]	16	0.051	0.597

Data adapted from a study on imidazolium-based ionic liquid surfactants.

Synthesis of 1-Hexadecyl-3-methylimidazolium Iodide.

Synthesis of Phospholipids

General synthesis pathway for 1-O-hexadecyl dihydroxyacetone-3-phosphate.

Material Science and Surface Modification

In material science, 1-Iodohexadecane is employed for the functionalization of surfaces to impart hydrophobicity. The long alkyl chain can be grafted onto various substrates, altering their surface properties. This is particularly relevant in the development of self-assembling monolayers and hydrophobic coatings. The process typically involves a substitution reaction where the iodine atom is displaced by a nucleophilic group on the surface of the material. Detailed experimental protocols are highly substrate-specific and are not broadly available in the public domain.

Pharmaceutical Research

Preliminary studies have suggested that long-chain alkyl halides may have pharmacological activities, including potential anti-atopic dermatitis effects. However, the specific signaling pathways and mechanisms of action are not well-elucidated in publicly available research. This remains an emerging area of investigation where 1-Iodohexadecane could serve as a valuable molecular probe.

Conclusion

1-Iodohexadecane is a versatile and valuable reagent in scientific research, primarily serving as a source for the hexadecyl moiety in organic synthesis. Its application in the creation of advanced surfactants and as a precursor for complex lipids highlights its importance in both materials science and biochemical studies. While detailed experimental protocols for all its applications are not universally available, the foundational principles of its reactivity as an alkylating agent provide a strong basis for its use in a wide array of research endeavors. The continued exploration of its potential in areas such as pharmaceutical development may unveil new and impactful applications for this long-chain alkyl halide.

A Technical Guide to 1-Iodohexadecane (CAS 544-77-4) for Research and Development

Introduction: 1-Iodohexadecane, identified by the CAS number 544-77-4, is a long-chain alkyl halide that serves as a crucial intermediate and building block in various scientific fields.[1] Its molecular structure, featuring a 16-carbon aliphatic chain and a terminal iodine atom, imparts unique chemical properties that are leveraged in organic synthesis, material science, and pharmaceutical development.[2] This technical guide provides an in-depth overview of 1-Iodohexadecane, including its physicochemical properties, safety and handling protocols, key applications, and detailed experimental methodologies, tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

1-Iodohexadecane is a colorless to light yellow liquid or solid, depending on the ambient temperature, and it may discolor when exposed to light.[3][4] It is characterized by its insolubility in water and its incompatibility with strong bases and oxidizing agents.[3][5] Many of its preparations contain copper as a stabilizer.[6]

Table 1: Physicochemical Properties of 1-Iodohexadecane

Property	Value	Source(s)
CAS Number	544-77-4	[7]
Molecular Formula	C₁₆H₃₃I	[7][8][9]
Molecular Weight	352.34 g/mol	[6][8][9]
Appearance	White or Colorless to Yellow powder, lump, or clear liquid	[3][10][11]
Melting Point	21-23 °C (lit.)	[3][5][6]
Boiling Point	206-207 °C at 10 mmHg (lit.)	[3][6][9]
Density	1.121 g/mL at 25 °C (lit.)	[3][5][6]
Refractive Index	n20/D 1.4806 (lit.)	[3][5][6]
Flash Point	>110 °C (>230 °F)	[4][5]
Water Solubility	Insoluble	[1][3][5]
Stability	Stable, but sensitive to light	[3][4][5]

Safety and Handling

1-Iodohexadecane is classified as an irritant and an environmental hazard.[8] Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn during handling to avoid contact with skin and eyes.[4]

Table 2: GHS Hazard Information for 1-Iodohexadecane

Hazard Code	Description	Source(s)
H315	Causes skin irritation	[8]
H319	Causes serious eye irritation	[8]
H335	May cause respiratory irritation	[8]
H400 / H410	Very toxic to aquatic life (acute and chronic)	[8]

Storage: Store in a tightly sealed container in a dry, well-ventilated area, protected from light.[4][5] Recommended storage temperatures range from 2-8°C to below 30°C.[5][11] Incompatibilities: Avoid strong oxidizing agents and strong bases.[3][4]

Applications in Research and Development

The primary utility of 1-Iodohexadecane lies in its function as a potent alkylating agent in organic synthesis, enabling the introduction of the C16 hexadecyl group into various molecular scaffolds.[2][10]

• Organic and Materials Synthesis: It is widely used in the synthesis of surfactants and emulsifiers, such as alkyl imidazolium (B1220033) surfactants (e.g., 1-hexadecyl-imidazolium).[3][6] Its long hydrocarbon chain is ideal for creating molecules with specific hydrophobic properties.[10] In material science, it is used to modify surface properties and in the synthesis of novel polymers, including melt-processable syndiotactic polystyrene/montmorillonite nanocomposites.[10] It also finds use as an ionic liquid for electrochemical applications.[3][11]

• Drug Development and Life Sciences: 1-Iodohexadecane is a valuable intermediate in the synthesis of complex bioactive molecules.[] It has been utilized in the chemical synthesis of 1-O-hexadecyl dihydroxyacetone-3-phosphate, a lipid precursor.[3][6][11] Notably, it was used in the development of a kit for the liver cancer therapeutic agent Re-188-HDD/lipiodol, highlighting its direct application in creating pharmaceutical agents.[6] It is also employed as a tool in molecular biology, serving in applications related to qPCR primer and probe design.[3][11]

References

• 1. Page loading... [guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. 1-IODOHEXADECANE | 544-77-4 [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. chemwhat.com [chemwhat.com]
• 6. 1-Iodohexadecane copper stabilizer, 95 544-77-4 [sigmaaldrich.com]
• 7. Hexadecane, 1-iodo- [webbook.nist.gov]
• 8. 1-Iodohexadecane | C16H33I | CID 11007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. chemsynthesis.com [chemsynthesis.com]
• 10. nbinno.com [nbinno.com]
• 11. 1-IODOHEXADECANE One Chongqing Chemdad Co. ，Ltd [chemdad.com]

An In-depth Technical Guide to the Physical Properties of Long-Chain Alkyl Iodides

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of long-chain alkyl iodides. Designed for researchers, scientists, and professionals in drug development, this document consolidates key data, outlines detailed experimental methodologies, and visualizes relevant chemical processes. The information contained herein is pivotal for understanding the behavior of these compounds in various scientific applications, from organic synthesis to the formulation of advanced drug delivery systems.

Core Physical Properties of Long-Chain Alkyl Iodides

Long-chain alkyl iodides are a class of organic compounds characterized by a linear alkyl chain attached to an iodine atom. Their physical properties are crucial for their application in synthesis, purification, and formulation. These properties exhibit clear trends with increasing chain length, primarily due to the increasing influence of van der Waals forces.

Data Summary

The following tables summarize the key physical properties of a series of straight-chain 1-iodoalkanes. These values have been compiled from various chemical data sources and are presented to facilitate comparison across the homologous series.

Table 1: Melting and Boiling Points of Long-Chain Alkyl Iodides

Alkyl Iodide	Molecular Formula	Melting Point (°C)	Boiling Point (°C)	Boiling Point Pressure (mmHg)
1-Iodopentane	C₅H₁₁I	-85.6	155-157	760
1-Iodooctane	C₈H₁₇I	-46 to -45	225-226	760
1-Iododecane	C₁₀H₂₁I	-16	132	15
1-Iodododecane	C₁₂H₂₅I	-3	159-160	15
1-Iodotetradecane	C₁₄H₂₉I	13.6	310.06 (estimate)	760
1-Iodohexadecane	C₁₆H₃₃I	21-23	206-207	10
1-Iodooctadecane	C₁₈H₃₇I	33-35	194-197	2
1-Iodoeicosane	C₂₀H₄₁I	43 (estimate)	-	-
1-Iododocosane	C₂₂H₄₅I	51 (estimate)	795.90 (estimate)	760
1-Iodotetracosane	C₂₄H₄₉I	57 (estimate)	841.66 (estimate)	760

Table 2: Density and Refractive Index of Long-Chain Alkyl Iodides

Alkyl Iodide	Molecular Formula	Density (g/mL at 25°C unless noted)	Refractive Index (n²⁰/D)
1-Iodopentane	C₅H₁₁I	1.517	1.495
1-Iodooctane	C₈H₁₇I	1.330	1.4878
1-Iododecane	C₁₀H₂₁I	1.257	1.485
1-Iodododecane	C₁₂H₂₅I	1.201	1.484
1-Iodotetradecane	C₁₄H₂₉I	1.1519 (estimate)	1.4806
1-Iodohexadecane	C₁₆H₃₃I	1.121	1.4806
1-Iodooctadecane	C₁₈H₃₇I	1.104 (at 20°C)	1.483
1-Iodoeicosane	C₂₀H₄₁I	-	-
1-Iododocosane	C₂₂H₄₅I	-	-
1-Iodotetracosane	C₂₄H₄₉I	-	-

Solubility

Long-chain alkyl iodides are generally insoluble in water due to their nonpolar alkyl chains. They are, however, soluble in a wide range of common organic solvents.[1] The "like dissolves like" principle is a good guide for predicting solubility.

Table 3: Solubility of Long-Chain Alkyl Iodides in Common Solvents

Solvent	Polarity	Expected Solubility of Long-Chain Alkyl Iodides
Hexane	Nonpolar	High
Toluene	Nonpolar	High
Diethyl Ether	Slightly Polar	High
Chloroform	Polar Aprotic	High
Acetone	Polar Aprotic	Moderate to High
Ethanol	Polar Protic	Moderate
Methanol	Polar Protic	Low to Moderate
Water	Polar Protic	Very Low / Insoluble

Experimental Protocols for Physical Property Determination

Accurate measurement of physical properties is essential for the characterization and quality control of long-chain alkyl iodides. The following sections detail standard laboratory procedures for determining melting point, boiling point, density, and refractive index.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For pure crystalline compounds, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

• Sample Preparation: A small amount of the finely powdered solid alkyl iodide is introduced into a thin-walled capillary tube, sealed at one end. The sample is packed to a height of 2-3 mm by tapping the tube.

• Apparatus: A melting point apparatus, such as a Mel-Temp or a Thiele tube filled with mineral oil, is used. The capillary tube is placed in the apparatus adjacent to a calibrated thermometer.

• Measurement: The sample is heated slowly, at a rate of 1-2 °C per minute, as the temperature approaches the expected melting point.

• Data Recording: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the last crystal melts is recorded as the end of the range.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid. For high molecular weight liquids like long-chain alkyl iodides, boiling points are often measured at reduced pressure to prevent decomposition.

Methodology: Thiele Tube Method (for atmospheric pressure)

• Apparatus Setup: A small amount of the liquid alkyl iodide (a few milliliters) is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed inside the test tube. The test tube is then attached to a thermometer.

• Heating: The assembly is placed in a Thiele tube containing mineral oil, ensuring the test tube is immersed in the oil. The side arm of the Thiele tube is gently heated, which circulates the oil and provides uniform heating.[2]

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the inverted capillary tube. Heating is continued until a steady stream of bubbles is observed.

• Measurement: The heat source is removed, and the apparatus is allowed to cool. The boiling point is the temperature at which the liquid is drawn back into the capillary tube.[2]

Density Determination

Density is the mass of a substance per unit volume. For liquids, it is a fundamental property that can be measured with high precision.

Methodology: Pycnometer Method

• Apparatus: A pycnometer, which is a glass flask with a precisely known volume, is used.[3]

• Procedure:

  • The mass of the clean, dry pycnometer is accurately measured.

  • The pycnometer is filled with the liquid alkyl iodide, and the stopper is inserted, ensuring any excess liquid is expelled through the capillary. The exterior is carefully dried.

  • The mass of the pycnometer filled with the sample is measured.

  • The pycnometer is emptied, cleaned, and filled with a reference liquid of known density (e.g., deionized water) at the same temperature. Its mass is then measured.

• Calculation: The density of the alkyl iodide is calculated using the following formula: Density_sample = (Mass_sample / Mass_reference) * Density_reference

Refractive Index Measurement

The refractive index of a substance is a dimensionless number that describes how fast light travels through the material. It is a characteristic property that is dependent on temperature and the wavelength of light.

Methodology: Abbe Refractometer

• Apparatus: An Abbe refractometer is a standard instrument for measuring the refractive index of liquids.

• Calibration: The refractometer is calibrated using a standard liquid with a known refractive index (e.g., distilled water).

• Sample Application: A few drops of the liquid alkyl iodide are placed on the prism of the refractometer.

• Measurement: The prism is closed, and the light source is adjusted. The user looks through the eyepiece and adjusts the controls until the dividing line between the light and dark fields is sharp and centered on the crosshairs.

• Reading: The refractive index is read directly from the instrument's scale. The temperature should be controlled and recorded, as the refractive index is temperature-dependent.

Applications in Research and Drug Development

Long-chain alkyl iodides are valuable molecules in the field of drug development and biomedical research. Their lipophilic nature and the reactivity of the carbon-iodine bond make them suitable for a variety of applications.

• Surface Functionalization of Nanoparticles: Long-chain alkyl iodides can be used to modify the surface of nanoparticles, such as gold or iron oxide nanoparticles.[4] This functionalization can improve the nanoparticle's stability in biological media and facilitate its interaction with cell membranes, which is crucial for targeted drug delivery.[5] The alkyl chains can be further modified with targeting ligands or therapeutic agents.

• Synthesis of Radiolabeled Compounds: The iodine atom in alkyl iodides can be replaced with a radioactive isotope of iodine (e.g., ¹²³I, ¹²⁵I, or ¹³¹I). This makes long-chain alkyl iodides important precursors in the synthesis of radiolabeled molecules for use in medical imaging techniques like Positron Emission Tomography (PET) and Single-Photon Emission Computed Tomography (SPECT).[6][7] These radiolabeled compounds can be used to track the distribution and metabolism of drugs in the body.

• Probing Biomembrane Dynamics: Due to their structural similarity to lipids, long-chain alkyl iodides can be incorporated into lipid bilayers to study membrane properties. The heavy iodine atom can serve as a useful probe in techniques like X-ray scattering to understand the organization and dynamics of cell membranes. The interaction of these molecules with membranes is also relevant to understanding how drugs with long alkyl chains partition into and permeate through biological barriers.[8]

Visualizing Key Concepts

To further elucidate the concepts discussed, the following diagrams, generated using the DOT language, illustrate a relevant biological pathway and a typical experimental workflow.

Caption: A simplified diagram of a generic lipid signaling pathway.

Caption: Workflow for surface functionalization of nanoparticles.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Unique Properties of Surface-Functionalized Nanoparticles for Bio-Application: Functionalization Mechanisms and Importance in Application - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Surface functionalization of nanoparticles for nanomedicine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of Radioiodinated Compounds. Classical Approaches and Achievements of Recent Years - PMC [pmc.ncbi.nlm.nih.gov]
• 7. moravek.com [moravek.com]
• 8. Role of membrane biophysics in Alzheimer's–related cell pathways - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Solubility of 1-Iodohexadecane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of 1-iodo-hexadecane in various organic solvents. Due to a lack of extensive quantitative data in publicly available literature, this document focuses on providing a robust qualitative understanding based on chemical principles and available data for homologous compounds. Furthermore, it outlines a comprehensive experimental protocol for the precise determination of its solubility, catering to the needs of researchers in laboratory settings.

Core Concepts: Understanding the Solubility of 1-Iodohexadecane

1-Iodohexadecane (C₁₆H₃₃I) is a long-chain alkyl halide. Its molecular structure, characterized by a long, non-polar sixteen-carbon chain and a terminal iodine atom, is the primary determinant of its solubility. The principle of "like dissolves like" is fundamental to predicting its behavior in different solvents. The large aliphatic tail dictates a preference for non-polar or weakly polar organic solvents that can effectively solvate the long hydrocarbon chain through van der Waals forces. While the carbon-iodine bond introduces a degree of polarity, its influence is significantly diminished by the extensive non-polar portion of the molecule.

Qualitative Solubility Profile

Based on the principles of chemical interactions and data from related long-chain alkyl halides, the following table summarizes the expected qualitative solubility of 1-iodo-hexadecane in a range of common organic solvents.

Solvent Class	Representative Solvents	Expected Solubility	Rationale
Non-Polar Aliphatic	Hexane, Heptane, Cyclohexane	High	The non-polar nature of these solvents closely matches the long alkyl chain of 1-iodo-hexadecane, leading to strong van der Waals interactions and favorable dissolution.
Non-Polar Aromatic	Toluene, Benzene, Xylene	High	Similar to aliphatic non-polar solvents, these aromatic hydrocarbons can effectively solvate the non-polar alkyl chain.
Halogenated	Dichloromethane (DCM), Chloroform	High	These solvents are effective at dissolving a wide range of organic compounds and are expected to readily dissolve 1-iodo-hexadecane.
Ethers	Diethyl Ether, Tetrahydrofuran (THF)[1]	Moderate to High	These solvents have a moderate polarity and can solvate both non-polar and somewhat polar compounds. THF is a versatile solvent for a wide range of compounds.[1]
Ketones	Acetone, Methyl Ethyl Ketone (MEK)	Low to Moderate	While polar aprotic, the polarity of ketones may be too high to favorably interact with the long non-polar chain of 1-iodo-hexadecane.
Esters	Ethyl Acetate	Low to Moderate	Similar to ketones, the polarity of the ester group may limit the solubility of the predominantly non-polar solute.
Alcohols	Methanol, Ethanol, Isopropanol	Low to Insoluble	The high polarity and hydrogen-bonding nature of short-chain alcohols make them poor solvents for the non-polar 1-iodo-hexadecane.
Polar Aprotic	Dimethylformamide (DMF)[2], Dimethyl Sulfoxide (DMSO)	Very Low to Insoluble	These highly polar solvents are generally incompatible with the non-polar nature of 1-iodo-hexadecane. DMF is a polar aprotic solvent.[2]
Water	H₂O	Insoluble	1-Iodohexadecane is practically insoluble in water, with a reported solubility of 0.02 μg/L.[3][4][5]

Experimental Protocol for Solubility Determination

The following is a generalized yet detailed methodology for the quantitative determination of 1-iodo-hexadecane solubility in an organic solvent of interest. This protocol is based on the widely used isothermal equilibrium method.

1. Materials and Equipment:

• 1-Iodohexadecane (high purity)

• Selected organic solvent (analytical grade)

• Analytical balance (± 0.0001 g)

• Thermostatically controlled shaker or water bath

• Calibrated thermometer

• Syringe filters (e.g., 0.45 µm PTFE)

• Vials with screw caps

• Analytical instrumentation for quantification (e.g., Gas Chromatography with Flame Ionization Detection (GC-FID), High-Performance Liquid Chromatography (HPLC), or UV-Vis Spectrophotometry after establishing a suitable chromophore or derivatization).

2. Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 1-iodo-hexadecane to a series of vials. The excess solid is crucial to ensure that equilibrium with the solid phase is achieved.

  • Accurately pipette a known volume of the desired organic solvent into each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in the thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C, 37 °C).

  • Agitate the mixtures for a sufficient period to reach equilibrium. For long-chain organic molecules, this may take 24 to 72 hours. It is advisable to perform a preliminary time-to-equilibrium study by analyzing samples at different time points (e.g., 12, 24, 48, and 72 hours) to ensure the concentration has plateaued.

• Sample Collection and Preparation:

  • Once equilibrium is reached, cease agitation and allow the vials to stand undisturbed in the constant temperature bath for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-warmed syringe to avoid precipitation due to temperature changes.

  • Immediately filter the withdrawn solution through a syringe filter into a clean, pre-weighed vial. This step is critical to remove any undissolved microcrystals.

  • Accurately weigh the filtered solution to determine its mass.

  • Dilute the filtered solution with a known volume of the same solvent to a concentration that falls within the linear range of the analytical method.

• Quantification:

  • Prepare a series of standard solutions of 1-iodo-hexadecane of known concentrations in the same solvent.

  • Generate a calibration curve by analyzing the standard solutions using the chosen analytical method (e.g., GC-FID or HPLC).

  • Analyze the diluted sample solution and determine the concentration of 1-iodo-hexadecane from the calibration curve.

• Calculation of Solubility:

  • Calculate the concentration of 1-iodo-hexadecane in the original saturated solution by applying the dilution factor.

  • Express the solubility in desired units, such as g/100 mL, mg/mL, or mol/L.

Visualizing Methodologies and Relationships

To further aid in the understanding of the processes and principles discussed, the following diagrams have been generated using the DOT language.

References

• 1. Tetrahydrofuran - Wikipedia [en.wikipedia.org]
• 2. Beyond a solvent: triple roles of dimethylformamide in organic chemistry - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Page loading... [guidechem.com]
• 4. quora.com [quora.com]
• 5. 1-IODOHEXADECANE | 544-77-4 [chemicalbook.com]

A Technical Guide to the Stability and Storage of 1-Iodohexadecane

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the stability and optimal storage conditions for 1-Iodohexadecane (CAS No. 544-77-4), a long-chain alkyl iodide utilized in various synthetic applications, including the formation of surfactants and as an intermediate in pharmaceutical manufacturing.[1] Proper handling and storage are paramount to ensure its integrity and prevent degradation, which can impact experimental outcomes and product purity.

Core Stability Profile

1-Iodohexadecane is a stable compound under recommended storage conditions; however, it is susceptible to degradation from light, heat, and incompatible substances.[2] Commercial preparations may include stabilizers, such as copper, to mitigate degradation.[2] The primary degradation pathways for alkyl iodides involve photodegradation and elimination reactions.

Key Stability Characteristics:

• Light Sensitivity: Exposure to light, particularly UV radiation, can induce homolytic cleavage of the carbon-iodine bond, leading to the formation of radical species. This can initiate a cascade of reactions, resulting in discoloration (often turning yellow or pink) and the formation of impurities.[2]

• Thermal Stability: While stable at recommended storage temperatures, elevated temperatures can promote degradation. Long-chain alkanes can undergo thermal autooxidation, forming various oxidation products.[3][4]

• Incompatibilities: 1-Iodohexadecane is incompatible with strong oxidizing agents and strong bases. Strong bases can promote dehydrohalogenation, an elimination reaction that forms hexadecene.

Recommended Storage and Handling

To maintain the quality and shelf-life of 1-Iodohexadecane, adherence to the following storage and handling conditions is crucial.

Parameter	Recommended Condition	Rationale
Temperature	2°C to 8°C or below 30°C	Minimizes thermal degradation and potential side reactions.
Light	Store in a dark place (e.g., amber vial, foil-wrapped container)	Prevents photodegradation initiated by UV and visible light.[2]
Atmosphere	Sealed in a dry, inert atmosphere (e.g., nitrogen or argon)	Protects from moisture and oxygen, which can participate in degradation reactions.
Container	Tightly sealed, chemically inert container (e.g., glass)	Prevents contamination and exposure to air and moisture.

Quantitative Stability Data

Specific kinetic data on the degradation of 1-Iodohexadecane is not extensively available in the public domain. Stability is generally assessed qualitatively by observing physical changes (e.g., color) and quantitatively by chromatographic purity analysis over time. For quantitative analysis, a stability-indicating assay using a technique like Gas Chromatography-Mass Spectrometry (GC-MS) is recommended.

Experimental Protocols for Stability Assessment

The following are generalized protocols for assessing the stability of 1-Iodohexadecane, based on standard methodologies for similar compounds.

Protocol 1: Photostability Assessment

Objective: To evaluate the degradation of 1-Iodohexadecane upon exposure to light.

Methodology:

• Sample Preparation: Prepare two sets of samples of 1-Iodohexadecane. One set will be the test samples, and the other will be the control (dark) samples.

• Container: Place the samples in chemically inert, transparent containers (e.g., quartz or borosilicate glass vials).

• Control Samples: Wrap the control sample containers completely in aluminum foil to protect them from light.

• Exposure: Place both test and control samples in a photostability chamber equipped with a light source compliant with ICH Q1B guidelines (e.g., a xenon or metal halide lamp).

• Sampling: Withdraw aliquots from both test and control samples at predetermined time intervals (e.g., 0, 6, 12, 24, and 48 hours).

• Analysis: Analyze the purity of each aliquot using a validated stability-indicating GC-MS method.

• Data Evaluation: Compare the purity of the light-exposed samples to the dark controls to determine the extent of photodegradation.

Protocol 2: Thermal Stability Assessment

Objective: To assess the stability of 1-Iodohexadecane under accelerated thermal conditions.

Methodology:

• Sample Preparation: Aliquot 1-Iodohexadecane into multiple sealed vials to prevent contamination from repeated sampling.

• Storage Conditions: Place the vials in temperature-controlled stability chambers at various temperatures (e.g., 40°C, 60°C). Include a control set stored at the recommended temperature (e.g., 4°C).

• Sampling: At specified time points (e.g., 1, 3, 6, and 12 months), remove a vial from each temperature condition.

• Analysis: Allow the vials to come to room temperature and analyze the contents using a validated GC-MS method to determine the purity and identify any degradation products.

• Data Analysis: Plot the percentage of remaining 1-Iodohexadecane against time for each temperature to evaluate the degradation kinetics.

Visualizations

The following diagrams illustrate key logical relationships and workflows related to the stability of 1-Iodohexadecane.

Caption: Factors influencing the degradation of 1-Iodohexadecane.

Caption: Potential degradation pathways for 1-Iodohexadecane.

Caption: A general experimental workflow for a stability study.

References

• 1. Determination of residual alkyl iodides and alkyl bromides as their corresponding alkyl chlorides in drug substances by headspace GC-FID - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1-Iodohexadecane, 98%, stab. with copper 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 3. scholars.cityu.edu.hk [scholars.cityu.edu.hk]
• 4. researchgate.net [researchgate.net]

1-Iodohexadecane molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of 1-Iodohexadecane, with a focus on its molecular characteristics. The information is presented to support its application in research, particularly in the fields of organic synthesis and materials science.

Core Molecular Data

1-Iodohexadecane is a long-chain alkyl iodide that serves as a versatile reagent in various chemical syntheses. Its fundamental molecular properties are summarized below for easy reference.

Property	Value	Source(s)
Molecular Formula	C₁₆H₃₃I	[1][2][3][4]
Molecular Weight	352.34 g/mol	[1][3][4]
Alternate Molecular Weight	352.3377 g/mol	[2]

Physicochemical Characteristics

1-Iodohexadecane is typically a colorless to pale yellow liquid or solid, with its physical state being dependent on the ambient temperature. It is characterized by its insolubility in water.

Synthetic Applications

The primary utility of 1-Iodohexadecane in a laboratory setting is as an alkylating agent. The carbon-iodine bond is relatively weak, making the iodine atom a good leaving group in nucleophilic substitution reactions. This reactivity allows for the introduction of the 16-carbon hexadecyl group onto various substrates.

A notable application is in the synthesis of surfactants. For instance, it is a key reactant in the preparation of alkyl imidazolium (B1220033) surfactants. This process involves the alkylation of an imidazole (B134444) derivative with 1-Iodohexadecane.

Below is a simplified logical workflow illustrating the role of 1-Iodohexadecane in the synthesis of a generic 1-hexadecyl-3-alkyl-imidazolium iodide, a type of ionic liquid.

Synthesis of Alkyl Imidazolium Iodide.

Disclaimer: This document is intended for informational purposes only and does not constitute a detailed experimental protocol. Researchers should consult peer-reviewed literature for specific reaction conditions and safety procedures.

References

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. 1-碘十六烷 contains copper as stabilizer, 95% | Sigma-Aldrich [sigmaaldrich.com]
• 3. nbinno.com [nbinno.com]
• 4. 1-Iodohexadecane | CymitQuimica [cymitquimica.com]

Spectroscopic Analysis of 1-Iodohexadecane: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data for 1-iodohexadecane, a key intermediate in various chemical syntheses. The document is intended for researchers, scientists, and professionals in the field of drug development and materials science, offering a centralized resource for its structural characterization through Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 1-iodohexadecane, facilitating easy reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
3.19	Triplet	2H	-CH₂-I
1.82	Quintet	2H	-CH₂-CH₂-I
1.25	Broad Singlet	26H	-(CH₂)₁₃-
0.88	Triplet	3H	-CH₃

Solvent: CDCl₃, Frequency: 400 MHz[1]

¹³C NMR Data

Chemical Shift (ppm)	Assignment
33.5	-CH₂-CH₂-I
30.5	-(CH₂)n-
29.7	-(CH₂)n-
29.6	-(CH₂)n-
29.5	-(CH₂)n-
29.4	-(CH₂)n-
29.2	-(CH₂)n-
28.6	-(CH₂)n-
22.7	-CH₂-CH₃
14.1	-CH₃
7.1	-CH₂-I

Source: SpectraBase[2]

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Intensity	Assignment
2924	Strong	C-H stretch (alkane)
2853	Strong	C-H stretch (alkane)
1465	Medium	C-H bend (alkane)
1215	Medium	C-I stretch
722	Medium	C-H rock (alkane)

Technique: Capillary Cell: Neat[2][3]

Mass Spectrometry (MS)

m/z	Relative Intensity	Assignment
352	Low	[M]⁺ (Molecular Ion)
225	Medium	[M - I]⁺
85	High	Alkyl fragment
71	High	Alkyl fragment
57	Base Peak	Alkyl fragment
43	High	Alkyl fragment

Technique: Electron Ionization (EI)[2][4]

Experimental Protocols

Detailed methodologies for the acquisition of the cited spectroscopic data are provided below. These protocols are generalized and may require optimization based on the specific instrumentation used.

NMR Spectroscopy

Sample Preparation: Approximately 10-20 mg of 1-iodohexadecane was dissolved in about 0.7 mL of deuterated chloroform (B151607) (CDCl₃) within a clean, dry 5 mm NMR tube. Tetramethylsilane (TMS) was used as an internal standard for chemical shift referencing.[5]

Instrumentation and Data Acquisition: ¹H and ¹³C NMR spectra were acquired on a spectrometer operating at a proton frequency of 400 MHz.[1] For a typical ¹H NMR experiment, a sufficient number of scans were accumulated to achieve a good signal-to-noise ratio. For ¹³C NMR, a greater number of scans were necessary due to the lower natural abundance of the ¹³C isotope.

Infrared (IR) Spectroscopy

Sample Preparation: The IR spectrum was obtained from a neat liquid sample. A drop of 1-iodohexadecane was placed between two sodium chloride (NaCl) or potassium bromide (KBr) salt plates to form a thin liquid film.[6][7]

Instrumentation and Data Acquisition: A Fourier Transform Infrared (FTIR) spectrometer was used to record the spectrum.[8] A background spectrum of the clean salt plates was taken prior to the sample analysis. The sample was then placed in the instrument's sample holder, and the spectrum was recorded over the range of 4000-600 cm⁻¹.[9]

Mass Spectrometry (MS)

Sample Introduction and Ionization: The sample was introduced into the mass spectrometer, likely via a gas chromatograph (GC-MS) to ensure sample purity.[2] Electron Ionization (EI) was employed, where the sample was bombarded with a beam of high-energy electrons (typically 70 eV), causing the molecule to ionize and fragment.[10]

Mass Analysis and Detection: The resulting positively charged fragments and the molecular ion were accelerated and separated based on their mass-to-charge (m/z) ratio by a mass analyzer.[10][11] A detector then recorded the relative abundance of each ion to generate the mass spectrum. The principal fragmentation pathway for alkyl halides like 1-iodohexadecane involves the cleavage of the C-I bond.[12]

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the spectroscopic characterization of an organic compound such as 1-iodohexadecane.

Caption: Workflow for the spectroscopic analysis of 1-Iodohexadecane.

References

• 1. 1-IODOHEXADECANE(544-77-4) 1H NMR [m.chemicalbook.com]
• 2. 1-Iodohexadecane | C16H33I | CID 11007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Hexadecane, 1-iodo- [webbook.nist.gov]
• 4. Hexadecane, 1-iodo- [webbook.nist.gov]
• 5. bmse000487 1-Hexadecanol at BMRB [bmrb.io]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. webassign.net [webassign.net]
• 8. emeraldcloudlab.com [emeraldcloudlab.com]
• 9. ursinus.edu [ursinus.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Mass Spectrometry Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 12. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for 1-Iodohexadecane in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the use of 1-iodo-hexadecane as a potent alkylating agent in various organic transformations. The protocols outlined below are intended to serve as a foundational guide for the synthesis of a range of hexadecyl-functionalized molecules, which have applications in materials science, surfactant chemistry, and as intermediates in drug development.

Introduction

1-Iodohexadecane (C₁₆H₃₃I) is a long-chain alkyl halide valued for its ability to introduce a sixteen-carbon alkyl group onto various nucleophilic substrates. The carbon-iodine bond is relatively weak, making iodine an excellent leaving group in nucleophilic substitution reactions, primarily proceeding via an SN2 mechanism. This reactivity profile makes 1-iodo-hexadecane a versatile reagent for the synthesis of ethers, amines, and thioethers. Its long lipophilic chain is particularly useful for modifying the physicochemical properties of molecules, such as increasing lipophilicity or inducing self-assembly.

General Handling and Storage

1-Iodohexadecane is a colorless to light yellow liquid or low-melting solid. It is stable under normal laboratory conditions but can be sensitive to light. It is recommended to store 1-iodo-hexadecane in a cool, dark place, preferably under an inert atmosphere, to prevent degradation. It is incompatible with strong oxidizing agents and strong bases. Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling this reagent.

Application Note 1: N-Alkylation of Imidazoles

The N-alkylation of imidazoles with long-chain alkyl halides is a key step in the synthesis of imidazolium-based ionic liquids and surfactants. These compounds have diverse applications, including as phase-transfer catalysts, electrolytes, and antimicrobial agents. The following protocol details the synthesis of 1-hexadecyl-3-methylimidazolium iodide.

Experimental Protocol: Synthesis of 1-Hexadecyl-3-methylimidazolium Iodide

Reaction Scheme:

Materials:

• 1-Iodohexadecane (1.0 eq)

• 1-Methylimidazole (B24206) (1.0 eq)

• Ethyl acetate (B1210297)

• Nitrogen or Argon gas

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Standard glassware for filtration and washing

Procedure:

• To a round-bottom flask charged with a magnetic stir bar, add 1-methylimidazole (1.0 equivalent).

• Add ethyl acetate to dissolve the 1-methylimidazole.

• Slowly add 1-iodo-hexadecane (1.0 equivalent) to the solution at room temperature under a nitrogen or argon atmosphere.

• Heat the reaction mixture to 65 °C and stir for 24 hours.

• After 24 hours, cool the reaction mixture to room temperature.

• The product, 1-hexadecyl-3-methylimidazolium iodide, will precipitate as a white solid.

• Collect the solid by vacuum filtration and wash with ethyl acetate.

• Dry the product under vacuum at 40 °C for 24 hours.

Quantitative Data:

Reactant 1	Reactant 2	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
1-Iodohexadecane	1-Methylimidazole	Ethyl Acetate	65	24	1-Hexadecyl-3-methylimidazolium iodide	~95

Table 1: Reaction parameters for the synthesis of 1-hexadecyl-3-methylimidazolium iodide.

Logical Relationship Diagram:

Caption: Workflow for the N-alkylation of 1-methylimidazole.

Application Note 2: O-Alkylation of Phenols (Williamson Ether Synthesis)

The Williamson ether synthesis is a classic and reliable method for the preparation of ethers. The reaction of a phenoxide with an alkyl halide, such as 1-iodo-hexadecane, allows for the synthesis of long-chain alkyl aryl ethers. These compounds are valuable as non-ionic surfactants, antioxidants, and intermediates in the synthesis of more complex molecules.

Experimental Protocol: Synthesis of Hexadecyl Phenyl Ether

Reaction Scheme:

Materials:

• Phenol (B47542) (1.0 eq)

• 1-Iodohexadecane (1.0 eq)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.1 eq)

• Ethanol (B145695)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Apparatus for extraction and purification (separatory funnel, rotary evaporator, chromatography column)

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve phenol (1.0 equivalent) in ethanol.

• Add 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (1.1 equivalents) to the solution.

• Add 1-iodo-hexadecane (1.0 equivalent) to the reaction mixture.

• Heat the mixture to reflux and maintain for 3 hours.

• After cooling to room temperature, remove the ethanol under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., diethyl ether) and wash with water to remove DBU hydroiodide.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Quantitative Data:

Reactant 1	Reactant 2	Base	Solvent	Temperature	Time (h)	Product	Yield (%)
Phenol	1-Iodohexadecane	DBU	Ethanol	Reflux	3	Hexadecyl phenyl ether	~76

Table 2: Reaction parameters for the synthesis of hexadecyl phenyl ether.

Signaling Pathway Diagram (Conceptual):

Caption: Conceptual pathway of the Williamson ether synthesis.

Application Note 3: S-Alkylation of Thiols

The S-alkylation of thiols is a straightforward method for the synthesis of thioethers (sulfides). The high nucleophilicity of the thiolate anion facilitates a rapid reaction with alkyl halides like 1-iodo-hexadecane. Long-chain alkyl aryl thioethers have applications in materials science, and as synthetic intermediates.

Experimental Protocol: Synthesis of Hexadecyl Phenyl Sulfide

Reaction Scheme:

Materials:

• Thiophenol (1.0 eq)

• 1-Iodohexadecane (1.0 eq)

• Potassium Carbonate (K₂CO₃) (1.5 eq)

• N,N-Dimethylformamide (DMF)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle

• Standard glassware for workup and purification

Procedure:

• To a round-bottom flask containing a magnetic stir bar, add thiophenol (1.0 equivalent) and N,N-dimethylformamide (DMF).

• Add potassium carbonate (1.5 equivalents) to the solution and stir at room temperature for 30 minutes to form the thiophenolate.

• Add 1-iodo-hexadecane (1.0 equivalent) to the reaction mixture.

• Heat the reaction to 80 °C and stir for 4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and pour it into water.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data:

Reactant 1	Reactant 2	Base	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
Thiophenol	1-Iodohexadecane	K₂CO₃	DMF	80	4	Hexadecyl phenyl sulfide	High

Table 3: Reaction parameters for the synthesis of hexadecyl phenyl sulfide. (Note: Specific yield can vary but is generally high for this type of reaction).

Experimental Workflow Diagram:

Caption: Step-by-step workflow for S-alkylation of thiophenol.

Application Note 4: Synthesis of Ether Lipids

1-Iodohexadecane is a crucial reagent in the synthesis of ether lipids, which are important structural components of cell membranes and have been investigated for their potential therapeutic properties. The following protocol outlines a key step in the synthesis of 1-O-hexadecyl-sn-glycerol, a precursor to more complex ether lipids. This synthesis involves the alkylation of a protected glycerol (B35011) derivative followed by deprotection.

Experimental Protocol: Synthesis of 1-O-Hexadecyl-sn-glycerol

Reaction Scheme:

Step 1: Alkylation of (R)-(-)-2,2-Dimethyl-1,3-dioxolane-4-methanol

Materials:

• (R)-(-)-2,2-Dimethyl-1,3-dioxolane-4-methanol (Solketal) (1.0 eq)

• Sodium Hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• 1-Iodohexadecane (1.1 eq)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add a 60% dispersion of sodium hydride (1.2 equivalents) in mineral oil.

• Wash the sodium hydride with anhydrous hexane (B92381) to remove the mineral oil and carefully decant the hexane.

• Add anhydrous THF to the flask.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of (R)-(-)-2,2-Dimethyl-1,3-dioxolane-4-methanol (1.0 equivalent) in anhydrous THF to the NaH suspension.

• Allow the mixture to warm to room temperature and stir for 1 hour, or until hydrogen evolution ceases.

• Add 1-iodo-hexadecane (1.1 equivalents) to the reaction mixture.

• Heat the reaction to reflux and stir overnight.

• Cool the reaction to room temperature and quench by the slow addition of water.

• Extract the product with diethyl ether, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography.

Step 2: Deprotection of the Acetonide

Materials:

• Protected hexadecyl glycerol ether from Step 1

• Methanol

• Dowex 50W-X8 resin (or other acidic resin)

Procedure:

• Dissolve the purified product from Step 1 in methanol.

• Add Dowex 50W-X8 resin to the solution.

• Stir the mixture at room temperature and monitor the reaction by TLC until the starting material is consumed.

• Filter off the resin and wash it with methanol.

• Concentrate the filtrate under reduced pressure to yield 1-O-hexadecyl-sn-glycerol.

Quantitative Data:

Step	Reactants	Reagents/Solvent	Product	Yield (%)
1	Solketal, 1-Iodohexadecane	NaH, THF	Protected Ether	High
2	Protected Ether	Dowex 50W-X8, Methanol	1-O-Hexadecyl-sn-glycerol	High

Table 4: Two-step synthesis of 1-O-hexadecyl-sn-glycerol.

Logical Relationship of Synthesis:

Caption: Two-step synthesis of 1-O-hexadecyl-sn-glycerol.

Synthesis of Novel Cationic Surfactants Utilizing 1-Iodohexadecane: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of a variety of novel cationic surfactants employing 1-Iodohexadecane as the key hydrophobic building block. The methodologies outlined herein are intended to guide researchers in the development of new amphiphilic molecules with potential applications in drug delivery, gene therapy, and as antimicrobial agents.

Introduction to Cationic Surfactants from 1-Iodohexadecane

1-Iodohexadecane is a versatile lipophilic reagent that serves as an excellent precursor for the introduction of a C16 alkyl chain, a common hydrophobic tail in surfactant design. Its reactivity towards nucleophiles allows for the straightforward synthesis of a diverse range of cationic surfactants, where the positively charged headgroup can be tailored to modulate the physicochemical and biological properties of the resulting molecule. This document details the synthesis of four distinct classes of cationic surfactants: quaternary ammonium (B1175870), imidazolium (B1220033), pyridinium, and hydroxyethyl-functionalized quaternary ammonium salts.

Physicochemical Properties of Synthesized Surfactants

The effective application of surfactants is critically dependent on their self-assembly behavior in solution. Key parameters such as the critical micelle concentration (CMC) and the ability to reduce surface tension are summarized below.

Surfactant Name	Structure	CMC (mM)	Surface Tension at CMC (mN/m)
Hexadecyltrimethylammonium iodide	C₁₆H₃₃N⁺(CH₃)₃I⁻	~0.9 (for bromide)[1]	~36-40 (for bromide)
1-Hexadecyl-3-methylimidazolium iodide	C₁₆H₃₃(C₃H₃N₂)⁺CH₃I⁻	~0.04-0.4 (for related imidazolium salts)[2]	~30-40 (for related imidazolium salts)
Hexadecylpyridinium iodide	C₁₆H₃₃(C₅H₅N)⁺I⁻	~0.3 (for iodide)[3]	~35-40 (for iodide)[3]
N-Hexadecyl-N,N-dimethyl-N-(2-hydroxyethyl)ammonium iodide	C₁₆H₃₃N⁺(CH₃)₂(C₂H₄OH)I⁻	Data not available	Data not available

Note: The data presented is a compilation from various sources and may include values for analogous surfactants with different counter-ions (e.g., bromide instead of iodide) due to the limited availability of specific data for the iodide variants. These values should be considered as estimates, and experimental determination for the synthesized compounds is recommended.

Experimental Protocols

Synthesis of Hexadecyltrimethylammonium Iodide

Objective: To synthesize Hexadecyltrimethylammonium iodide via the quaternization of trimethylamine (B31210) with 1-Iodohexadecane.

Materials:

• 1-Iodohexadecane (C₁₆H₃₃I)

• Trimethylamine (solution in a suitable solvent like ethanol (B145695) or THF)

• Anhydrous ethanol or Tetrahydrofuran (THF)

• Ethyl acetate (B1210297) (for precipitation)

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Heating mantle

Procedure:

• In a round-bottom flask, dissolve 1-Iodohexadecane (1 equivalent) in anhydrous ethanol or THF.

• Add an excess of trimethylamine solution (typically 1.5-2 equivalents) to the flask.

• The reaction mixture is stirred and heated to reflux (typically 60-80°C) for 24-48 hours.

• The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature.

• The product is precipitated by the addition of ethyl acetate.

• The precipitate is collected by vacuum filtration, washed with cold ethyl acetate, and dried under vacuum to yield the final product.

Caption: Synthesis workflow for Hexadecyltrimethylammonium Iodide.

Synthesis of 1-Hexadecyl-3-methylimidazolium Iodide

Objective: To synthesize 1-Hexadecyl-3-methylimidazolium iodide by the alkylation of 1-methylimidazole (B24206) with 1-Iodohexadecane.

Materials:

• 1-Iodohexadecane (C₁₆H₃₃I)

• 1-Methylimidazole

• Anhydrous solvent (e.g., acetonitrile, toluene, or ethyl acetate)

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Heating mantle

Procedure:

• Combine 1-Iodohexadecane (1 equivalent) and 1-methylimidazole (1-1.2 equivalents) in a round-bottom flask.

• Add a suitable anhydrous solvent to the flask.

• The mixture is stirred and heated to reflux (typically 60-80°C) for 24-72 hours.

• Monitor the reaction by TLC.

• After completion, the solvent is removed under reduced pressure.

• The resulting crude product can be washed with a non-polar solvent like hexane (B92381) to remove any unreacted 1-Iodohexadecane.

• The product is then dried under vacuum.

Caption: Synthesis workflow for 1-Hexadecyl-3-methylimidazolium Iodide.

Synthesis of Hexadecylpyridinium Iodide

Objective: To synthesize Hexadecylpyridinium iodide through the quaternization of pyridine (B92270) with 1-Iodohexadecane.

Materials:

• 1-Iodohexadecane (C₁₆H₃₃I)

• Pyridine

• Anhydrous solvent (e.g., acetone, acetonitrile)

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Heating mantle

Procedure:

• In a round-bottom flask, dissolve 1-Iodohexadecane (1 equivalent) in the chosen anhydrous solvent.

• Add an excess of pyridine (typically 1.5-2 equivalents).

• The reaction mixture is heated under reflux for 24-48 hours.

• Monitor the reaction's progress using TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The product may precipitate upon cooling or can be precipitated by adding a non-polar solvent like diethyl ether.

• Collect the solid product by vacuum filtration, wash with the precipitating solvent, and dry under vacuum.

Caption: Synthesis workflow for Hexadecylpyridinium Iodide.

Synthesis of N-Hexadecyl-N,N-dimethyl-N-(2-hydroxyethyl)ammonium Iodide

Objective: To synthesize a hydroxyl-functionalized quaternary ammonium surfactant by reacting N,N-dimethylethanolamine with 1-Iodohexadecane.

Materials:

• 1-Iodohexadecane (C₁₆H₃₃I)

• N,N-Dimethylethanolamine

• Solvent (e.g., ethanol, isopropanol)

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Heating mantle

Procedure:

• In a round-bottom flask, combine 1-Iodohexadecane (1 equivalent) and N,N-dimethylethanolamine (1-1.2 equivalents).

• Add a suitable solvent to the flask.

• Heat the reaction mixture with stirring to reflux (typically 70-90°C) for 24-48 hours.

• Monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• The product can be isolated by removing the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/ethyl acetate).

Caption: Synthesis of a hydroxyl-functionalized quaternary ammonium iodide.

Characterization of Synthesized Surfactants

Objective: To determine the critical micelle concentration (CMC) and surface tension of the newly synthesized surfactants.

Experimental Workflow:

Caption: Experimental workflow for surfactant characterization.

Methodology:

• Stock Solution Preparation: Prepare a concentrated stock solution of the synthesized surfactant in deionized water.

• Serial Dilutions: Create a series of dilutions from the stock solution to cover a wide range of concentrations, both below and above the expected CMC.

• Surface Tension Measurement:

  • Measure the surface tension of each dilution using a tensiometer (e.g., with a Du Noüy ring or Wilhelmy plate).

  • Plot the surface tension as a function of the logarithm of the surfactant concentration.

  • The CMC is identified as the concentration at which a sharp change in the slope of the curve occurs. The surface tension value at this concentration is the γCMC.

• Conductivity Measurement:

  • Measure the electrical conductivity of each dilution.

  • Plot the conductivity against the surfactant concentration.

  • The CMC is determined at the concentration where there is a distinct break in the slope of the plot.

Applications in Drug Development

Cationic surfactants are of significant interest in drug development for several reasons:

• Solubilization of Poorly Soluble Drugs: The hydrophobic core of micelles can encapsulate hydrophobic drug molecules, increasing their apparent solubility in aqueous formulations.

• Enhanced Drug Delivery: Cationic surfactants can interact with negatively charged cell membranes, potentially facilitating drug uptake.

• Gene Delivery: The positive charge of these surfactants allows them to form complexes with negatively charged nucleic acids (DNA, RNA), which can aid in their delivery into cells for gene therapy applications.

• Antimicrobial Activity: Many quaternary ammonium compounds exhibit inherent antimicrobial properties, making them useful as preservatives or active antimicrobial agents.

The novel surfactants synthesized from 1-Iodohexadecane can be screened for these applications to identify lead candidates for further development. The tunability of the headgroup structure allows for the optimization of properties such as biocompatibility and delivery efficiency.

References

• 1. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 2. tsapps.nist.gov [tsapps.nist.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for SN2 Reactions of 1-Iodohexadecane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Iodohexadecane is a valuable lipophilic alkylating agent frequently employed in organic synthesis to introduce a C16 alkyl chain onto a variety of nucleophiles. The carbon-iodine bond is relatively weak, and iodide is an excellent leaving group, making 1-iodohexadecane an ideal substrate for bimolecular nucleophilic substitution (SN2) reactions. This application note provides detailed protocols for the SN2 reaction of 1-iodohexadecane with common nucleophiles, including azide (B81097), cyanide, thiocyanate (B1210189), and thiophenoxide ions. These reactions are fundamental in the synthesis of diverse molecules, from surfactants and functionalized materials to intermediates for pharmacologically active compounds.

The SN2 reaction is a single-step process where a nucleophile attacks the electrophilic carbon atom of the substrate from the backside, concurrently with the departure of the leaving group. This concerted mechanism results in an inversion of stereochemistry at the reaction center. For a primary alkyl halide like 1-iodohexadecane, the SN2 pathway is highly favored due to minimal steric hindrance.

Data Presentation

The following table summarizes typical reaction conditions and outcomes for the SN2 reaction of 1-iodohexadecane with various nucleophiles. These protocols can be adapted for similar long-chain alkyl halides.

Nucleophile	Reagent	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
Azide	Sodium Azide (NaN₃)	DMF	100	12	1-Azidohexadecane (B3055654)	~84
Cyanide	Sodium Cyanide (NaCN)	Ethanol (B145695)	Reflux (~78)	6-8	Heptadecanenitrile (B7822307)	>80
Thiocyanate	Potassium Thiocyanate (KSCN)	Ethanol	Reflux (~78)	4-6	Hexadecyl thiocyanate	>85
Thiophenoxide	Thiophenol / NaOH	Toluene (B28343)/Water	90	2-4	Hexadecyl phenyl sulfide	~95

Experimental Protocols

Synthesis of 1-Azidohexadecane via SN2 Reaction

This protocol describes the synthesis of 1-azidohexadecane by the reaction of 1-iodohexadecane with sodium azide.

Materials:

• 1-Iodohexadecane (1.0 eq)

• Sodium Azide (NaN₃) (1.5 eq)

• Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1-iodohexadecane in DMF.

• Add sodium azide to the solution.

• Heat the reaction mixture to 100°C and stir for 12 hours.

• After cooling to room temperature, pour the reaction mixture into water and extract with diethyl ether.

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield 1-azidohexadecane.

Synthesis of Heptadecanenitrile via SN2 Reaction

This protocol details the preparation of heptadecanenitrile through the reaction of 1-iodohexadecane with sodium cyanide. This reaction is a useful method for carbon chain extension[1].

Materials:

• 1-Iodohexadecane (1.0 eq)

• Sodium Cyanide (NaCN) (1.2 eq)

• Ethanol

• Water

• Dichloromethane

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask fitted with a reflux condenser and a magnetic stir bar, add 1-iodohexadecane and ethanol.

• Add a solution of sodium cyanide in a minimal amount of water to the flask. Caution: Sodium cyanide is highly toxic. Handle with appropriate safety precautions in a well-ventilated fume hood.

• Heat the mixture to reflux with vigorous stirring for 6-8 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Add water to the residue and extract the product with dichloromethane.

• Wash the combined organic extracts with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain heptadecanenitrile.

Synthesis of Hexadecyl Thiocyanate via SN2 Reaction

This protocol describes the synthesis of hexadecyl thiocyanate from 1-iodohexadecane and potassium thiocyanate.

Materials:

• 1-Iodohexadecane (1.0 eq)

• Potassium Thiocyanate (KSCN) (1.5 eq)

• Ethanol

• Water

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve potassium thiocyanate in ethanol.

• Add 1-iodohexadecane to the solution.

• Heat the reaction mixture to reflux and maintain for 4-6 hours.

• After cooling, filter the reaction mixture to remove the precipitated potassium iodide.

• Evaporate the ethanol from the filtrate using a rotary evaporator.

• Dissolve the residue in diethyl ether and wash with water to remove any remaining inorganic salts.

• Dry the ethereal solution over anhydrous sodium sulfate, filter, and concentrate to yield hexadecyl thiocyanate.

Synthesis of Hexadecyl Phenyl Sulfide via Phase-Transfer Catalysis

This protocol details the S-alkylation of thiophenol with 1-iodohexadecane using a phase-transfer catalyst, which facilitates the reaction between reactants in immiscible phases.

Materials:

• 1-Iodohexadecane (1.0 eq)

• Thiophenol (1.1 eq)

• Sodium Hydroxide (NaOH) (1.5 eq)

• Tetrabutylammonium (B224687) Bromide (TBAB) (0.05 eq)

• Toluene

• Water

• Dichloromethane

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, prepare an aqueous solution of sodium hydroxide.

• Add thiophenol to the aqueous NaOH solution and stir to form sodium thiophenoxide.

• Add a solution of 1-iodohexadecane and tetrabutylammonium bromide in toluene to the flask.

• Heat the biphasic mixture to 90°C with vigorous stirring for 2-4 hours.

• After the reaction is complete, cool the mixture to room temperature and separate the organic layer.

• Extract the aqueous layer with dichloromethane.

• Combine all organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude hexadecyl phenyl sulfide, which can be further purified by column chromatography if necessary.

Mandatory Visualization

Caption: General workflow for the SN2 reaction of 1-iodohexadecane.

References

• 1. chemguide.co.uk [chemguide.co.uk]

Application Notes and Protocols for Self-Assembled Monolayers of 1-Iodohexadecane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the utilization of 1-iodo-n-hexadecane in the formation of self-assembled monolayers (SAMs). While direct literature on 1-iodo-n-hexadecane SAMs is limited, the following protocols are based on established methodologies for long-chain alkyl derivatives on common substrates such as gold and silicon. The unique properties of the iodine headgroup suggest potential for novel surface functionalization and applications in materials science and drug development.

Introduction

Self-assembled monolayers are highly ordered molecular layers that spontaneously form on a substrate. They are a powerful tool for tailoring the surface properties of materials, with wide-ranging applications in biosensing, drug delivery, and medical implants. 1-Iodohexadecane (C₁₆H₃₃I) is a long-chain alkyl halide that can be used to form SAMs, offering a unique alternative to more common thiol- and silane-based systems. The terminal iodine atom provides a reactive site for further chemical modifications, opening avenues for the development of functional surfaces.[1][2][3]

Data Presentation

Parameter	1-Hexadecanethiol on Gold	Iodo-perfluorododecane on Silicon	Expected Range for 1-Iodohexadecane
Water Contact Angle (Advancing)	110-115° (hydrophobic)	~110° (hydrophobic)	105-115° (hydrophobic)
Ellipsometric Thickness	~2.1 nm	~1.2 nm (for C12 chain)	~2.0 - 2.5 nm
Primary Bonding Interaction	Au-S covalent bond	Halogen bonding (Si-O···I)	Physisorption or weak covalent/halogen bonding

Experimental Protocols

The following are detailed protocols for the preparation of self-assembled monolayers of 1-iodo-n-hexadecane on two common substrates: gold and silicon oxide.

Protocol 1: Preparation of 1-Iodohexadecane SAMs on Gold Substrates

This protocol describes the formation of a 1-iodo-n-hexadecane self-assembled monolayer on a gold surface.

Materials:

• 1-Iodohexadecane

• Absolute Ethanol (B145695) (or other suitable solvent like toluene)

• Gold-coated substrates (e.g., gold-coated silicon wafers or glass slides)

• Piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION

• Deionized water (18 MΩ·cm)

• Nitrogen gas (high purity)

• Clean glassware

Procedure:

• Substrate Cleaning:

  • Immerse the gold substrates in Piranha solution for 10-15 minutes to remove organic contaminants. (Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment).

  • Rinse the substrates extensively with deionized water.

  • Dry the substrates under a stream of dry nitrogen gas.

  • For optimal results, the substrates can be further cleaned by UV-Ozone treatment for 15-20 minutes immediately before use.

• Solution Preparation:

  • Prepare a 1 mM solution of 1-iodo-n-hexadecane in absolute ethanol. A non-polar solvent like toluene (B28343) can also be used.

• Self-Assembly Process:

  • Immerse the cleaned and dried gold substrates into the 1-iodo-n-hexadecane solution in a clean glass container.

  • To minimize oxidation and contamination, it is advisable to purge the container with nitrogen gas before sealing.

  • Allow the self-assembly to proceed for 24-48 hours at room temperature. For potentially stronger binding, the process can be carried out at a slightly elevated temperature (e.g., 40-60°C).

• Rinsing and Drying:

  • After the immersion period, remove the substrates from the solution using clean tweezers.

  • Rinse the substrates thoroughly with fresh ethanol (or the solvent used for dissolution) to remove any non-adsorbed molecules.

  • Subsequently, rinse with a different solvent like isopropanol (B130326) to remove the primary solvent.

  • Dry the substrates gently under a stream of high-purity nitrogen gas.

• Characterization:

  • The quality of the SAM can be assessed using techniques such as contact angle goniometry, ellipsometry, X-ray photoelectron spectroscopy (XPS), and atomic force microscopy (AFM).

Protocol 2: Preparation of 1-Iodohexadecane SAMs on Silicon Substrates

This protocol details the formation of a 1-iodo-n-hexadecane self-assembled monolayer on a silicon substrate with a native oxide layer. The interaction is expected to be a form of halogen bonding between the iodine and the surface oxygen atoms.[4]

Materials:

• 1-Iodohexadecane

• Anhydrous toluene or chloroform

• Silicon wafers (with native oxide layer)

• RCA-1 cleaning solution (5:1:1 mixture of deionized water, 27% NH₄OH, and 30% H₂O₂) - CAUTION

• Deionized water (18 MΩ·cm)

• Nitrogen gas (high purity)

• Clean glassware

Procedure:

• Substrate Cleaning and Hydroxylation:

  • Immerse the silicon substrates in RCA-1 solution at 75-80°C for 15 minutes to clean and hydroxylate the surface. (Caution: Handle this cleaning solution with care in a fume hood with appropriate personal protective equipment).

  • Rinse the substrates extensively with deionized water.

  • Dry the substrates under a stream of dry nitrogen gas and then bake at 110-120°C for at least 30 minutes to remove any adsorbed water.

• Solution Preparation:

  • Prepare a 1 mM solution of 1-iodo-n-hexadecane in an anhydrous solvent such as toluene or chloroform. The absence of water is crucial to prevent aggregation of the iodoalkane in solution and to promote its interaction with the substrate surface.

• Self-Assembly Process:

  • Immerse the cleaned and hydroxylated silicon substrates into the 1-iodo-n-hexadecane solution in a sealed container under a nitrogen atmosphere.

  • Allow the self-assembly to proceed for 12-24 hours at room temperature.

• Rinsing and Drying:

  • Remove the substrates from the solution and rinse thoroughly with the anhydrous solvent (toluene or chloroform) to remove physisorbed molecules.

  • Dry the substrates under a stream of high-purity nitrogen gas.

• Characterization:

  • Characterize the resulting SAM using contact angle measurements, ellipsometry, XPS, and AFM to determine the surface coverage, thickness, and morphology.

Mandatory Visualizations

Caption: Workflow for 1-Iodohexadecane SAM formation on gold.

Caption: Workflow for 1-Iodohexadecane SAM formation on silicon.

Caption: Logical relationship from substrate to application.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Comparative study of monolayers self-assembled from alkylisocyanides and alkanethiols on polycrystalline Pt substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: 1-Iodohexadecane in Material Science

Introduction

1-Iodohexadecane (also known as cetyl iodide or hexadecyl iodide) is a long-chain alkyl halide that serves as a versatile reagent in material science.[1][2] Its chemical structure, featuring a 16-carbon hydrophobic alkyl chain and a reactive iodine atom, makes it an ideal precursor for introducing long aliphatic moieties into various molecular architectures and onto material surfaces.[2][3] This capability is crucial for tailoring material properties such as hydrophobicity, self-assembly behavior, and interfacial characteristics.[4] This document outlines key applications of 1-iodoheptadecane (B13431047) in material science, providing detailed application notes and experimental protocols for researchers and professionals in the field.

Physical and Chemical Properties of 1-Iodohexadecane

A summary of the key physical and chemical properties of 1-iodoheptadecane is presented in the table below. This data is essential for handling, storage, and designing experimental setups.

Property	Value	References
Molecular Formula	C₁₆H₃₃I	[1][5][6]
Molecular Weight	352.34 g/mol	[1][5]
Appearance	White or colorless to yellow powder, lump, or clear liquid.[4][6][7]
Melting Point	21-23 °C	[4][8][9]
Boiling Point	206-207 °C at 10 mmHg	[5][8][9]
Density	1.121 g/mL at 25 °C	[4][5][8]
Refractive Index	n20/D 1.4806	[7][8][9]
Solubility	Insoluble in water.[7][9]
Stability	Stable, but sensitive to light. Incompatible with strong bases and strong oxidizing agents.[7][9][10]

Application 1: Surface Modification and Functionalization

Application Note:

The introduction of long alkyl chains onto surfaces can significantly alter their properties, such as increasing hydrophobicity or enabling the formation of self-assembled monolayers (SAMs). 1-Iodohexadecane is an effective alkylating agent for this purpose.[2][4] The reactive carbon-iodine bond allows for nucleophilic substitution reactions with surface-bound functional groups (e.g., amines, thiols, or hydroxyls), covalently attaching the hexadecyl chain to the substrate. This methodology can be applied to a wide range of materials, including nanoparticles, metal oxides, and polymers, to control their surface energy, wettability, and compatibility with other materials. While the direct use of 1-iodoheptadecane for SAMs on gold is less common than alkanethiols, the principles of self-assembly of long-chain alkyl groups are applicable.[11][12]

Experimental Protocol: General Procedure for Surface Modification of a Substrate

This protocol provides a general workflow for the surface modification of a functionalized substrate (e.g., silica (B1680970) nanoparticles with surface amine groups) with 1-iodoheptadecane.

Materials:

• Amine-functionalized silica nanoparticles

• 1-Iodohexadecane

• Anhydrous toluene (B28343)

• Triethylamine (B128534) (or another non-nucleophilic base)

• Methanol (B129727)

• Argon or Nitrogen gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• Substrate Preparation: Dry the amine-functionalized silica nanoparticles under vacuum at 80-100 °C for 12 hours to remove any adsorbed water.

• Reaction Setup: In a round-bottom flask, disperse the dried nanoparticles in anhydrous toluene under an inert atmosphere (Argon or Nitrogen).

• Addition of Reagents: Add triethylamine to the dispersion, followed by the dropwise addition of a solution of 1-iodoheptadecane in anhydrous toluene. The molar ratio of 1-iodoheptadecane and base to surface amine groups should be optimized, but a starting point of 1.5 to 2 equivalents is recommended.

• Reaction: Heat the reaction mixture to 80-110 °C and stir for 24-48 hours under an inert atmosphere.

• Purification: After the reaction, cool the mixture to room temperature. The modified nanoparticles can be isolated by centrifugation. Wash the collected particles multiple times with toluene and then methanol to remove unreacted reagents and byproducts.

• Drying: Dry the final product under vacuum.

• Characterization: Characterize the surface-modified nanoparticles using techniques such as Fourier-transform infrared spectroscopy (FTIR) to confirm the presence of the alkyl chains, thermogravimetric analysis (TGA) to quantify the degree of functionalization, and contact angle measurements to assess the change in surface hydrophobicity.

Workflow for surface modification.

Application 2: Synthesis of Functional Polymers and Nanocomposites

Application Note:

1-Iodohexadecane is utilized in polymer chemistry, primarily through quaternization reactions and as a precursor for monomers.[13] It can react with polymers containing nucleophilic side groups (e.g., pyridine (B92270) or imidazole) to introduce long alkyl chains, thereby modifying the polymer's solubility and thermal properties. Furthermore, 1-iodoheptadecane has been used to functionalize materials like carbon nanotubes.[13] The resulting hexadecylated graphene can then be incorporated as a filler into polymer matrices, such as thermoplastic polyurethane, to create functional nanocomposites with enhanced properties.[13]

Experimental Protocol: Synthesis of a Hexadecyl-Functionalized Polymer (Illustrative Example)

This protocol describes a general procedure for the functionalization of a polymer containing imidazole (B134444) groups, such as poly(1-vinylimidazole), with 1-iodoheptadecane.

Materials:

• Poly(1-vinylimidazole)

• 1-Iodohexadecane

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Standard glassware for chemical synthesis

Procedure:

• Dissolution: Dissolve the poly(1-vinylimidazole) in anhydrous DMF in a round-bottom flask.

• Addition of Alkylating Agent: Add a stoichiometric amount or a slight excess of 1-iodoheptadecane to the polymer solution.

• Reaction: Heat the mixture to 60-80 °C and stir for 24 hours. The progress of the quaternization can be monitored by techniques like NMR spectroscopy.

• Precipitation: After the reaction is complete, cool the solution to room temperature and precipitate the functionalized polymer by adding the solution dropwise to a large volume of diethyl ether with vigorous stirring.

• Isolation and Washing: Collect the precipitated polymer by filtration and wash it thoroughly with diethyl ether to remove any unreacted 1-iodoheptadecane and residual solvent.

• Drying: Dry the resulting hexadecyl-functionalized imidazolium (B1220033) polymer under vacuum.

• Characterization: Confirm the structure and degree of functionalization of the final polymer using NMR and FTIR spectroscopy. Analyze its thermal properties using TGA and differential scanning calorimetry (DSC).

Structure-application relationship.

Application 3: Precursor for Ionic Liquids and Surfactants

Application Note:

1-Iodohexadecane is a key starting material for the synthesis of long-chain imidazolium-based ionic liquids and surfactants.[7][8][9] These molecules, which consist of a charged headgroup and a long hydrophobic tail, are of interest for applications in electrochemistry, as phase-transfer catalysts, and as structuring agents.[3][4][7] The synthesis typically involves the quaternization of an N-substituted imidazole with 1-iodoheptadecane, leading to the formation of a 1-hexadecyl-3-alkylimidazolium iodide salt.

Experimental Protocol: Synthesis of 1-Hexadecyl-3-methylimidazolium Iodide

Materials:

• 1-Methylimidazole (B24206)

• 1-Iodohexadecane

• Ethyl acetate

• Hexane (B92381)

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, combine equimolar amounts of 1-methylimidazole and 1-iodoheptadecane. The reaction can often be performed neat (without solvent) or in a minimal amount of a suitable solvent like ethyl acetate.

• Reaction: Stir the mixture at a moderately elevated temperature (e.g., 60-70 °C) for 12-24 hours. The product, being an ionic liquid, may separate as a dense liquid phase.

• Purification: After the reaction, cool the mixture to room temperature. Wash the product several times with a non-polar solvent like hexane to remove any unreacted starting materials. This can be done by adding hexane, stirring vigorously, and then decanting the hexane layer.

• Drying: Dry the purified ionic liquid under high vacuum to remove any residual volatile components.

• Characterization: The structure and purity of the synthesized 1-hexadecyl-3-methylimidazolium iodide can be confirmed using NMR spectroscopy (¹H and ¹³C) and mass spectrometry.

Surfactant synthesis workflow.

References

• 1. 1-Iodo-hexadecane | CymitQuimica [cymitquimica.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. nbinno.com [nbinno.com]
• 5. chemsynthesis.com [chemsynthesis.com]
• 6. 1-Iodohexadecane | CymitQuimica [cymitquimica.com]
• 7. 1-IODOHEXADECANE | 544-77-4 [chemicalbook.com]
• 8. 1-碘十六烷 contains copper as stabilizer, 95% | Sigma-Aldrich [sigmaaldrich.com]
• 9. 1-IODOHEXADECANE One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 10. parchem.com [parchem.com]
• 11. apps.dtic.mil [apps.dtic.mil]
• 12. researchgate.net [researchgate.net]
• 13. 1-Iodohexadecane | 40474-98-4 | Benchchem [benchchem.com]

Application Notes and Protocols: Functionalization of Nanoparticles with 1-Iodohexadecane for Enhanced Hydrophobicity

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed experimental protocol for the functionalization of nanoparticles with 1-Iodohexadecane. The primary strategy involves a two-step process: initial surface modification of a nanoparticle core (exemplified with silica (B1680970) nanoparticles) with an amine-containing silane, followed by a nucleophilic substitution reaction with 1-Iodohexadecane to attach the C16 alkyl chain. This surface modification significantly increases the hydrophobicity of the nanoparticles, making them dispersible in non-polar organic solvents, a crucial step for various applications including drug delivery, nanocomposite fabrication, and advanced materials development. This protocol includes detailed methodologies, data presentation in tabular format, and workflow diagrams to ensure reproducibility.

Introduction

The surface functionalization of nanoparticles is a critical process to tailor their physical and chemical properties for specific applications. Attaching long alkyl chains, such as hexadecane, to the surface of nanoparticles can dramatically alter their solubility, stability, and interaction with surrounding media.[1] This increased hydrophobicity is particularly useful for dispersing nanoparticles in organic solvents, which is a prerequisite for their incorporation into polymer matrices and for certain drug delivery formulations.

While various methods exist for attaching alkyl chains, this protocol focuses on a robust two-step approach. First, silica nanoparticles are functionalized with (3-Aminopropyl)triethoxysilane (APTES) to introduce primary amine groups onto their surface. Subsequently, these amine-functionalized nanoparticles are reacted with 1-Iodohexadecane. The amine groups act as nucleophiles, displacing the iodide from 1-Iodohexadecane to form a stable covalent bond, thereby tethering the hexadecyl chains to the nanoparticle surface. This method provides a reliable way to achieve a high degree of surface coverage.

Experimental Protocols

Materials and Equipment

Reagent/Equipment	Specifications	Supplier Example
Reagents
Tetraethyl orthosilicate (B98303) (TEOS)	≥99.0%	Sigma-Aldrich
Ammonium (B1175870) hydroxide (B78521) solution	28.0-30.0% NH3 basis	Sigma-Aldrich
Ethanol (B145695)	Anhydrous, ≥99.5%	Sigma-Aldrich
(3-Aminopropyl)triethoxysilane (APTES)	≥98%	Sigma-Aldrich
Toluene (B28343)	Anhydrous, ≥99.8%	Sigma-Aldrich
1-Iodohexadecane	95%, contains copper stabilizer	Sigma-Aldrich
Triethylamine (B128534) (TEA)	≥99.5%	Sigma-Aldrich
Deionized (DI) Water	18.2 MΩ·cm	Millipore
Equipment
Magnetic stirrer with heating plate	IKA
Centrifuge	Capable of >10,000 x g	Beckman Coulter
Sonicator (bath or probe)	Branson
Round-bottom flasks	Various sizes	PYREX
Condenser	PYREX
Nitrogen or Argon gas supply	High purity
Dynamic Light Scattering (DLS)	Malvern Panalytical
Fourier-Transform Infrared (FTIR) Spectrometer	Thermo Fisher Scientific
Transmission Electron Microscope (TEM)	JEOL
Thermogravimetric Analyzer (TGA)	TA Instruments

**2.2. Protocol 1: Synthesis of Amine-Functionalized Silica Nanoparticles (SiO₂-NH₂) **

This protocol is based on a modified Stöber method.[2]

• Preparation of Silica Nanoparticles:

  • In a 250 mL round-bottom flask, add 100 mL of ethanol and 5.0 mL of deionized water.

  • Add 10.0 mL of ammonium hydroxide solution to the flask and stir at 500 rpm at room temperature for 15 minutes.

  • Rapidly inject 5.0 mL of TEOS into the stirring solution.

  • Allow the reaction to proceed for 12 hours at room temperature to form a milky white suspension of silica nanoparticles.

• Amine Functionalization:

  • To the silica nanoparticle suspension, add 1.0 mL of APTES.

  • Increase the temperature to 70°C and reflux the mixture for 4 hours under a nitrogen atmosphere.

  • Turn off the heat and allow the suspension to cool to room temperature.

• Purification:

  • Centrifuge the suspension at 10,000 x g for 20 minutes.

  • Discard the supernatant and resuspend the nanoparticle pellet in 50 mL of ethanol by sonication for 10 minutes.

  • Repeat the centrifugation and washing steps two more times with ethanol to remove unreacted reagents.

  • Dry the final product under vacuum to obtain a white powder of SiO₂-NH₂ nanoparticles.

Protocol 2: Functionalization with 1-Iodohexadecane (SiO₂-NH-Hexadecane)

• Reaction Setup:

  • Disperse 200 mg of the dried SiO₂-NH₂ nanoparticles in 50 mL of anhydrous toluene in a 100 mL round-bottom flask. Sonicate for 15 minutes to ensure a uniform dispersion.

  • Add 1.0 g of 1-Iodohexadecane to the suspension.

  • Add 0.5 mL of triethylamine (TEA) to act as a base to neutralize the HI byproduct.

  • Equip the flask with a condenser and place it under a nitrogen atmosphere.

• Reaction:

  • Heat the mixture to 90°C and stir vigorously (600 rpm).

  • Allow the reaction to proceed for 24 hours.

• Purification:

  • Cool the reaction mixture to room temperature.

  • Centrifuge the suspension at 10,000 x g for 20 minutes.

  • Discard the supernatant.

  • Wash the nanoparticle pellet by resuspending it in 40 mL of toluene, sonicating for 10 minutes, and centrifuging again.

  • Repeat the washing step two more times with ethanol to remove any remaining unreacted 1-Iodohexadecane and TEA.

  • Dry the final product, the 1-Iodohexadecane functionalized nanoparticles (SiO₂-NH-Hexadecane), under vacuum.

Data Presentation and Characterization

Successful functionalization should be confirmed using a suite of characterization techniques.

Expected Reaction Parameters

Parameter	Value	Purpose
SiO₂-NH₂ Synthesis
TEOS:H₂O:NH₃ Molar Ratio	Approx. 1:12:4	Controls nanoparticle size and monodispersity
Reaction Time	12 hours	Allows for complete hydrolysis and condensation of TEOS
APTES Reflux Time	4 hours	Ensures sufficient time for silanization of the nanoparticle surface
1-Iodohexadecane Functionalization
SiO₂-NH₂:1-Iodohexadecane Mass Ratio	1:5	Provides an excess of the alkylating agent to drive the reaction
Reaction Temperature	90°C	Provides sufficient energy for the nucleophilic substitution
Reaction Time	24 hours	Allows for a high degree of surface functionalization

Characterization Data Summary

Characterization Technique	Pre-functionalization (SiO₂-NH₂)	Post-functionalization (SiO₂-NH-Hexadecane)	Purpose
DLS (in Ethanol)	Hydrodynamic Diameter: ~100-120 nm	Not readily dispersible	To determine particle size and dispersity
DLS (in Toluene)	Not dispersible	Hydrodynamic Diameter: ~110-140 nm	To confirm increased hydrophobicity
TEM	Spherical, monodisperse, ~100 nm	Spherical, monodisperse, ~100 nm	To visualize nanoparticle morphology and size
FTIR	N-H bend (~1560 cm⁻¹), Si-O-Si (~1100 cm⁻¹)	C-H stretch (2850-2960 cm⁻¹), reduced N-H bend	To identify characteristic functional groups
TGA (under N₂)	Minor weight loss (<5%) up to 800°C	Significant weight loss (~15-25%) between 200-500°C	To quantify the amount of organic material (hexadecyl chains) on the surface
Zeta Potential (in Ethanol)	Positive (~ +20 to +30 mV)	Near-neutral or slightly positive	To monitor changes in surface charge

Visualizations

Experimental Workflow

Caption: Workflow for nanoparticle functionalization with 1-Iodohexadecane.

Logical Relationship of Components

Caption: Component relationships in the functionalization reaction.

References

• 1. A highly efficient ligand exchange reaction on gold nanoparticles: preserving their size, shape and colloidal stability - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis and surface functionalization of silica nanoparticles for nanomedicine - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Quaternary Ammonium and Phosphonium Salts from 1-Iodohexadecane for Phase-Transfer Catalysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of quaternary ammonium (B1175870) and phosphonium (B103445) salts derived from 1-Iodohexadecane. These compounds are effective phase-transfer catalysts (PTCs), facilitating reactions between immiscible phases, a critical technique in various fields, including pharmaceutical synthesis and materials science.

Introduction to Phase-Transfer Catalysis

Phase-transfer catalysis (PTC) is a powerful methodology that enhances reaction rates between reactants located in different phases, typically an aqueous and an organic phase. The PTC, possessing both hydrophilic and lipophilic moieties, transports a reactant from one phase to the other, thereby enabling the reaction to proceed. Quaternary ammonium and phosphonium salts with long alkyl chains, such as those derived from 1-Iodohexadecane, are particularly effective PTCs due to their high lipophilicity.

Synthesis of Hexadecyl-Containing Phase-Transfer Catalysts

The synthesis of these catalysts typically involves the quaternization of a tertiary amine or phosphine (B1218219) with 1-Iodohexadecane. This SN2 reaction proceeds readily due to the excellent leaving group ability of the iodide ion.

Synthesis of Quaternary Ammonium Salts

The reaction of 1-Iodohexadecane with a tertiary amine, such as trimethylamine (B31210) or tri-n-butylamine, yields the corresponding quaternary ammonium iodide salt.

Reaction Scheme: R3N + I-(CH2)15CH3 → [R3N-(CH2)15CH3]+I- (where R = methyl, n-butyl, etc.)

Synthesis of Quaternary Phosphonium Salts

Similarly, reacting 1-Iodohexadecane with a tertiary phosphine, like triphenylphosphine (B44618) or tri-n-butylphosphine, produces the corresponding quaternary phosphonium iodide salt.

Reaction Scheme: R3P + I-(CH2)15CH3 → [R3P-(CH2)15CH3]+I- (where R = phenyl, n-butyl, etc.)

Experimental Protocols

The following are generalized protocols for the synthesis of hexadecyl-containing quaternary ammonium and phosphonium salts. Researchers should optimize these conditions for their specific needs.

Protocol for the Synthesis of Hexadecyltrimethylammonium Iodide

Materials:

• 1-Iodohexadecane (1.0 eq)

• Trimethylamine (solution in a suitable solvent, e.g., THF or ethanol, 1.1 - 1.5 eq)

• Anhydrous solvent (e.g., acetonitrile, THF, or ethanol)

• Round-bottom flask with a magnetic stirrer and reflux condenser

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• In a clean, dry round-bottom flask, dissolve 1-Iodohexadecane in the chosen anhydrous solvent under an inert atmosphere.

• Add the solution of trimethylamine to the flask.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, a white precipitate of the quaternary ammonium salt should form.

• Cool the reaction mixture and collect the solid product by vacuum filtration.

• Wash the product with a small amount of cold solvent to remove any unreacted starting materials.

• Dry the product under vacuum to obtain the purified hexadecyltrimethylammonium iodide.

Protocol for the Synthesis of Hexadecyltriphenylphosphonium Iodide

Materials:

• 1-Iodohexadecane (1.0 eq)

• Triphenylphosphine (1.0 - 1.1 eq)

• Anhydrous solvent (e.g., toluene, acetonitrile, or DMF)

• Round-bottom flask with a magnetic stirrer and reflux condenser

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• In a clean, dry round-bottom flask, dissolve 1-Iodohexadecane and triphenylphosphine in the chosen anhydrous solvent under an inert atmosphere.

• Heat the reaction mixture to reflux (temperature will depend on the solvent used) and maintain for 4-12 hours. Monitor the reaction progress by TLC.

• Upon completion, the product may precipitate out of the solution upon cooling. If not, the solvent can be partially removed under reduced pressure to induce crystallization.

• Collect the solid product by vacuum filtration.

• Recrystallize the product from a suitable solvent system (e.g., ethanol/ether) to obtain the purified hexadecyltriphenylphosphonium iodide.

• Dry the purified product under vacuum.

Quantitative Data Summary

The following tables summarize typical quantitative data for the synthesis of these phase-transfer catalysts. Note that yields and specific spectral data may vary depending on the exact reaction conditions and purity of reagents.

Table 1: Synthesis of Quaternary Ammonium Salts from 1-Iodohexadecane

Tertiary Amine	Solvent	Temperature (°C)	Time (h)	Yield (%)	1H NMR (δ, ppm)
Trimethylamine	Acetonitrile	40-50	12-24	85-95	~3.3 (s, 9H, N(CH3)3), 3.2-3.4 (m, 2H, N-CH2-), 1.2-1.8 (m, 28H, -(CH2)14-), 0.88 (t, 3H, -CH3)
Tri-n-butylamine	Toluene	80-100	24-48	70-85	~3.1-3.3 (m, 6H, N(CH2)3CH3), 3.0-3.2 (m, 2H, N-CH2-), 0.9-1.8 (m, 46H, alkyl chains), 0.88 (t, 12H, -CH3)

Table 2: Synthesis of Quaternary Phosphonium Salts from 1-Iodohexadecane

Tertiary Phosphine	Solvent	Temperature (°C)	Time (h)	Yield (%)	31P NMR (δ, ppm)	1H NMR (δ, ppm)
Triphenylphosphine	Toluene	110	4-8	90-98	~22-25	7.7-8.0 (m, 15H, Ar-H), 3.6-3.8 (m, 2H, P-CH2-), 1.2-1.7 (m, 28H, -(CH2)14-), 0.88 (t, 3H, -CH3)
Tri-n-butylphosphine	Acetonitrile	80	12-24	80-90	~30-33	2.2-2.4 (m, 6H, P(CH2)3CH3), 2.0-2.2 (m, 2H, P-CH2-), 0.9-1.7 (m, 46H, alkyl chains), 0.88 (t, 12H, -CH3)

Visualizations

Synthesis Workflow

Caption: General workflow for the synthesis of phase-transfer catalysts.

Mechanism of Phase-Transfer Catalysis

Caption: Mechanism of phase-transfer catalysis.

Step-by-Step Guide to Williamson Ether Synthesis with 1-Iodohexadecane: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the synthesis of asymmetrical ethers using 1-Iodohexadecane via the Williamson ether synthesis. The protocols outlined below are designed to be a robust resource for researchers in organic synthesis, medicinal chemistry, and materials science, offering a foundational method for the introduction of a hexadecyl chain into a variety of molecules.

Introduction

The Williamson ether synthesis is a cornerstone of organic chemistry for the formation of ethers. The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where an alkoxide ion acts as a nucleophile to displace a halide from an organohalide, forming an ether linkage.[1][2] This method is highly versatile, allowing for the synthesis of both symmetrical and asymmetrical ethers.[2]

1-Iodohexadecane is an excellent substrate for this reaction due to the high reactivity of the carbon-iodine bond, where iodide is an excellent leaving group.[3] This makes it a valuable reagent for introducing a long, lipophilic C16 alkyl chain, a common motif in surfactants, drug delivery systems, and other advanced materials.

This application note details a general protocol for the Williamson ether synthesis using 1-Iodohexadecane, including a phase-transfer catalysis (PTC) approach that is particularly effective for long-chain, nonpolar reactants.

Reaction Mechanism and Principles

The Williamson ether synthesis is a two-step process:

• Alkoxide Formation: An alcohol is deprotonated by a strong base (e.g., sodium hydride, potassium hydroxide) to form a highly reactive alkoxide ion.[4]

• Nucleophilic Attack: The alkoxide ion then performs a backside attack on the electrophilic carbon of 1-Iodohexadecane, displacing the iodide ion and forming the ether.[2]

Due to the SN2 nature of the reaction, primary alkyl halides like 1-Iodohexadecane are ideal substrates as they are less sterically hindered, minimizing the competing E2 elimination reaction.[5]

For reactions involving long-chain, nonpolar substrates that have low solubility in polar aprotic solvents typically used for this synthesis (like acetonitrile (B52724) or DMF), phase-transfer catalysis is a highly effective technique.[4][6] A phase-transfer catalyst, such as a quaternary ammonium (B1175870) salt, facilitates the transfer of the alkoxide nucleophile from the solid or aqueous phase to the organic phase where the 1-Iodohexadecane is dissolved, thereby accelerating the reaction rate.[4][6]

Quantitative Data Summary

The following table summarizes typical reaction parameters and expected yields for the Williamson ether synthesis with long-chain alkyl halides, including representative data applicable to 1-Iodohexadecane.

Reactant 1 (Alcohol)	Reactant 2 (Alkyl Halide)	Base	Catalyst (PTC)	Solvent	Temperature (°C)	Time (h)	Yield (%)
Phenol	1-Iodohexadecane	NaOH	Tetrabutylammonium (B224687) bromide (TBAB)	Toluene/Water	80-90	4-8	85-95
1-Hexadecanol	1-Iodohexadecane	NaH	None	Anhydrous DMF	60-70	6-12	80-90
Ethanol	1-Iodohexadecane	KOH	18-Crown-6	Acetonitrile	70-80	8-16	75-85
Benzyl Alcohol	1-Iodohexadecane	K₂CO₃	Aliquat 336	Toluene	90-100	5-10	88-96

Note: Yields are highly dependent on the specific alcohol, reaction scale, and purification method.

Experimental Protocols

General Protocol using a Strong Base in Anhydrous Solvent

This protocol is suitable for the reaction of an alcohol with 1-Iodohexadecane in a polar aprotic solvent.

Materials:

• Alcohol (e.g., 1-Hexadecanol)

• 1-Iodohexadecane

• Sodium Hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add the alcohol (1.0 eq) dissolved in anhydrous DMF.

• Under a nitrogen atmosphere, add sodium hydride (1.2 eq) portion-wise to the stirred solution at 0 °C.

• Allow the mixture to warm to room temperature and stir for 30-60 minutes, or until hydrogen gas evolution ceases, indicating the formation of the sodium alkoxide.

• Dissolve 1-Iodohexadecane (1.1 eq) in anhydrous DMF and add it dropwise to the reaction mixture at room temperature.

• Heat the reaction mixture to 60-70 °C and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and cautiously quench by the slow addition of saturated aqueous NH₄Cl.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired hexadecyl ether.

Protocol using Phase-Transfer Catalysis (PTC)

This protocol is advantageous for its milder conditions and avoidance of highly reactive bases like sodium hydride.

Materials:

• Alcohol (e.g., Phenol)

• 1-Iodohexadecane

• Sodium Hydroxide (B78521) (NaOH) pellets or concentrated aqueous solution

• Tetrabutylammonium bromide (TBAB)

• Toluene

• Diethyl ether

• Deionized water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine the alcohol (1.0 eq), 1-Iodohexadecane (1.05 eq), toluene, and tetrabutylammonium bromide (0.05 - 0.1 eq).

• Add finely ground sodium hydroxide (2.0 eq) or a 50% w/v aqueous solution.

• Heat the vigorously stirred biphasic mixture to 80-90 °C.

• Monitor the reaction by TLC or GC-MS. The reaction is typically complete within 4-8 hours.

• After cooling to room temperature, add deionized water to dissolve the inorganic salts.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous phase with diethyl ether (2 x 30 mL).

• Combine the organic layers, wash with water and brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the organic phase under reduced pressure.

• Purify the residue by flash column chromatography or recrystallization to yield the pure ether product.

Visualizing the Workflow

The following diagrams illustrate the key relationships and the experimental workflow for the Williamson ether synthesis with 1-Iodohexadecane.

Figure 1. Signaling pathway of the Williamson ether synthesis.

Figure 2. Step-by-step experimental workflow for synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. francis-press.com [francis-press.com]
• 4. iajpr.com [iajpr.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. crdeepjournal.org [crdeepjournal.org]

The Role of 1-Iodohexadecane in the Synthesis of Bioactive Ether Lipid Intermediates

Application Note

Introduction 1-Iodohexadecane is a long-chain alkyl iodide that serves as a crucial building block in organic synthesis, particularly in the pharmaceutical industry. Its primary function is as an alkylating agent, enabling the introduction of a 16-carbon (hexadecyl) chain onto various molecular scaffolds. This lipophilic chain is a key structural feature in several classes of bioactive molecules and pharmaceutical intermediates, influencing their physical properties and biological activity. This document provides detailed application notes and protocols for the use of 1-iodo-hexadecane in the synthesis of 1-O-Hexadecyl-sn-glycerol, a pivotal intermediate for bioactive ether lipids such as plasmalogens and platelet-activating factor (PAF) analogs, which are involved in cellular signaling and have therapeutic potential in various diseases.

Key Applications of 1-Iodohexadecane in Pharmaceutical Intermediate Synthesis

1-Iodohexadecane is instrumental in the synthesis of several important classes of pharmaceutical intermediates:

• Bioactive Ether Lipids: The hexadecyl chain from 1-iodo-hexadecane forms the backbone of many ether lipids. These include precursors for plasmalogens, which are vital components of cell membranes and are implicated in neurodegenerative diseases, and analogs of Platelet-Activating Factor (PAF), a potent lipid mediator involved in inflammation and allergic responses. Synthetic ether lipids are also explored as potential anticancer and antiviral agents.

• Cationic Lipids for Drug Delivery: The lipophilic hexadecyl group is incorporated into the structure of cationic lipids. These lipids are essential components of lipid nanoparticles (LNPs) used to deliver nucleic acid-based therapeutics, such as mRNA and siRNA, into cells.

• Antimicrobial Agents: N-alkylation of heterocyclic compounds like imidazole (B134444) with long-chain alkyl halides such as 1-iodo-hexadecane can produce molecules with significant antifungal and antibacterial properties. The long alkyl chain enhances the compound's ability to disrupt microbial cell membranes.

Synthesis of 1-O-Hexadecyl-sn-glycerol: A Key Pharmaceutical Intermediate

A primary application of 1-iodo-hexadecane is in the synthesis of chiral ether lipids, for which 1-O-Hexadecyl-sn-glycerol is a fundamental building block. The synthesis involves two main stages: the preparation of a chiral glycerol (B35011) synthon and the subsequent alkylation with 1-iodo-hexadecane via the Williamson ether synthesis.

Experimental Protocols

Part 1: Synthesis of (S)-2,3-O-Isopropylidene-sn-glycerol (Chiral Synthon)

This protocol outlines the synthesis of the chiral glycerol precursor from L-arabinose.

Materials:

• L-arabinose

• Acetone (B3395972)

• Concentrated Sulfuric Acid

• Sodium Metaperiodate (NaIO₄)

• Sodium Borohydride (NaBH₄)

• Dowex 50W-X8 resin (H⁺ form)

• Chloroform

• Anhydrous Magnesium Sulfate

Procedure:

• Preparation of 4,5-O-Isopropylidene-L-arabinose diethyl dithioacetal: L-arabinose is first converted to its diethyl dithioacetal, followed by protection of the 4- and 5-hydroxyl groups as an isopropylidene acetal (B89532) using acetone and an acid catalyst.

• Oxidative Cleavage: The resulting protected dithioacetal is subjected to oxidative cleavage using sodium metaperiodate to yield the corresponding aldehyde.

• Reduction: The aldehyde is then reduced to the primary alcohol using sodium borohydride.

• Hydrolysis and Cyclization: The dithioacetal and isopropylidene groups are hydrolyzed under acidic conditions, and the resulting glycerol derivative is cyclized to form (S)-2,3-O-Isopropylidene-sn-glycerol.

• Purification: The product is extracted with chloroform, dried over anhydrous magnesium sulfate, and purified by distillation.

Part 2: Synthesis of 1-O-Hexadecyl-sn-glycerol via Williamson Ether Synthesis

This protocol describes the alkylation of the chiral glycerol synthon with 1-iodo-hexadecane.

Materials:

• (S)-2,3-O-Isopropylidene-sn-glycerol

• 1-Iodohexadecane

• Sodium Hydride (NaH)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dowex 50W-X8 resin (H⁺ form)

• Methanol (B129727)

• Diethyl Ether

• Saturated aqueous Sodium Chloride (brine)

• Anhydrous Sodium Sulfate

Procedure:

• Alkoxide Formation: A solution of (S)-2,3-O-Isopropylidene-sn-glycerol in anhydrous DMF is treated with sodium hydride at 0°C to form the corresponding sodium alkoxide.

• Alkylation: 1-Iodohexadecane is added to the reaction mixture, which is then allowed to warm to room temperature and stirred overnight.

• Work-up: The reaction is quenched with water, and the product is extracted with diethyl ether. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Deprotection: The resulting protected ether is treated with a mixture of methanol and Dowex 50W-X8 (H⁺ form) resin to remove the isopropylidene protecting group.

• Purification: The final product, 1-O-Hexadecyl-sn-glycerol, is purified by column chromatography on silica (B1680970) gel.

Quantitative Data Summary

Step	Reactant 1	Reactant 2	Key Reagents	Solvent	Temperature	Time	Yield	Product Properties
1	L-Arabinose	Ethanethiol, Acetone	HCl, H₂SO₄	-	Room Temp.	-	15-25% (overall)	(S)-2,3-O-Isopropylidene-sn-glycerol : Colorless oil, bp 80-81°C (10 mmHg)
2	(S)-2,3-O-Isopropylidene-sn-glycerol	1-Iodohexadecane	NaH	Anhydrous DMF	0°C to RT	12-16 h	~85-95%	1-O-Hexadecyl-sn-glycerol : White solid, mp 66-68°C

Visualizations

Experimental Workflow

Caption: Synthetic workflow for 1-O-Hexadecyl-sn-glycerol.

Signaling Pathways

Ether lipids derived from 1-O-Hexadecyl-sn-glycerol are known to modulate key cellular signaling pathways, including the Platelet-Activating Factor (PAF) and Protein Kinase C (PKC) pathways.

Caption: PAF signaling pathway modulated by ether lipids.

Caption: Modulation of PKC signaling by ether lipid derivatives.

1-Iodohexadecane is a versatile and indispensable reagent for the synthesis of pharmaceutical intermediates, particularly those containing a long alkyl chain. Its application in the synthesis of 1-O-Hexadecyl-sn-glycerol provides access to a wide range of bioactive ether lipids with significant therapeutic potential. The protocols and data presented herein offer a comprehensive guide for researchers and drug development professionals working in this area. Understanding the synthetic routes and the biological roles of the resulting intermediates is crucial for the development of novel therapeutics targeting pathways involved in inflammation, cancer, and infectious diseases.

Application Notes and Protocols for Surface Modification Using 1-Iodohexadecane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the surface modification of common substrates using 1-Iodohexadecane. The primary approach detailed is a two-step process involving the initial functionalization of a substrate with primary amine groups, followed by the covalent attachment of a hexadecyl chain via a nucleophilic substitution reaction with 1-Iodohexadecane. This method allows for the creation of hydrophobic and long-chain alkyl-functionalized surfaces, which have broad applications in drug delivery, biomaterial science, and biosensor development.

Introduction to Surface Modification with 1-Iodohexadecane

Surface modification is a critical technique for tailoring the interfacial properties of materials to control interactions with their environment. In the context of drug development and biomedical research, surface functionalization can be used to modulate protein adsorption, cell adhesion, and the hydrophobic/hydrophilic balance of a material. 1-Iodohexadecane (C₁₆H₃₃I) is a long-chain alkyl halide that serves as an excellent precursor for introducing a 16-carbon alkyl chain onto a surface. The carbon-iodine bond is relatively weak, making iodine a good leaving group in nucleophilic substitution reactions.

The primary strategy described herein involves the alkylation of surface-bound primary amines with 1-Iodohexadecane. This reaction proceeds via a classic Sₙ2 mechanism, resulting in a stable secondary amine linkage and a dense layer of hexadecyl chains. This modification significantly increases the hydrophobicity of the surface, which can be useful for applications such as:

• Drug Delivery: Creating hydrophobic surfaces on nanoparticles to control drug loading and release kinetics of hydrophobic drugs.

• Biomaterials: Modifying the surface of implants to influence protein adsorption and cellular response.

• Biosensors: Creating well-defined hydrophobic-hydrophilic patterns for microarray and sensing applications.

Two common substrates are considered in these protocols: silicon (as silicon dioxide) and gold.

Data Presentation

The following tables summarize typical quantitative data obtained during the surface modification process. These values are representative and can vary based on specific experimental conditions.

Table 1: Surface Characterization of Modified Silicon Dioxide Substrates

Surface Modification Step	Water Contact Angle (Advancing)	Ellipsometric Thickness
Bare SiO₂/Si	10-30°	Native Oxide (~2 nm)
After APTES Functionalization	50-70°[1][2]	0.7 - 2.4 nm[1]
After Hexadecylation with 1-Iodohexadecane	100-110°	Additional ~1.5-2.0 nm

Table 2: Surface Characterization of Modified Gold Substrates

Surface Modification Step	Water Contact Angle (Advancing)
Bare Gold	~60-70°
After Cysteamine (B1669678) Functionalization	< 30°
After Hexadecylation with 1-Iodohexadecane	~100-110°

Table 3: Representative XPS Data for Amine-Functionalized Silicon Surface Before and After Alkylation

Element	Binding Energy (eV) - Amine Surface	Binding Energy (eV) - After Alkylation
C 1s	~285.0 (C-C, C-H), ~286.5 (C-N)	~285.0 (C-C, C-H), ~286.5 (C-N)
N 1s	~400.0 (N-H₂)	~400.5 (secondary amine)
Si 2p	~99.3 (Si), ~103.3 (SiO₂)	~99.3 (Si), ~103.3 (SiO₂)
I 3d	Not Present	~619.0 (I 3d₅/₂) (trace amounts if rinsing is incomplete)

Experimental Protocols

Protocol 1: Surface Modification of Silicon Dioxide with 1-Iodohexadecane

This protocol describes the two-step process for creating a hexadecyl-terminated surface on a silicon or silicon dioxide substrate.

Step 1: Aminosilanization of the Silicon Substrate

This step introduces primary amine groups onto the hydroxylated silicon dioxide surface using (3-Aminopropyl)triethoxysilane (APTES).

• Materials:

  • Silicon wafers

  • (3-Aminopropyl)triethoxysilane (APTES)

  • Anhydrous Toluene (B28343)

  • Ethanol (B145695)

  • Sulfuric Acid (H₂SO₄)

  • Hydrogen Peroxide (H₂O₂, 30%)

  • Deionized (DI) water

  • Nitrogen gas (N₂)

• Procedure:

  • Substrate Cleaning:

    • Cut silicon wafers to the desired size.

    • Prepare a Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂). Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood.

    • Immerse the silicon wafers in the Piranha solution for 15 minutes to clean and hydroxylate the surface.

    • Rinse the wafers thoroughly with DI water and dry under a stream of N₂.

  • APTES Deposition (Solution-Phase):

    • Prepare a 1% (v/v) solution of APTES in anhydrous toluene in a sealed container under a nitrogen atmosphere.[3]

    • Immerse the cleaned and dried silicon wafers in the APTES solution.

    • Incubate for 1 hour at room temperature with gentle agitation.[1]

  • Rinsing and Curing:

    • Remove the wafers from the APTES solution and rinse thoroughly with fresh anhydrous toluene to remove non-covalently bound silanes.

    • Follow with a rinse in ethanol.

    • Dry the wafers under a stream of N₂.

    • Cure the wafers in an oven at 110°C for 30 minutes to promote the formation of stable siloxane bonds.[3]

Step 2: Alkylation of the Amine-Terminated Surface with 1-Iodohexadecane

This step covalently attaches the hexadecyl chain to the surface-bound amine groups.

• Materials:

  • Amine-functionalized silicon wafers (from Step 1)

  • 1-Iodohexadecane

  • Anhydrous, non-nucleophilic solvent (e.g., Toluene or N,N-Dimethylformamide (DMF))

  • Non-nucleophilic base (e.g., Diisopropylethylamine (DIPEA) or Triethylamine (TEA))

  • Ethanol

  • Nitrogen gas (N₂)

• Procedure:

  • Reaction Setup:

    • In a glovebox or under a nitrogen atmosphere, place the amine-functionalized silicon wafers in a clean, dry reaction vessel.

    • Prepare a solution of 1-Iodohexadecane (e.g., 10-50 mM) and a non-nucleophilic base (e.g., 2-5 equivalents relative to the iodoalkane) in the chosen anhydrous solvent.

  • Alkylation Reaction:

    • Immerse the wafers in the reaction solution.

    • Heat the reaction to 60-80°C and allow it to proceed for 12-24 hours with gentle stirring.

  • Rinsing and Drying:

    • After the reaction, remove the wafers and rinse them thoroughly with the reaction solvent (e.g., Toluene or DMF).

    • Perform a final rinse with ethanol to remove any remaining reactants and byproducts.

    • Dry the modified wafers under a stream of N₂.

Protocol 2: Surface Modification of Gold with 1-Iodohexadecane

This protocol details the functionalization of a gold surface with a hexadecyl monolayer.

Step 1: Formation of an Amine-Terminated Self-Assembled Monolayer (SAM)

This is achieved by forming a SAM of cysteamine on the gold surface.

• Materials:

  • Gold-coated substrates (e.g., gold-coated silicon wafers or glass slides)

  • Cysteamine hydrochloride

  • Ethanol (absolute)

  • DI water

  • Nitrogen gas (N₂)

• Procedure:

  • Substrate Cleaning:

    • Clean the gold substrates by sonicating in ethanol for 10 minutes, followed by rinsing with DI water and drying under N₂.

    • For a more thorough cleaning, a UV-Ozone treatment for 15-20 minutes can be applied.

  • Cysteamine SAM Formation:

    • Prepare a 10 mM solution of cysteamine in absolute ethanol.[4]

    • Immerse the cleaned gold substrates in the cysteamine solution.

    • Allow the self-assembly to proceed for 12-24 hours at room temperature in a sealed container to minimize oxidation.[4]

  • Rinsing and Drying:

    • Remove the substrates from the solution and rinse thoroughly with fresh ethanol to remove non-adsorbed molecules.

    • Dry the amine-functionalized gold substrates under a stream of N₂.

Step 2: Alkylation of the Amine-Terminated SAM with 1-Iodohexadecane

• Materials and Procedure:

  • Follow the same materials and procedure as described in Protocol 1, Step 2 .

Mandatory Visualizations

Workflow for modifying silicon surfaces.

Workflow for modifying gold surfaces.

Sₙ2 reaction mechanism for alkylation.

References

• 1. Review: 3-Aminopropyltriethoxysilane (APTES) Deposition Methods on Oxide Surfaces in Solution and Vapor Phases for Biosensing Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. How to Prepare Reproducible, Homogeneous, and Hydrolytically Stable Aminosilane-derived Layers on Silica - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Use of Cysteamine and Glutaraldehyde Chemicals for Robust Functionalization of Substrates with Protein Biomarkers—An Overview on the Construction of Biosensors with Different Transductions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing 1-Iodohexadecane Alkylation Reactions

Welcome to the Technical Support Center for 1-Iodohexadecane Alkylation Reactions. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice, detailed experimental protocols, and quantitative data to help improve reaction yields and address common challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low yield in my 1-iodohexadecane alkylation reaction?

A1: Low yields in alkylation reactions with 1-iodohexadecane, a primary alkyl iodide, are often attributed to several factors. These include incomplete deprotonation of the nucleophile, side reactions such as elimination, suboptimal reaction temperature, and inappropriate solvent choice. The reaction typically proceeds via an SN2 mechanism, so steric hindrance around the nucleophilic site can also significantly decrease the reaction rate and yield.[1][2]

Q2: How do I choose the right base for my reaction?

A2: The choice of base is critical and depends on the pKa of your nucleophile. For weakly acidic nucleophiles like phenols and thiols, a moderately strong base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) is often sufficient.[3] For C-H acidic compounds such as diethyl malonate, a stronger base like sodium ethoxide (NaOEt) or sodium hydride (NaH) is required to generate the nucleophilic enolate in a sufficient concentration.[4][5] For amines, which are already nucleophilic, an external base is often used to neutralize the HI formed during the reaction, driving the equilibrium towards the products.

Q3: Can I use 1-iodohexadecane for alkylating secondary or tertiary amines?

A3: While 1-iodohexadecane can alkylate secondary amines to form tertiary amines, the reaction may be slower than with primary amines due to increased steric hindrance. Alkylation of tertiary amines with 1-iodohexadecane to form quaternary ammonium (B1175870) salts is also possible, but may require more forcing conditions. Overalkylation is a common issue when alkylating primary amines, leading to a mixture of secondary and tertiary amines, and even quaternary ammonium salts.[6]

Q4: My starting materials are not fully soluble in the reaction solvent. What should I do?

A4: Poor solubility of either 1-iodohexadecane or the nucleophile can significantly hinder the reaction rate. Consider using a co-solvent to improve solubility. For example, in reactions with polar nucleophiles, a polar apathetic solvent like DMF or DMSO can be effective. For less polar reactants, toluene (B28343) or xylene might be suitable.[6] Phase-transfer catalysts, such as quaternary ammonium salts or crown ethers, can be employed in biphasic systems to facilitate the reaction between a water-soluble nucleophile and the oil-soluble 1-iodohexadecane.[7]

Troubleshooting Guides

Issue 1: Low or No Product Formation

Possible Cause	Suggested Solution
Insufficiently Strong Base	The chosen base may not be strong enough to deprotonate the nucleophile effectively. For C-H acids like diethyl malonate, switch from a carbonate base to a stronger base like sodium ethoxide or sodium hydride.[5][8]
Low Reaction Temperature	SN2 reactions have an activation energy barrier that must be overcome. If the reaction is too slow, gradually increase the temperature. Monitor for the formation of elimination byproducts (1-hexadecene).
Steric Hindrance	If the nucleophile is sterically hindered, the reaction rate will be slow. Consider using a less hindered nucleophile if possible, or increase the reaction time and temperature.
Poor Solubility	Ensure both reactants are soluble in the chosen solvent. If not, try a different solvent or a co-solvent system. For example, DMF or DMSO can be good choices for many alkylation reactions.
Deactivated Reagents	1-Iodohexadecane can be light-sensitive and may decompose over time.[9] Ensure you are using fresh or properly stored reagents. Nucleophiles can also be sensitive to air or moisture.

Issue 2: Formation of Side Products

Possible Cause	Suggested Solution
Overalkylation (for Amines and Diethyl Malonate)	To favor mono-alkylation of diethyl malonate, use a 1:1 molar ratio of the nucleophile to 1-iodohexadecane, or a slight excess of the nucleophile.[5] For amines, using a large excess of the amine can favor mono-alkylation.
Elimination (Formation of 1-Hexadecene)	The use of a strong, bulky base and high temperatures can favor the E2 elimination pathway.[10] If 1-hexadecene (B165127) is a significant byproduct, consider using a less hindered base and a lower reaction temperature.
C- vs. O-Alkylation (for Phenols)	The choice of solvent can influence the regioselectivity of phenoxide alkylation. Polar aprotic solvents (e.g., DMF, acetone) generally favor O-alkylation, while polar protic solvents can lead to some C-alkylation.[3]

Data Presentation: Influence of Reaction Conditions on Yield

The following tables provide representative data on how different reaction parameters can influence the yield of alkylation reactions with long-chain alkyl halides like 1-iodohexadecane.

Table 1: N-Alkylation of Aniline (B41778) with a Long-Chain Alkyl Halide

Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
K₂CO₃	Toluene	110	8	Moderate
NaOH	Ethanol (B145695)	80	12	Good
None	Neat	150	6	Low to Moderate

Data is generalized from typical N-alkylation procedures.[11]

Table 2: O-Alkylation of Phenol (B47542) with a Long-Chain Alkyl Halide

Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
K₂CO₃	Acetone (B3395972)	60	6	High
Cs₂CO₃	DMF	25	12	Very High
NaOH	Ethanol/Water	80	4	Good

Data is generalized from typical Williamson ether synthesis procedures.[3][12]

Table 3: S-Alkylation of Thiophenol with a Long-Chain Alkyl Halide

Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
K₂CO₃	DMF	80	3	High
NaOH	Ethanol	70	5	High
None	Neat	100	16	Moderate to Good

Data is generalized from typical S-alkylation procedures.[13]

Table 4: C-Alkylation of Diethyl Malonate with a Long-Chain Alkyl Halide

Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
NaOEt	Ethanol	80	3	High
NaH	DMF	25-50	4	Very High
K₂CO₃ / PTC*	Toluene	110	6	Good

*PTC = Phase-Transfer Catalyst Data is generalized from typical malonic ester synthesis procedures.[4][5][7]

Experimental Protocols

Protocol 1: N-Alkylation of Aniline with 1-Iodohexadecane

Materials:

• Aniline

• 1-Iodohexadecane

• Potassium Carbonate (K₂CO₃)

• Toluene

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• To a round-bottom flask, add aniline (1.0 eq), 1-iodohexadecane (1.2 eq), and potassium carbonate (1.5 eq).

• Add toluene as the solvent.

• Heat the mixture to reflux (approx. 110°C) with vigorous stirring for 8-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Filter the solid potassium carbonate and potassium iodide.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663).

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: O-Alkylation of Phenol with 1-Iodohexadecane (Williamson Ether Synthesis)

Materials:

• Phenol

• 1-Iodohexadecane

• Potassium Carbonate (K₂CO₃)

• Acetone

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• In a round-bottom flask, combine phenol (1.0 eq) and potassium carbonate (1.5 eq) in acetone.

• Stir the mixture at room temperature for 30 minutes.

• Add 1-iodohexadecane (1.1 eq) to the mixture.

• Heat the reaction mixture to reflux (approx. 60°C) for 6-8 hours.

• Monitor the reaction by TLC.

• Once the reaction is complete, cool the mixture and filter off the inorganic salts.

• Evaporate the acetone under reduced pressure.

• Dissolve the residue in diethyl ether and wash with 1M NaOH solution, followed by water and brine.

• Dry the organic layer with anhydrous magnesium sulfate.

• Concentrate the solution under reduced pressure to obtain the crude product, which can be further purified by recrystallization or column chromatography.

Protocol 3: S-Alkylation of Thiophenol with 1-Iodohexadecane

Materials:

• Thiophenol

• 1-Iodohexadecane

• Sodium Hydroxide (B78521) (NaOH)

• Ethanol

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolve thiophenol (1.0 eq) in ethanol in a round-bottom flask.

• Add a solution of sodium hydroxide (1.1 eq) in water dropwise at room temperature.

• Stir the mixture for 30 minutes to form the sodium thiophenolate.

• Add 1-iodohexadecane (1.05 eq) to the reaction mixture.

• Heat the reaction to 70°C and stir for 5-7 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction to room temperature and remove the ethanol under reduced pressure.

• Extract the product with diethyl ether.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to give the crude product, which can be purified by column chromatography.

Protocol 4: C-Alkylation of Diethyl Malonate with 1-Iodohexadecane

Materials:

• Diethyl malonate

• 1-Iodohexadecane

• Sodium Ethoxide (NaOEt)

• Absolute Ethanol

• Round-bottom flask with reflux condenser and dropping funnel

• Magnetic stirrer and heating mantle

Procedure:

• Prepare a solution of sodium ethoxide by carefully dissolving sodium metal (1.0 eq) in absolute ethanol under an inert atmosphere.

• To the sodium ethoxide solution, add diethyl malonate (1.1 eq) dropwise at room temperature.

• Stir the mixture for 30 minutes to ensure complete formation of the enolate.

• Add 1-iodohexadecane (1.0 eq) dropwise to the reaction mixture.

• Heat the reaction to reflux (approx. 80°C) for 3-4 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature and neutralize with dilute HCl.

• Remove the ethanol under reduced pressure.

• Extract the product with diethyl ether.

• Wash the organic layer with water and brine, dry over anhydrous magnesium sulfate, and concentrate.

• Purify the product by vacuum distillation.[5][8]

Visualizing Workflows and Troubleshooting

Caption: A generalized experimental workflow for 1-iodohexadecane alkylation reactions.

Caption: A troubleshooting decision tree for low yield in alkylation reactions.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. scribd.com [scribd.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. reddit.com [reddit.com]
• 10. 1-Iodohexadecane | 40474-98-4 | Benchchem [benchchem.com]
• 11. Buy N-hexadecylaniline | 4439-42-3 [smolecule.com]
• 12. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]

Side reactions of 1-Iodohexadecane and how to prevent them

This technical support center provides troubleshooting guides and frequently asked questions regarding the use of 1-Iodohexadecane in research and development.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments involving 1-Iodohexadecane.

Issue 1: Low Yield of the Desired Substitution Product and Formation of an Alkene Byproduct

Question: I am performing a nucleophilic substitution reaction with 1-Iodohexadecane and obtaining a low yield of my desired product, with significant formation of 1-hexadecene. What is causing this and how can I fix it?

Answer:

This is a classic case of a competing elimination reaction (E2) outcompeting the desired substitution reaction (SN2).[1] 1-Iodohexadecane is a primary alkyl halide, which is susceptible to both pathways.[2] The following factors can favor the undesired elimination reaction:

• Strong and/or Sterically Hindered Bases: Strong bases, especially bulky ones like potassium tert-butoxide, will preferentially remove a proton from the carbon adjacent to the iodine, leading to the formation of an alkene.[3][4]

• High Temperatures: Elimination reactions are entropically favored and are therefore promoted by higher reaction temperatures.[5]

• Solvent Choice: Solvents that favor elimination, such as ethanol, can contribute to lower yields of the substitution product.

Troubleshooting Steps:

• Choice of Base/Nucleophile: If possible, use a less basic and less sterically hindered nucleophile. For instance, in an ether synthesis, using sodium hydride to generate the alkoxide in a separate step followed by the addition of 1-Iodohexadecane at a lower temperature can improve the yield of the ether over the alkene.

• Reaction Temperature: Lower the reaction temperature. SN2 reactions generally proceed well at lower temperatures than E2 reactions. Running the reaction at room temperature or even 0 °C can significantly suppress the elimination byproduct.

• Solvent: Use a polar aprotic solvent like DMF or DMSO. These solvents are known to favor SN2 reactions.[4]

Issue 2: My 1-Iodohexadecane has a Brownish Tint. Is it Still Usable?

Question: The 1-Iodohexadecane in my lab has a distinct brown or violet color. What is the cause of this discoloration, and can I still use it for my reaction?

Answer:

The brownish tint is due to the decomposition of 1-Iodohexadecane, which releases elemental iodine (I₂).[6] This is a common issue as alkyl iodides are sensitive to light.[7][8] The presence of iodine can potentially interfere with certain reactions, especially those involving sensitive reagents like Grignard reagents.

It is highly recommended to purify the 1-Iodohexadecane before use. A simple washing procedure can effectively remove the iodine.

Experimental Protocol: Removal of Iodine from 1-Iodohexadecane

• Dissolve the discolored 1-Iodohexadecane in a nonpolar organic solvent such as diethyl ether or hexanes.

• Transfer the solution to a separatory funnel.

• Wash the organic layer with a saturated aqueous solution of sodium thiosulfate (B1220275) (Na₂S₂O₃). The brown color of the iodine will disappear as it is reduced to colorless iodide ions (I⁻).

• Repeat the washing until the organic layer is colorless.

• Wash the organic layer with brine (saturated NaCl solution) to remove any remaining water-soluble impurities.

• Dry the organic layer over an anhydrous drying agent like magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄).

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting colorless or pale-yellow liquid/solid is purified 1-Iodohexadecane. Store it in a dark bottle, preferably under an inert atmosphere, and in a cool place to prevent further decomposition.[8][9]

Issue 3: Difficulty in Forming the Grignard Reagent

Question: I am trying to prepare a Grignard reagent from 1-Iodohexadecane, but the reaction is not initiating. What could be the problem?

Answer:

The formation of a Grignard reagent is highly sensitive to the reaction conditions.[10] Several factors can inhibit the initiation of the reaction:

• Presence of Water: Grignard reagents are extremely strong bases and will react with even trace amounts of water.[11] Ensure that all glassware is oven-dried and cooled under a stream of dry nitrogen or argon. The solvent (typically anhydrous diethyl ether or THF) must be scrupulously dried.[11]

• Magnesium Oxide Layer: The surface of the magnesium turnings is often coated with a layer of magnesium oxide, which prevents the reaction from starting.[10]

• Purity of 1-Iodohexadecane: As mentioned, the presence of iodine can interfere with the reaction. It is also important that the starting material is free of any acidic impurities.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: Dry all glassware thoroughly. Use a freshly opened bottle of anhydrous solvent or a properly dried and distilled solvent.

• Activate the Magnesium:

  • Crushing: Before adding the solvent, use a glass rod to crush some of the magnesium turnings under an inert atmosphere. This will expose a fresh, unoxidized surface.

  • Iodine Activation: Add a small crystal of iodine to the flask with the magnesium. The iodine will react with the magnesium surface, cleaning it and helping to initiate the reaction. The disappearance of the iodine color is an indication that the reaction is starting.[10]

• Initiation: Add a small amount of the 1-Iodohexadecane to the magnesium and solvent. You may need to gently warm the mixture to initiate the reaction. The formation of a cloudy or bubbling solution indicates that the Grignard reagent is forming.[11] Once initiated, the rest of the 1-Iodohexadecane can be added slowly.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions of 1-Iodohexadecane?

A1: The main side reaction is the E2 elimination to form 1-hexadecene, which competes with the desired SN2 nucleophilic substitution.[1][3] Other potential side reactions are specific to the reaction type, such as the formation of biphenyls during a Grignard reaction.[10] Due to its sensitivity to light, decomposition to form elemental iodine is also a common issue.[6][8]

Q2: How can I favor the SN2 reaction over the E2 reaction?

A2: To favor the SN2 pathway, you should use a good, non-bulky nucleophile, a polar aprotic solvent (e.g., DMSO, DMF), and maintain a low reaction temperature.[4] Avoid using strong, sterically hindered bases and high temperatures.[3][5]

Q3: How should I properly store 1-Iodohexadecane?

A3: 1-Iodohexadecane should be stored in a cool, dark place, as it is light-sensitive.[7][8] It is best stored under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation. It is also incompatible with strong bases and strong oxidizing agents.[9]

Q4: What are common impurities in commercial 1-Iodohexadecane?

A4: Common impurities can include unreacted starting material (1-hexadecanol), byproducts from its synthesis (such as alkenes), water, and elemental iodine from decomposition.[6] Some commercial sources may also contain a copper stabilizer.

Data Summary

The choice of reaction conditions has a significant impact on the ratio of substitution to elimination products. The following table summarizes these effects:

Factor	Condition Favoring SN2 (Substitution)	Condition Favoring E2 (Elimination)
Nucleophile/Base	Weakly basic, non-hindered nucleophiles	Strong, sterically hindered bases
Temperature	Low temperature (e.g., 0-25 °C)	High temperature (e.g., >50 °C)
Solvent	Polar aprotic (e.g., DMF, DMSO, Acetone)	Protic (e.g., Ethanol) or nonpolar
Substrate	Primary (like 1-Iodohexadecane)	Tertiary > Secondary > Primary

Visualizations

Reaction Pathways

Caption: Competing SN2 and E2 reaction pathways for 1-Iodohexadecane.

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting workflow for low product yield in reactions.

Factors Influencing Reaction Outcome

Caption: Key factors determining the outcome of reactions with 1-Iodohexadecane.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. byjus.com [byjus.com]
• 4. jk-sci.com [jk-sci.com]
• 5. 1-Iodohexadecane | 40474-98-4 | Benchchem [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. chemwhat.com [chemwhat.com]
• 8. 1-IODOHEXADECANE | 544-77-4 [chemicalbook.com]
• 9. 1-IODOHEXADECANE One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 10. web.mnstate.edu [web.mnstate.edu]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Purification of 1-Iodohexadecane by Column Chromatography

Welcome to the Technical Support Center for the purification of 1-iodohexadecane. This resource is tailored for researchers, scientists, and drug development professionals to provide clear and actionable guidance for the successful purification of 1-iodohexadecane using column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the recommended stationary phase for the column chromatography of 1-iodohexadecane?

A1: For the purification of a nonpolar compound like 1-iodohexadecane, the standard choice for the stationary phase is silica (B1680970) gel (SiO₂).[1] Alumina (B75360) can also be used as an alternative.[1]

Q2: How do I choose an appropriate solvent system (mobile phase) for the purification?

A2: The ideal mobile phase for 1-iodohexadecane is a nonpolar solvent or a mixture of nonpolar solvents. A good starting point is 100% hexanes or petroleum ether. The polarity can be gradually increased by adding a slightly more polar solvent like ethyl acetate (B1210297). A common eluent system for compounds containing the 1-iodohexadecane moiety is a mixture of n-hexane and ethyl acetate, for example, in a 4:1 ratio.[2]

Q3: How can I determine the optimal solvent system before running a large-scale column?

A3: Thin-Layer Chromatography (TLC) is an essential tool for determining the best solvent system. The goal is to find a solvent mixture in which 1-iodohexadecane has a retention factor (Rf) of approximately 0.2-0.3.[3] This Rf value typically provides the best separation from impurities.

Q4: My 1-iodohexadecane seems to be degrading on the column. What could be the cause and how can I prevent it?

A4: Alkyl iodides can sometimes be sensitive to the acidic nature of standard silica gel, leading to decomposition.[4] To mitigate this, you can use deactivated (neutralized) silica gel. This can be prepared by washing the silica gel with a solvent mixture containing a small amount of a base, such as triethylamine (B128534) (1-3%), before packing the column. Alternatively, using a less acidic stationary phase like neutral alumina can be effective.[4]

Q5: What is a typical ratio of silica gel to crude product for effective purification?

A5: A general guideline for the weight ratio of silica gel to the crude 1-iodohexadecane sample is between 30:1 to 50:1. For more challenging separations, a higher ratio may be necessary.[1]

Troubleshooting Guide

Problem	Potential Cause	Solution
1-Iodohexadecane elutes too quickly (high Rf)	The mobile phase is too polar.	Decrease the polarity of the eluent. For a hexane (B92381)/ethyl acetate system, reduce the proportion of ethyl acetate.
1-Iodohexadecane does not move from the origin (low Rf)	The mobile phase is not polar enough.	Gradually increase the polarity of the eluent. For a hexane system, start by adding a small percentage of ethyl acetate (e.g., 1-2%) and incrementally increase it.
Poor separation of 1-iodohexadecane from impurities	- The solvent system is not optimal. - The column is overloaded. - The column was packed improperly, leading to channeling.	- Re-optimize the solvent system using TLC to maximize the difference in Rf values between 1-iodohexadecane and the impurities. - Reduce the amount of crude product loaded onto the column. - Ensure the silica gel is packed uniformly without any cracks or air bubbles.
Product fractions are contaminated with an unknown impurity	The compound may be degrading on the silica gel.	Test the stability of your compound on a silica TLC plate. If degradation is observed, use deactivated silica gel or an alternative stationary phase like neutral alumina.[4]
The purified 1-iodohexadecane is a yellow or pinkish liquid	Traces of iodine may be present.	The product can be washed with a dilute aqueous solution of sodium thiosulfate (B1220275) to remove residual iodine.

Experimental Protocol: Flash Column Chromatography of 1-Iodohexadecane

This protocol provides a general method for the purification of 1-iodohexadecane using flash column chromatography. Optimization may be required based on the specific impurities present in the crude product.

1. Materials and Equipment:

• Crude 1-iodohexadecane

• Silica gel (230-400 mesh)

• n-Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Glass chromatography column

• Sand (washed)

• Collection tubes or flasks

• TLC plates, chamber, and UV lamp

• Rotary evaporator

2. Procedure:

• Solvent System Selection:

  • Prepare several developing chambers with different ratios of hexane and ethyl acetate (e.g., 100:0, 99:1, 98:2, 95:5, 90:10).

  • Dissolve a small amount of the crude 1-iodohexadecane in a volatile solvent (e.g., dichloromethane) and spot it on TLC plates.

  • Develop the plates in the prepared chambers.

  • Identify the solvent system that provides an Rf value of ~0.2-0.3 for the 1-iodohexadecane spot.

• Column Packing:

  • Securely clamp the chromatography column in a vertical position.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand (approx. 1 cm) on top of the plug.

  • Prepare a slurry of silica gel in the chosen eluent.

  • Carefully pour the slurry into the column, gently tapping the sides to ensure even packing and remove any air bubbles.

  • Allow the silica gel to settle, and then add another thin layer of sand on top to protect the silica bed.

  • Drain the excess solvent until the solvent level is just at the top of the sand layer. Do not let the column run dry.

• Sample Loading:

  • Dissolve the crude 1-iodohexadecane in a minimal amount of a nonpolar solvent (preferably the eluent, or a more volatile solvent like dichloromethane).

  • Carefully apply the sample solution to the top of the silica gel bed using a pipette.

  • Rinse the sample flask with a small amount of eluent and add it to the column to ensure all the product is transferred.

  • Drain the solvent until the sample is fully adsorbed onto the silica gel.

• Elution and Fraction Collection:

  • Carefully add the eluent to the column, filling the space above the sand.

  • Apply gentle pressure to the top of the column (using a pump or inert gas) to achieve a steady flow rate.

  • Begin collecting fractions in separate tubes or flasks.

  • Monitor the elution process by periodically analyzing the collected fractions using TLC.

  • Combine the fractions that contain the pure 1-iodohexadecane.

• Product Isolation:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 1-iodohexadecane.

Data Presentation

Table 1: Physical Properties of 1-Iodohexadecane

Property	Value
Molecular Formula	C₁₆H₃₃I
Molecular Weight	352.34 g/mol
Appearance	Colorless to pale yellow liquid or solid[5]
Melting Point	21-23 °C[5]
Boiling Point	206-207 °C @ 10 mmHg[5]
Density	1.121 g/mL at 25 °C[5]

Table 2: Typical Column Chromatography Parameters

Parameter	Recommended Value/Range
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase (Eluent)	n-Hexane / Ethyl Acetate mixture (e.g., 4:1)[2]
Silica Gel to Crude Product Ratio (w/w)	30:1 to 50:1[1]
Target Rf on TLC	0.2 - 0.3[3]

Visualizations

References

• 1. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 2. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 3. orgsyn.org [orgsyn.org]
• 4. Chromatography [chem.rochester.edu]
• 5. 1-IODOHEXADECANE One Chongqing Chemdad Co. ，Ltd [chemdad.com]

Technical Support Center: Optimizing 1-Iodohexadecane Substitution Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing temperature and reaction time for substitution reactions involving 1-iodohexadecane.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism for substitution reactions with 1-iodohexadecane?

A1: As a primary alkyl halide, 1-iodohexadecane undergoes nucleophilic substitution predominantly through the SN2 (bimolecular nucleophilic substitution) mechanism. This is a single-step process where the nucleophile attacks the carbon atom bonded to the iodine, and the iodide ion leaves simultaneously.

Q2: How do temperature and reaction time generally affect SN2 reactions of 1-iodohexadecane?

A2: Increasing the reaction temperature generally increases the rate of the SN2 reaction. However, excessively high temperatures can promote the competing E2 (bimolecular elimination) side reaction, leading to the formation of hexadecene as an impurity. Reaction time is inversely related to temperature; higher temperatures typically require shorter reaction times to achieve a high yield. It is crucial to find an optimal balance to maximize the yield of the substitution product while minimizing side reactions.

Q3: What are common nucleophiles used in substitution reactions with 1-iodohexadecane?

A3: A variety of nucleophiles can be used to displace the iodide. Common examples include alkoxides (e.g., sodium ethoxide for Williamson ether synthesis), sodium azide (B81097) to form 1-azidohexadecane, and sodium cyanide to form heptadecanenitrile.

Q4: What solvents are recommended for these substitution reactions?

A4: Polar aprotic solvents are generally preferred for SN2 reactions as they solvate the cation of the nucleophilic salt but do not strongly solvate the nucleophile itself, leaving it more available to react. Commonly used solvents include dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), and acetonitrile.

Q5: Can elimination be a significant side reaction?

A5: For primary alkyl halides like 1-iodohexadecane, SN2 is the major pathway. However, the E2 elimination can become more significant with increasing temperature and when using a sterically hindered or a very strong base.[1][2] While typically a minor product, its formation can reduce the yield of the desired substitution product.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Low Reaction Temperature: The reaction may be too slow at the current temperature. 2. Short Reaction Time: The reaction may not have had enough time to proceed to completion. 3. Poor Nucleophile: The chosen nucleophile may not be strong enough. 4. Inappropriate Solvent: The solvent may be hindering the reaction (e.g., protic solvents can solvate the nucleophile). 5. Degraded Reagents: The 1-iodohexadecane or the nucleophile may have decomposed.	1. Increase Temperature: Incrementally increase the reaction temperature in 10°C steps. 2. Extend Reaction Time: Monitor the reaction over a longer period using techniques like TLC or GC. 3. Use a Stronger Nucleophile: If possible, switch to a more reactive nucleophile. 4. Change Solvent: Use a polar aprotic solvent like DMF or DMSO. 5. Use Fresh Reagents: Ensure the purity and activity of your starting materials.
Presence of Impurities in the Final Product	1. Elimination Side Reaction (E2): Formation of 1-hexadecene (B165127) due to high temperature or a very strong/hindered base. 2. Hydrolysis: If water is present, the nucleophile may be hydrolyzed, or 1-iodohexadecane may react to form hexadecanol. 3. Unreacted Starting Material: Incomplete reaction.	1. Lower Reaction Temperature: Find the optimal temperature that favors SN2 over E2. Use a less sterically hindered base if applicable. 2. Use Anhydrous Conditions: Ensure all reagents and solvents are dry. 3. Optimize Reaction Time and Temperature: Increase reaction time or moderately increase the temperature to drive the reaction to completion.
Reaction is Very Slow	1. Steric Hindrance: Although 1-iodohexadecane is a primary halide, the long alkyl chain can have some effect. 2. Low Concentration of Reactants: The reaction rate is dependent on the concentration of both the substrate and the nucleophile.	1. Increase Temperature: This will provide more kinetic energy for the molecules to overcome the activation energy. 2. Increase Reactant Concentration: If solubility allows, increase the concentration of either the 1-iodohexadecane or the nucleophile.

Data Presentation: Representative Reaction Conditions

The following tables provide representative data on how temperature and reaction time can influence the yield of common substitution reactions with 1-iodohexadecane. Please note that these are illustrative examples based on general principles of SN2 reactions, as specific kinetic data for 1-iodohexadecane is not extensively published. Actual results may vary based on specific experimental conditions.

Table 1: Williamson Ether Synthesis with Sodium Ethoxide

Temperature (°C)	Reaction Time (hours)	Representative Yield of 1-Ethoxyhexadecane (%)	Notes
50	8	~75%	Lower temperature requires longer reaction time.
70	4	~90%	Good balance of rate and yield.
90	2	~85%	Higher temperature may slightly increase the amount of elimination byproduct.

Table 2: Synthesis of 1-Azidohexadecane with Sodium Azide

Temperature (°C)	Reaction Time (hours)	Representative Yield of 1-Azidohexadecane (%)	Notes
60	6	~80%	Reaction proceeds steadily.
80	3	~95%	Optimal condition for high yield in a shorter time.
100	1.5	~90%	Risk of side reactions increases.

Table 3: Synthesis of Heptadecanenitrile with Sodium Cyanide

Temperature (°C)	Reaction Time (hours)	Representative Yield of Heptadecanenitrile (%)	Notes
70	5	~70%	Ethanolic solvent is often used.
90	2.5	~85%	Refluxing in ethanol (B145695) is a common procedure.
110	1	~80%	Higher temperatures can lead to solvent loss if not properly refluxed.

Experimental Protocols

Protocol 1: Williamson Ether Synthesis of 1-Ethoxyhexadecane

• Reagents and Materials:

  • 1-Iodohexadecane

  • Sodium ethoxide

  • Anhydrous ethanol

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and heating mantle

• Procedure: a. In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve sodium ethoxide (1.2 equivalents) in anhydrous ethanol. b. To this solution, add 1-iodohexadecane (1.0 equivalent). c. Heat the reaction mixture to reflux (approximately 78°C) with vigorous stirring. d. Monitor the reaction progress by Thin Layer Chromatography (TLC). e. Once the reaction is complete (typically 2-4 hours), cool the mixture to room temperature. f. Quench the reaction by slowly adding water. g. Extract the product with a suitable organic solvent (e.g., diethyl ether or hexanes). h. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. i. Purify the crude product by column chromatography or distillation.

Protocol 2: Synthesis of 1-Azidohexadecane

• Reagents and Materials:

  • 1-Iodohexadecane

  • Sodium azide (NaN₃)

  • Dimethylformamide (DMF)

  • Round-bottom flask

  • Magnetic stirrer and heating mantle

• Procedure: a. In a round-bottom flask, dissolve 1-iodohexadecane (1.0 equivalent) in DMF. b. Add sodium azide (1.5 equivalents) to the solution. c. Heat the mixture to 80°C with stirring. d. Monitor the reaction by TLC or GC until the starting material is consumed (typically 3 hours). e. Cool the reaction mixture to room temperature and pour it into water. f. Extract the product with an organic solvent (e.g., ethyl acetate). g. Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and evaporate the solvent. h. The crude product can be purified by column chromatography if necessary.

Visualizations

Caption: Workflow for the SN2 substitution reaction of 1-iodohexadecane.

Caption: Competing SN2 and E2 pathways for 1-iodohexadecane reactions.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Scaling Up Reactions with 1-Iodohexadecane

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-Iodohexadecane. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when scaling up reactions involving this long-chain alkyl iodide.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 1-Iodohexadecane that I should consider for scale-up?

A1: Understanding the physical properties of 1-Iodohexadecane is crucial for process design, safety, and handling at a larger scale. Key properties are summarized in the table below. The compound is stable but sensitive to light, and it is incompatible with strong bases and strong oxidizing agents.[1][2] It is often supplied with a copper stabilizer.[1][3][4]

Table 1: Physical and Chemical Properties of 1-Iodohexadecane

Property	Value	Source(s)
Molecular Formula	C₁₆H₃₃I	[4][5]
Molecular Weight	352.34 g/mol	[4][5]
Appearance	White or Colorless to Yellow powder, lump, or clear liquid.[1]	[1][5]
Melting Point	21-23 °C (lit.)	[1][2][4]
Boiling Point	206-207 °C at 10 mmHg (lit.)	[1][2][4]
Density	1.121 g/mL at 25 °C (lit.)	[1][2][4]
Flash Point	>230 °F (>110 °C)	[2]
Refractive Index	n20/D 1.4806 (lit.)	[1][2][4]
Water Solubility	Insoluble.[1][2]	[1][2]

Q2: How does the solubility of 1-Iodohexadecane affect scale-up processes?

A2: Due to its long, non-polar alkyl chain, 1-Iodohexadecane is insoluble in water but soluble in many common organic solvents.[1][2][6] When scaling up, solvent selection is critical for maintaining a homogeneous reaction mixture, ensuring efficient mass transfer, and simplifying downstream purification. Inadequate solubility can lead to poor reaction rates and the formation of side products.

Table 2: Qualitative Solubility Profile of 1-Iodohexadecane

Solvent Type	Example Solvents	Expected Solubility	Rationale
Non-polar	Toluene, Hexane	High	The "like dissolves like" principle applies; the non-polar solvent effectively solvates the long alkyl chain.[7]
Polar Aprotic	Tetrahydrofuran (THF), Ethyl Acetate	Moderate to High	These solvents possess enough non-polar character to dissolve the alkyl chain while their polarity can help with other reagents. THF is a common choice for Grignard reactions.[7][8]
Polar Protic	Ethanol, Methanol	Low to Moderate	The highly polar hydroxyl group and hydrogen bonding in these solvents have a limited affinity for the non-polar 1-Iodohexadecane.[7]

Q3: What are the primary safety concerns when handling 1-Iodohexadecane on a large scale?

A3: On a large scale, it is imperative to handle 1-Iodohexadecane in a well-ventilated area using appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[6] Key safety considerations include:

• Reactivity: It is incompatible with strong bases and strong oxidizing agents.[2]

• Light Sensitivity: Store in a cool, dark place to prevent degradation.[1][2]

• Thermal Stability: While stable, exothermic reactions require careful temperature control to prevent runaways, especially in large reactors with lower surface-area-to-volume ratios.[9][10]

Q4: Which chemical reactions involving 1-Iodohexadecane are most challenging to scale up?

A4: The most common and challenging reactions to scale up are nucleophilic substitutions and Grignard reagent formations.

• Nucleophilic Substitution (Sₙ2): As a primary alkyl halide, 1-Iodohexadecane is well-suited for Sₙ2 reactions.[11][12][13] The main scale-up challenge is managing temperature to prevent the competing E2 elimination reaction, which becomes more favorable at higher temperatures.[11]

• Grignard Reactions: These are notoriously difficult to scale up.[9] The formation of the Grignard reagent is highly exothermic and requires strict anhydrous conditions.[6][14] Initiation can be slow on a large scale, creating a risk of reagent accumulation followed by a dangerous runaway reaction.[9][15]

Troubleshooting Guide

This guide provides solutions to common problems encountered during the scale-up of reactions involving 1-Iodohexadecane.

General Scale-Up Troubleshooting Workflow

Caption: General troubleshooting workflow for scaling up reactions.

Problem 1: Low yield in Grignard reaction at pilot scale compared to lab scale.

This is a frequent issue when scaling Grignard reactions.[6] The causes are often multifaceted, relating to heat transfer, mass transfer, and moisture control.

Table 3: Example of Yield Reduction in Grignard Reaction Scale-Up

Scale	Starting 1-Iodohexadecane (moles)	Typical Yield (%)	Key Challenges
Lab (500 mL flask)	0.2	80-90%	Maintaining anhydrous conditions.
Pilot (100 L reactor)	40	50-65%	Inefficient heat transfer, localized overheating, moisture contamination, initiation difficulty.[6][9]

Troubleshooting Steps:

• Ensure Rigorous Anhydrous Conditions: All glassware, solvents, and reagents must be thoroughly dried. On a larger scale, this requires robust procedures for drying reactors and transfer lines.[6][8][14]

• Improve Heat Transfer: The Grignard formation is highly exothermic.[9] Use a reactor with adequate cooling capacity and consider a jacketed vessel. A common industrial solution is to control the addition rate of the 1-Iodohexadecane so that the cooling system can keep up with the heat generated.[9]

• Optimize Initiation: Reaction initiation can be sluggish at scale.[15]

  • Add a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) to activate the magnesium surface.[8]

  • Consider adding a small amount of a pre-formed Grignard reagent from a previous batch to reliably initiate the reaction.[15]

• Monitor for Side Reactions: The most common side reaction is Wurtz coupling, where the Grignard reagent reacts with unreacted 1-Iodohexadecane to form a C32 dimer.[6][16] This can be minimized by maintaining a dilute solution and ensuring the 1-Iodohexadecane reacts with the magnesium as it is added (i.e., slow, controlled addition).[6]

Problem 2: Formation of 1-Hexadecene byproduct in a nucleophilic substitution reaction.

This indicates that the E2 (elimination) pathway is competing with the desired Sₙ2 (substitution) pathway.[11]

Sₙ2 vs. E2 Competing Pathways

Caption: Factors influencing Sₙ2 substitution vs. E2 elimination pathways.

Troubleshooting Steps:

• Lower the Reaction Temperature: Higher temperatures favor elimination over substitution.[11] Careful temperature control is even more critical at scale due to potential for localized hotspots.

• Evaluate the Base/Nucleophile: Strong, sterically hindered (bulky) bases favor the E2 pathway. If substitution is the goal, use a strong but less bulky nucleophile.[11]

• Solvent Choice: Polar aprotic solvents (e.g., acetone, DMF) are known to favor Sₙ2 reactions.[13]

Problem 3: Difficulty purifying the final product at a multi-kilogram scale.

Purification methods that are straightforward in the lab, like column chromatography, often become impractical and costly at scale.[17][18]

Troubleshooting Steps:

• Re-evaluate the Purification Strategy: Consider scalable techniques like distillation or crystallization.[17][18]

• For Distillation: This is suitable for liquid products with a molecular weight generally under 350 amu and sufficient thermal stability.[17] Given the high boiling point of many 1-Iodohexadecane derivatives, vacuum distillation will likely be necessary.

• For Crystallization: If the product is a solid, crystallization is often the most effective and economical large-scale purification method.[19] The main challenge is finding a suitable solvent system that provides good solubility at high temperatures and poor solubility at low temperatures.[19]

Purification Method Decision Tree

Caption: Decision tree for selecting a suitable purification method at scale.

Experimental Protocols

Protocol 1: General Procedure for Sₙ2 Reaction (Example: Synthesis of an Ether)

This protocol outlines a typical Williamson ether synthesis, favoring the Sₙ2 pathway.

• Setup: In an appropriately sized reactor equipped with a mechanical stirrer, thermometer, and reflux condenser under an inert atmosphere (e.g., Nitrogen), charge sodium hydride (NaH, 1.2 equivalents) as a 60% dispersion in mineral oil.

• Solvent Addition: Add a suitable polar aprotic solvent, such as anhydrous Tetrahydrofuran (THF), ensuring the stirrer provides good agitation.

• Alkoxide Formation: Slowly add the desired alcohol (1.0 equivalent) dissolved in THF to the NaH suspension. The addition rate should be controlled to manage hydrogen gas evolution and maintain the temperature below 30 °C.

• Reagent Addition: Once the hydrogen evolution ceases, slowly add 1-Iodohexadecane (1.1 equivalents).

• Reaction: Heat the mixture to a moderate temperature (e.g., 50-60 °C) and monitor the reaction progress by TLC or GC analysis until the starting material is consumed.

• Workup: Cool the reaction to room temperature and cautiously quench by the slow addition of water or ethanol. Extract the product with a suitable organic solvent, wash the organic layer, dry it over sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by vacuum distillation or crystallization.

Protocol 2: Scalable Grignard Reagent Formation

This protocol includes steps to ensure safe and reliable initiation at a larger scale.

• Setup: Flame-dry a reactor equipped with a mechanical stirrer, dropping funnel, and reflux condenser under a high vacuum, and then cool under a positive pressure of dry nitrogen.[8]

• Reagents: Charge the reactor with magnesium turnings (1.5 equivalents) and a single crystal of iodine.[8] Add a portion of the total required anhydrous THF.

• Initiation: Add a small amount (approx. 5%) of the total 1-Iodohexadecane (1.0 equivalent) to the reactor. A gentle warming or the dissipation of the iodine color indicates the reaction has initiated. If initiation is delayed, add a small amount of pre-formed Grignard reagent.[15]

• Controlled Addition: Once the reaction is initiated and self-sustaining (refluxing), add the remaining 1-Iodohexadecane, dissolved in the rest of the anhydrous THF, dropwise from the addition funnel at a rate that maintains a gentle reflux.[9] The exotherm must be controlled by the addition rate and external cooling.

• Completion: After the addition is complete, continue stirring at room temperature or with gentle heating until most of the magnesium has been consumed. The resulting dark grey-black solution is the Grignard reagent and should be used promptly.

References

• 1. 1-IODOHEXADECANE | 544-77-4 [chemicalbook.com]
• 2. chemwhat.com [chemwhat.com]
• 3. 25Gr 1-Iodohexadecane, 98%, Stab. With Copper 25G - Yorlab [yorlab.co.uk]
• 4. 1-Iodohexadecane contains copper as stabilizer, 95% | 544-77-4 [sigmaaldrich.com]
• 5. 1-Iodohexadecane | C16H33I | CID 11007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. reddit.com [reddit.com]
• 9. mt.com [mt.com]
• 10. reddit.com [reddit.com]
• 11. 1-Iodohexadecane | 40474-98-4 | Benchchem [benchchem.com]
• 12. nbinno.com [nbinno.com]
• 13. benchchem.com [benchchem.com]
• 14. (336f) Practical Challenges and Solutions to Continuous Grignard Chemistry | AIChE [proceedings.aiche.org]
• 15. CN1699373A - A method to reduce the risk of large-scale Grignard reaction - Google Patents [patents.google.com]
• 16. researchgate.net [researchgate.net]
• 17. How To Run A Reaction [chem.rochester.edu]
• 18. reddit.com [reddit.com]
• 19. physics.emu.edu.tr [physics.emu.edu.tr]

Removing unreacted 1-Iodohexadecane from the reaction mixture

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-iodohexadecane. Here, you will find detailed information to address common challenges encountered during the purification of this long-chain alkyl iodide from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in a reaction mixture containing 1-iodohexadecane?

A1: Common impurities can include unreacted starting materials (e.g., hexadecanol), reagents (e.g., iodine, triphenylphosphine), byproducts (e.g., triphenylphosphine (B44618) oxide), and solvents used in the reaction. The nature of the impurities will depend on the synthetic route used to prepare the 1-iodohexadecane.

Q2: What are the key physical properties of 1-iodohexadecane to consider during purification?

A2: Key physical properties include its nonpolar nature, melting point of 21-23 °C, and boiling point of 206-207 °C at 10 mmHg.[1] Its low polarity is crucial for selecting appropriate chromatographic and extraction solvents. The melting and boiling points are important for considering recrystallization and distillation as purification methods.

Q3: Which purification techniques are most suitable for unreacted 1-iodohexadecane?

A3: The most common and effective techniques for purifying 1-iodohexadecane are:

• Column Chromatography: Highly effective for separating nonpolar compounds like 1-iodohexadecane from more polar impurities.

• Liquid-Liquid Extraction: Useful for a preliminary purification step to remove highly polar or water-soluble impurities.

• Recrystallization: Can be effective if a suitable solvent or solvent system is found, particularly for removing small amounts of impurities.

• Vacuum Distillation: A viable option given its high boiling point, which can be lowered under reduced pressure to prevent decomposition.

Troubleshooting Guides

This section provides solutions to specific issues you might encounter during the purification of 1-iodohexadecane.

Column Chromatography Troubleshooting

Issue 1: My 1-iodohexadecane is eluting too quickly (high Rf) or not moving from the origin (low Rf) on the silica (B1680970) gel column.

• Cause: The solvent system (eluent) is either too nonpolar or too polar.

• Solution:

  • High Rf (eluting too quickly): Your eluent is too nonpolar. Increase the polarity by adding a small percentage of a more polar solvent (e.g., increase the ethyl acetate (B1210297) concentration in a hexane (B92381)/ethyl acetate mixture).

  • Low Rf (stuck on the column): Your eluent is too polar. Decrease the polarity by increasing the proportion of the nonpolar solvent (e.g., increase the hexane concentration). It is recommended to first determine the optimal solvent system using Thin Layer Chromatography (TLC).[2]

Issue 2: The separation between 1-iodohexadecane and an impurity is poor.

• Cause: The polarity difference between your compound and the impurity is not being effectively exploited by the chosen solvent system.

• Solution:

  • Fine-tune the solvent system: Try a different solvent mixture. For nonpolar compounds, mixtures of hexanes and ethyl acetate or hexanes and dichloromethane (B109758) are common starting points.[3]

  • Use a less active stationary phase: If your compound is sensitive, consider using neutral or basic alumina (B75360) instead of silica gel to avoid potential decomposition.[4][5]

  • Dry loading: If the compound is not very soluble in the eluent, it can be pre-adsorbed onto a small amount of silica gel and then loaded onto the column.[6]

Issue 3: The collected fractions are still impure.

• Cause: The column may have been overloaded, or the fractions were collected too broadly.

• Solution:

  • Reduce the sample load: Use a smaller amount of the crude reaction mixture on the column. A general rule of thumb is a 1:30 to 1:100 ratio of sample to stationary phase by weight.

  • Collect smaller fractions: This will allow for a finer resolution of the separated compounds. Monitor the fractions by TLC to identify the pure fractions before combining them.

Recrystallization Troubleshooting

Issue 1: The 1-iodohexadecane "oils out" instead of forming crystals.

• Cause: The compound is coming out of solution above its melting point, or the solution is supersaturated to a high degree. Long-chain aliphatic compounds can be prone to oiling out.[7]

• Solution:

  • Use a lower boiling point solvent: This will ensure that the solution is below the melting point of 1-iodohexadecane when it starts to crystallize.

  • Slower cooling: Allow the solution to cool to room temperature slowly before placing it in an ice bath.

  • Scratch the inside of the flask: Use a glass rod to scratch the inner surface of the flask to provide a nucleation site for crystal growth.

  • Add a seed crystal: If you have a small amount of pure 1-iodohexadecane, add a tiny crystal to the cooled solution to induce crystallization.

  • Change the solvent system: Try a different solvent or a solvent pair.[8] For nonpolar compounds, mixtures like hexane/ethyl acetate or methanol/dichloromethane can be effective.[9]

Issue 2: No crystals form upon cooling.

• Cause: The solution is not supersaturated, meaning too much solvent was used, or the compound is highly soluble in the chosen solvent even at low temperatures.

• Solution:

  • Evaporate some of the solvent: Gently heat the solution to remove some of the solvent and then allow it to cool again.

  • Add an anti-solvent: If you are using a single solvent, you can try adding a miscible solvent in which 1-iodohexadecane is insoluble (an "anti-solvent") dropwise until the solution becomes slightly cloudy, then heat until it is clear and allow it to cool slowly.[3]

Experimental Protocols & Data

Column Chromatography Protocol

This is a general protocol for the purification of 1-iodohexadecane using silica gel chromatography.

• Slurry Preparation: Prepare a slurry of silica gel in a nonpolar solvent (e.g., hexane).

• Column Packing: Pour the slurry into a glass column and allow the silica to settle, ensuring an evenly packed column.[10]

• Sample Loading: Dissolve the crude reaction mixture in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent) and carefully load it onto the top of the silica gel bed.[6]

• Elution: Begin eluting with a nonpolar solvent (e.g., 100% hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate). The optimal gradient will be determined by TLC analysis.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure 1-iodohexadecane.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator.

Parameter	Value
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)
Eluent System	Hexane/Ethyl Acetate Gradient (e.g., 100:0 to 95:5)
Typical Yield	> 85% (highly dependent on reaction conversion)
Expected Purity	> 98% (by GC-MS or ¹H NMR)

Disclaimer: The quantitative data in this table is representative for the purification of similar long-chain alkyl halides and may vary depending on the specific reaction conditions and scale.

Liquid-Liquid Extraction Protocol

This protocol is for a preliminary workup to remove polar impurities.

• Dissolution: Dissolve the reaction mixture in a nonpolar organic solvent that is immiscible with water (e.g., diethyl ether, hexane, or ethyl acetate).

• Aqueous Wash: Transfer the solution to a separatory funnel and wash with deionized water to remove water-soluble impurities. If the reaction used acidic or basic reagents, a wash with a dilute basic (e.g., saturated sodium bicarbonate) or acidic (e.g., dilute HCl) solution, respectively, may be necessary.

• Brine Wash: Wash the organic layer with a saturated sodium chloride solution (brine) to help remove residual water.

• Drying: Separate the organic layer and dry it over an anhydrous drying agent (e.g., sodium sulfate (B86663) or magnesium sulfate).

• Solvent Removal: Filter off the drying agent and remove the solvent by rotary evaporation.

Parameter	Value
Organic Solvent	Diethyl ether or Hexane
Aqueous Wash	Deionized Water, Saturated NaHCO₃ (if acidic impurities are present)
Typical Recovery	> 95%
Purity Improvement	Effective for removing highly polar impurities

Disclaimer: The quantitative data in this table is representative and may vary.

Visualizations

Experimental Workflow: Purification of 1-Iodohexadecane

Caption: General workflow for the purification of 1-iodohexadecane.

Logical Relationship: Troubleshooting Column Chromatography

Caption: Decision tree for troubleshooting poor separation in column chromatography.

References

• 1. 1-Iodohexadecane | C16H33I | CID 11007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. columbia.edu [columbia.edu]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. Synthesis and purification of iodoaziridines involving quantitative selection of the optimal stationary phase for chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 7. Reagents & Solvents [chem.rochester.edu]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]
• 10. flinnsci.com [flinnsci.com]

Technical Support Center: Optimizing Reactions with 1-Iodohexadecane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Iodohexadecane. The following information addresses common issues encountered during nucleophilic substitution reactions, with a focus on the critical role of solvent selection in determining reaction rate and product yield.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for 1-Iodohexadecane with nucleophiles?

A1: As a primary alkyl halide, 1-Iodohexadecane primarily undergoes bimolecular nucleophilic substitution (S(_N)2) reactions. This is a single-step mechanism where the nucleophile attacks the carbon atom bearing the iodine from the backside, leading to an inversion of stereochemistry if the carbon were chiral. The S(_N)2 pathway is favored due to the low steric hindrance at the reaction site. Unimolecular nucleophilic substitution (S(_N)1) is highly unlikely due to the instability of the resulting primary carbocation.

Q2: How does the choice of solvent impact the rate of an S(_N)2 reaction with 1-Iodohexadecane?

A2: The solvent plays a crucial role in stabilizing the transition state and solvating the nucleophile in an S(_N)2 reaction. Solvents are generally categorized as polar protic, polar aprotic, and non-polar. For S(_N)2 reactions involving anionic nucleophiles, polar aprotic solvents are generally the best choice.

• Polar aprotic solvents (e.g., DMSO, DMF, acetone, acetonitrile) can dissolve ionic nucleophiles but do not strongly solvate the anionic nucleophile. This "naked" nucleophile is more reactive and leads to a faster S(_N)2 reaction rate.

• Polar protic solvents (e.g., water, ethanol, methanol) can form strong hydrogen bonds with the anionic nucleophile, creating a "solvent cage" around it. This solvation stabilizes the nucleophile, making it less reactive and significantly slowing down the S(_N)2 reaction.[1][2][3]

• Non-polar solvents (e.g., hexane, toluene) are generally poor choices for reactions involving ionic nucleophiles as they cannot effectively dissolve the reactants.

Q3: Why is my reaction with 1-Iodohexadecane proceeding very slowly?

A3: A slow reaction rate can be attributed to several factors:

• Inappropriate Solvent Choice: As detailed in Q2, using a polar protic solvent will significantly hinder the reaction rate. Switching to a polar aprotic solvent is recommended.

• Weak Nucleophile: S(_N)2 reactions are favored by strong nucleophiles. If your nucleophile is weak (e.g., water, alcohols), the reaction will be slow.

• Low Temperature: Like most chemical reactions, the rate of S(_N)2 reactions increases with temperature. However, excessively high temperatures can favor side reactions.

• Poor Solubility: Due to its long alkyl chain, 1-Iodohexadecane has limited solubility in some highly polar solvents.[4] Ensure your reactants are fully dissolved at the reaction temperature.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no product yield	1. Incorrect solvent: Use of a polar protic solvent. 2. Weak nucleophile. 3. Reaction temperature is too low. 4. Poor solubility of 1-Iodohexadecane.	1. Switch to a polar aprotic solvent such as DMF, DMSO, or acetone. 2. Use a stronger, negatively charged nucleophile if possible. 3. Increase the reaction temperature in increments, monitoring for side-product formation. 4. Choose a solvent that can dissolve both the nucleophile and the alkyl iodide. A mixture of solvents can sometimes be effective.
Formation of an alkene byproduct (Hexadecene)	1. Strongly basic nucleophile: The nucleophile is acting as a base and promoting E2 elimination. 2. High reaction temperature. 3. Sterically hindered nucleophile.	1. Use a less basic nucleophile if the desired reaction is substitution. 2. Lower the reaction temperature. Elimination reactions are generally favored at higher temperatures.[5] 3. Use a smaller, less sterically hindered nucleophile.
Difficulty in purifying the product	1. Similar polarity of starting material and product. 2. Product is a waxy solid or oil.	1. Utilize column chromatography with a carefully selected eluent system to achieve separation. 2. For waxy solids, recrystallization from a suitable solvent system at low temperatures may be effective. Dry loading onto silica (B1680970) gel can be beneficial for column chromatography of oily products.[6]
Reaction appears to stall	1. Decomposition of reactants or products. 2. Precipitation of a reactant or catalyst.	1. Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative decomposition. 2. Ensure all components remain in solution at the reaction temperature.

Data on Solvent Effects

Table 1: Relative Reaction Rates of 1-Bromobutane with Azide Ion in Various Solvents

Solvent	Type	Dielectric Constant (ε)	Relative Rate
Methanol	Polar Protic	33	1
Ethanol	Polar Protic	24	0.5
Acetone	Polar Aprotic	21	500
Acetonitrile	Polar Aprotic	38	5000
N,N-Dimethylformamide (DMF)	Polar Aprotic	37	2800
Dimethyl sulfoxide (B87167) (DMSO)	Polar Aprotic	49	1300

Data is generalized from various sources to illustrate the trend.

Experimental Protocols

General Protocol for a Williamson Ether Synthesis with 1-Iodohexadecane

This protocol describes the synthesis of an ether from an alcohol and 1-Iodohexadecane, a classic S(_N)2 reaction.

Materials:

• 1-Iodohexadecane

• An alcohol (e.g., ethanol, butanol)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH(_4)Cl)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (B86663) (MgSO(_4))

• Round-bottom flask, magnetic stirrer, reflux condenser, dropping funnel, separatory funnel

Procedure:

• Under an inert atmosphere (N(_2) or Ar), add the alcohol (1.2 equivalents) to a solution of NaH (1.2 equivalents) in anhydrous DMF at 0 °C.

• Allow the mixture to stir at room temperature for 30 minutes to ensure complete formation of the alkoxide.

• Add a solution of 1-Iodohexadecane (1.0 equivalent) in anhydrous DMF dropwise to the reaction mixture.

• Heat the reaction mixture to 50-70 °C and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and cautiously quench with saturated aqueous NH(_4)Cl.

• Extract the product with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with water and then brine.

• Dry the organic layer over anhydrous MgSO(_4), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visual Guides

Caption: General experimental workflow for a nucleophilic substitution reaction involving 1-Iodohexadecane.

Caption: Logical relationship between solvent type and S(_N)2 reaction rate for 1-Iodohexadecane.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. reddit.com [reddit.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemwhat.com [chemwhat.com]
• 5. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]

Technical Support & Troubleshooting Guide: 1-Iodohexadecane Reactions

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 1-iodohexadecane. The focus is on preventing the formation of elimination side products to maximize the yield of desired nucleophilic substitution products.

Frequently Asked Questions (FAQs)

Q1: What is the primary elimination side product when using 1-iodohexadecane?

The primary elimination side product is 1-hexadecene (B165127) . This occurs through an E2 (bimolecular elimination) mechanism where a base removes a proton from the carbon adjacent (beta-carbon) to the carbon bearing the iodine, leading to the formation of a double bond.

Q2: Why does elimination (E2) compete with the desired substitution (SN2) reaction?

Elimination and substitution reactions are often in competition.[1] 1-Iodohexadecane is a primary alkyl halide, which strongly favors the SN2 pathway due to low steric hindrance.[2][3][4] However, the E2 pathway can become significant under certain conditions because many nucleophiles are also bases.[1]

• SN2 Reaction : The nucleophile attacks the electrophilic carbon atom where the iodine is attached.

• E2 Reaction : The reagent acts as a base, abstracting a proton from an adjacent carbon.

The balance between these two pathways is determined by the specific reaction conditions.[4]

Q3: What are the key factors that influence the ratio of substitution to elimination?

There are four primary factors that you can control to favor the SN2 reaction and minimize the E2 side product:

• Nucleophile/Base Structure : The strength and steric bulk of the nucleophile/base are critical.[2]

• Solvent : The choice between polar protic and polar aprotic solvents can significantly shift the reaction outcome.[5]

• Temperature : Higher temperatures generally favor elimination.[1]

• Base Concentration : Higher concentrations of strong bases can increase the rate of elimination.[4]

Troubleshooting Guide

Q1: I am observing a significant amount of 1-hexadecene in my product mixture. How can I minimize it?

Observing 1-hexadecene indicates that E2 elimination is a competing pathway. To favor the SN2 product, consider the following adjustments, summarized in the table below.

Factor	To Favor SN2 (Substitution)	To Avoid (Favors E2 - Elimination)	Rationale
Nucleophile	Use a good nucleophile that is a weak base .[6] Examples: N₃⁻, CN⁻, RS⁻, I⁻, Br⁻.[2]	Using a strong, bulky base like potassium t-butoxide (t-BuOK) or a strong, unhindered base like NaOH or NaOEt.[2][3]	Weakly basic nucleophiles preferentially attack the carbon atom (SN2).[2] Strong, sterically hindered bases cannot easily access the carbon for attack and will instead abstract a proton from the less hindered beta-carbon (E2).[2][6]
Solvent	Use a polar aprotic solvent . Examples: DMSO, DMF, Acetone, Acetonitrile.	Using a polar protic solvent , especially with strong bases. Examples: Ethanol, Water.[1]	Polar aprotic solvents enhance nucleophilicity by not solvating the nucleophile heavily, speeding up the SN2 reaction.[5] Polar protic solvents can form a "cage" around the nucleophile, hindering it and making it act more like a base.[5]
Temperature	Conduct the reaction at a lower temperature (e.g., room temperature or slightly elevated, up to 50-100°C).[7]	Running the reaction at high temperatures ("reflux").[1][8]	Elimination reactions have a higher activation energy and lead to an increase in entropy, making them more favorable at higher temperatures.[8]

Q2: I need to use an alkoxide (e.g., sodium ethoxide) as my nucleophile, which is a strong base. How can I still achieve a high yield of the substitution product?

When using a strongly basic nucleophile like an alkoxide, conditions must be carefully controlled to favor SN2. The Williamson ether synthesis is a classic example.[7][9]

• Confirm Your Substrate : Ensure you are using a primary alkyl halide like 1-iodohexadecane. Using a secondary or tertiary halide with a strong base would result almost exclusively in elimination.[9][10]

• Control the Temperature : Avoid high heat. Running the reaction at the lowest temperature that allows for a reasonable reaction rate is crucial. Reactions are often successful between 50-100°C.[7]

• Use a Polar Aprotic Solvent : While many Williamson syntheses are performed in the corresponding alcohol (a protic solvent), switching to a polar aprotic solvent like DMF can enhance the SN2 rate.[7]

Caption: Decision pathway for selecting optimal SN2 reaction conditions.

Experimental Protocols

The following are generalized procedures designed to maximize SN2 products. Researchers should optimize concentrations, temperatures, and reaction times for their specific nucleophile.

Protocol 1: General Synthesis of 1-Azidohexadecane (SN2 with a Good Nucleophile/Weak Base)

This protocol utilizes sodium azide (B81097), an excellent nucleophile for SN2 reactions that is only weakly basic, thus minimizing the E2 side reaction.[11]

• Reagent Preparation : In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 1-iodohexadecane (1 equivalent) in a polar aprotic solvent such as DMF or DMSO.

• Add Nucleophile : Add sodium azide (NaN₃, 1.2-1.5 equivalents). Adding a slight excess of the nucleophile helps drive the reaction to completion.

• Reaction Conditions : Stir the mixture at a controlled temperature, for example, 50-70°C. Higher temperatures are generally not necessary and may increase side reactions.

• Monitor Reaction : Follow the disappearance of 1-iodohexadecane using an appropriate technique like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup : Once the reaction is complete, cool the mixture to room temperature. Pour the mixture into water and extract the product with a nonpolar organic solvent (e.g., diethyl ether or hexanes).

• Purification : Wash the combined organic layers with water and brine to remove residual DMF and salts. Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 1-azidohexadecane. Further purification can be achieved by column chromatography if necessary.

Protocol 2: General Williamson Ether Synthesis (SN2 with a Strong Base)

This protocol uses an alkoxide, a strong base, but leverages the primary nature of 1-iodohexadecane to favor substitution.[10]

• Alkoxide Formation : In a three-neck flask under an inert atmosphere (e.g., nitrogen or argon), prepare the alkoxide by adding a strong base like sodium hydride (NaH, 1.1 equivalents) to a solution of the desired alcohol (1.1 equivalents) in anhydrous DMF. Stir until hydrogen evolution ceases.

• Substrate Addition : Slowly add a solution of 1-iodohexadecane (1 equivalent) in anhydrous DMF to the prepared alkoxide solution via a dropping funnel.

• Reaction Conditions : Maintain the reaction at a moderate temperature (e.g., 50-80°C). Avoid high temperatures to suppress the E2 pathway.[1][7]

• Monitor Reaction : Monitor the consumption of the starting material by TLC or GC.

• Workup : After completion, cool the reaction to room temperature and cautiously quench by adding water or a saturated aqueous solution of ammonium (B1175870) chloride.

• Purification : Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate). Wash the combined organic extracts with water and brine, dry over anhydrous sulfate, filter, and remove the solvent in vacuo. The resulting crude ether can be purified by silica (B1680970) gel chromatography.

Caption: A generalized workflow for SN2 reactions to minimize elimination.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. SN2 vs E2 [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 6. reddit.com [reddit.com]
• 7. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Optimizing 1-Iodohexadecane Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during coupling reactions with 1-Iodohexadecane. The information is presented in a question-and-answer format to directly address specific issues.

General Troubleshooting

FAQ: My coupling reaction with 1-Iodohexadecane is giving a low or no yield. What are the general parameters I should investigate?

Low or no yield in coupling reactions involving long-chain alkyl halides like 1-Iodohexadecane is a common issue. A systematic approach to troubleshooting is recommended. Key factors to consider include the catalyst system, reaction conditions, and reagent quality.

A general workflow for troubleshooting low-yield reactions is outlined below.

Caption: General workflow for troubleshooting low-yield coupling reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds between an organoboron compound and an organohalide. For 1-Iodohexadecane, this typically involves coupling with an aryl or vinyl boronic acid or ester.

Troubleshooting Guide: Suzuki-Miyaura Coupling

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	Inactive Catalyst: The Pd(0) active species is not efficiently generated from the Pd(II) precatalyst.[1]	Use a pre-formed Pd(0) source like Pd(PPh₃)₄ or a modern precatalyst that activates more reliably. Ensure rigorous exclusion of oxygen, which can deactivate the catalyst.[1]
Boronic Acid Decomposition: Protodeboronation (replacement of the boron group with hydrogen) can occur, especially at elevated temperatures.[1]	Use fresh, high-purity boronic acid. Consider more stable derivatives like pinacol (B44631) esters or MIDA boronates.[1]
Inefficient Transmetalation: The transfer of the organic group from boron to palladium is slow.	The choice of base is critical. Switch to a stronger base like K₃PO₄ or Cs₂CO₃. Ensure the base is anhydrous if required by the protocol.
Homocoupling of Boronic Acid	Presence of Oxygen: Oxygen can facilitate the oxidative coupling of two boronic acid molecules.[1]	Thoroughly degas all solvents and reagents and maintain a strict inert atmosphere (argon or nitrogen).[1]
Slow Cross-Coupling: If the desired reaction is slow, homocoupling can become a more prominent side reaction.	Optimize the temperature and catalyst system to accelerate the cross-coupling rate.
Protodehalogenation of 1-Iodohexadecane	Source of Hydride: The solvent (e.g., alcohols) or base (e.g., amines) can act as a hydride source.[1]	Switch to an aprotic solvent (e.g., toluene, dioxane, THF) and a non-hydridic base (e.g., K₂CO₃, K₃PO₄).

Quantitative Data: Suzuki-Miyaura Coupling of Alkyl Halides

Catalyst System	Base	Solvent	Temperature (°C)	Yield (%)	Notes
NiCl₂(glyme) / trans-N,N'-dimethyl-1,2-cyclohexanediamine	K₃PO₄	1,4-Dioxane (B91453)	Room Temp.	High	Effective for alkyl-alkyl coupling of secondary alkyl halides.[2]
NiBr₂·diglyme / 4,4'-di-t-butyl-2,2'-bipyridine	LiOt-Bu	Dioxane	80	Good	Suitable for coupling tertiary alkyl bromides with arylboronic acids.[3]
Pd₂(dba)₃ / PCyp₃	K₃PO₄	THF/NMP	80	Good	Effective for a range of primary alkyl halides.[4]

Experimental Protocol: Nickel-Catalyzed Suzuki-Miyaura Coupling of an Alkyl Halide

This is a generalized protocol for the coupling of a secondary alkyl halide with an alkylborane, which can be adapted for 1-Iodohexadecane.[2]

• Reaction Setup: In a nitrogen-filled glovebox, add NiCl₂(glyme) (5 mol%) and trans-N,N'-dimethyl-1,2-cyclohexanediamine (10 mol%) to an oven-dried vial equipped with a magnetic stir bar.

• Solvent and Reagents: Add anhydrous 1,4-dioxane (to achieve a concentration of 0.5 M). Add the alkylborane (1.5 equivalents), followed by 1-Iodohexadecane (1.0 equivalent).

• Base Addition: Add K₃PO₄ (3.0 equivalents).

• Reaction Conditions: Seal the vial and stir the reaction mixture at room temperature for 12-24 hours.

• Work-up: Upon completion (monitored by GC-MS or TLC), quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate). The organic layers are combined, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura coupling.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. While less common for alkyl halides, this reaction can be adapted for 1-Iodohexadecane.

Troubleshooting Guide: Sonogashira Coupling

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	Catalyst Deactivation: The Pd(0) catalyst is oxidized or poisoned.	Ensure rigorous exclusion of oxygen. Use fresh, high-purity catalysts and ligands.[5]
Poor Alkyne Deprotonation: The base is not strong enough to deprotonate the terminal alkyne.	Use a stronger amine base like diisopropylamine (B44863) (DIPA) or triethylamine (B128534) (TEA). In some cases, the base can be used as the solvent.[6]
Slow Oxidative Addition: The oxidative addition of 1-Iodohexadecane to the Pd(0) center is slow.	Increase the reaction temperature. Note that this may also increase side reactions.[6]
Significant Alkyne Homocoupling (Glaser Coupling)	Presence of Oxygen: The Cu(I) co-catalyst promotes oxidative dimerization of the alkyne in the presence of oxygen.[7]	The most critical factor is the rigorous exclusion of air. Use degassed solvents and maintain a positive pressure of an inert gas.[7]
High Copper Concentration: Excess Cu(I) can accelerate homocoupling.	Reduce the loading of the copper co-catalyst (e.g., CuI). Consider a copper-free Sonogashira protocol.
Slow Cross-Coupling: If the desired reaction is sluggish, homocoupling becomes more competitive.	Optimize the palladium catalyst, ligand, and temperature to increase the rate of the desired cross-coupling.

Quantitative Data: Sonogashira Coupling Conditions

Catalyst System	Base	Solvent	Temperature (°C)	Yield (%)	Notes
Pd(PPh₃)₂Cl₂ / CuI	Diisopropylamine	THF	Room Temp.	89	General conditions for aryl halides, adaptable for reactive alkyl halides.[6]
Pd catalyst on solid support / Cu₂O	Triethylamine	THF/DMA	80	Good	Example of a flow chemistry setup.[8]
Pd(OAc)₂ / Ligand	Triethylamine	Water	50	Near Quantitative	Example of a sustainable, copper-free protocol for some substrates.[9]

Experimental Protocol: General Sonogashira Coupling

This protocol is a general starting point for the coupling of an aryl halide with a terminal alkyne and can be adapted for 1-Iodohexadecane.[6]

• Reaction Setup: To a solution of the halide (e.g., 1-Iodohexadecane, 1.0 equivalent) in THF (5 mL) at room temperature, add sequentially Pd(PPh₃)₂Cl₂ (e.g., 0.05 eq) and CuI (e.g., 0.025 eq).

• Reagent Addition: Add the base (e.g., diisopropylamine, 7.0 eq) followed by the terminal alkyne (1.1 eq).

• Reaction Conditions: Stir the reaction at room temperature for 3 hours or until completion (monitored by TLC or GC-MS). For less reactive substrates like alkyl iodides, heating may be necessary.

• Work-up: Dilute the reaction mixture with an ether (e.g., Et₂O) and filter through a pad of Celite®, washing with the same solvent. The filtrate is then washed sequentially with saturated aqueous NH₄Cl, saturated aqueous NaHCO₃, and brine.

• Isolation: The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated in vacuo.

• Purification: The crude product is purified by flash column chromatography.

Caption: Catalytic cycles in a Sonogashira coupling reaction.

Other Coupling Reactions

While Suzuki and Sonogashira are common, other coupling reactions can also be employed for 1-Iodohexadecane.

Negishi Coupling

This reaction couples an organozinc reagent with an organohalide. It is particularly effective for sp³-hybridized carbons.

• Catalyst: Typically palladium-based, such as Pd₂(dba)₃ with a bulky phosphine (B1218219) ligand like PCyp₃.[4]

• Key Considerations: The preparation of the organozinc reagent from 1-Iodohexadecane is a critical step. The reaction is often tolerant of various functional groups.

• Troubleshooting: Low yields can result from incomplete formation of the organozinc reagent or inefficient transmetalation. The choice of ligand is crucial for success.[4]

Heck Reaction

The Heck reaction couples an unsaturated halide with an alkene. While traditionally used with aryl or vinyl halides, adaptations for alkyl halides exist.[10][11]

• Catalyst: Palladium complexes such as Pd(OAc)₂ or Pd(PPh₃)₄ are common.[10]

• Key Considerations: For alkyl halides, β-hydride elimination is a significant competing side reaction. The choice of base and ligand is critical to control selectivity.

• Troubleshooting: Low yields are often due to β-hydride elimination. Using substrates without β-hydrogens or optimizing conditions to favor reductive elimination can mitigate this.

Caption: The catalytic cycle of the Heck reaction.[1]

Ullmann Reaction

The Ullmann reaction traditionally refers to the copper-catalyzed coupling of two aryl halides. Modern variations allow for C-C, C-N, and C-O bond formation.

• Catalyst: Copper(I) salts (e.g., CuI) are often used, sometimes with a ligand.[12]

• Key Considerations: Classic Ullmann conditions require high temperatures. The use of ligands such as N-methylglycine or L-proline can allow for milder reaction conditions.[13]

• Troubleshooting: Low yields can be due to inactive copper catalyst or the need for very high temperatures. The purity of the copper source is important. Using a suitable ligand can significantly improve reaction efficiency.[12]

Caption: A possible catalytic cycle for the Ullmann C-C coupling reaction.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. youtube.com [youtube.com]
• 6. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 7. Sonogashira Coupling: Mechanism, Steps & Applications Explained [vedantu.com]
• 8. rsc.org [rsc.org]
• 9. DSpace [repository.kaust.edu.sa]
• 10. Heck reaction - Wikipedia [en.wikipedia.org]
• 11. Transition-Metal-Catalyzed Alkyl Heck-Type Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Troubleshooting low conversion rates in 1-Iodohexadecane synthesis

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the synthesis of 1-Iodohexadecane. The information is tailored for researchers, scientists, and professionals in drug development to help diagnose and resolve issues leading to low conversion rates.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 1-Iodohexadecane?

The most prevalent and efficient method for synthesizing 1-Iodohexadecane is the Finkelstein reaction. This reaction involves the treatment of an alkyl halide, typically 1-bromohexadecane (B154569) or 1-chlorohexadecane, with an excess of sodium iodide in a dry polar aprotic solvent, most commonly acetone (B3395972). The reaction proceeds via a bimolecular nucleophilic substitution (S(_N)2) mechanism.[1][2][3][4]

Q2: Why is dry acetone the preferred solvent for this reaction?

Dry acetone is crucial for the success of the Finkelstein reaction for two primary reasons:

• Differential Solubility: Sodium iodide (NaI) is soluble in acetone, while the resulting sodium bromide (NaBr) or sodium chloride (NaCl) are not.[2][4] This insolubility of the byproduct salt causes it to precipitate out of the solution.

• Le Chatelier's Principle: The removal of the sodium halide byproduct from the reaction mixture shifts the equilibrium towards the formation of the desired 1-Iodohexadecane, driving the reaction to completion.[2]

The presence of water in the acetone can increase the solubility of the sodium halide byproducts, hindering their precipitation and thus impeding the forward reaction.

Q3: What are the typical starting materials for the synthesis of 1-Iodohexadecane?

The common starting materials are either 1-bromohexadecane or 1-chlorohexadecane. 1-Bromohexadecane is generally preferred as bromide is a better leaving group than chloride, leading to a faster reaction rate. Another approach involves the conversion of 1-hexadecanol (B1195841) to a sulfonate ester (like a tosylate or mesylate), which is an excellent leaving group, followed by substitution with iodide.[4]

Q4: What are the main factors that can lead to low conversion rates?

Several factors can contribute to low yields of 1-Iodohexadecane:

• Presence of Water: Moisture in the reaction solvent or reagents can inhibit the precipitation of the sodium halide byproduct, thereby slowing down or reversing the reaction.

• Poor Leaving Group: If starting from 1-chlorohexadecane, the reaction rate will be slower compared to 1-bromohexadecane.

• Steric Hindrance: Although 1-hexadecane derivatives are primary halides and thus ideal for S(_N)2 reactions, impurities with branching near the reaction center can significantly slow down the reaction.

• Inadequate Temperature: While higher temperatures generally increase the reaction rate, excessively high temperatures can favor elimination side reactions.

• Insufficient Reaction Time: The reaction may not have proceeded to completion if the reaction time is too short.

• Impure Reagents: The purity of the starting alkyl halide and sodium iodide is critical for optimal conversion.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 1-Iodohexadecane and provides actionable solutions.

Problem	Potential Cause	Recommended Solution
Low or No Product Formation	1. Inactive Starting Material: The alkyl halide may be of poor quality or degraded.	- Verify the purity of the starting material using techniques like NMR or GC-MS. - If using 1-chlorohexadecane, consider switching to the more reactive 1-bromohexadecane.
2. Wet Solvent: Presence of water in acetone.	- Use anhydrous acetone. If necessary, dry the acetone over a suitable drying agent (e.g., molecular sieves) before use.
3. Low Reaction Temperature: The reaction is proceeding too slowly.	- Gently reflux the reaction mixture. The boiling point of acetone is approximately 56°C.
Presence of Significant Byproducts	1. Elimination Reaction: Formation of 1-hexadecene.	- Avoid excessively high reaction temperatures. Maintain a gentle reflux. - Ensure the use of a non-basic nucleophile (iodide is a weak base).
2. Unreacted Starting Material: Incomplete reaction.	- Increase the reaction time. Monitor the reaction progress using Thin Layer Chromatography (TLC). - Use a larger excess of sodium iodide (e.g., 1.5 to 3 equivalents).
Difficulty in Product Purification	1. Incomplete Removal of Sodium Iodide: Residual NaI in the crude product.	- During the workup, wash the organic layer thoroughly with water to remove any remaining sodium iodide. A wash with a dilute solution of sodium thiosulfate (B1220275) can also be used to remove any traces of iodine.[5]
2. Co-elution with Byproducts: Difficulty in separating 1-Iodohexadecane from byproducts during column chromatography.	- Optimize the solvent system for column chromatography. A non-polar eluent system (e.g., hexanes or petroleum ether) should provide good separation. Monitor the fractions by TLC.

Experimental Protocols

Synthesis of 1-Iodohexadecane from 1-Bromohexadecane

This protocol is a general guideline for the Finkelstein reaction.

Materials:

• 1-Bromohexadecane

• Sodium Iodide (NaI)

• Anhydrous Acetone

• Diethyl ether or Hexanes (for extraction)

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Magnesium Sulfate (B86663) (MgSO(_4)) or Sodium Sulfate (Na(_2)SO(_4))

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve 1-bromohexadecane in anhydrous acetone.

• Add an excess of sodium iodide (typically 1.5 to 3 equivalents).

• Heat the mixture to a gentle reflux with stirring. A white precipitate of sodium bromide should start to form.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the mixture to remove the precipitated sodium bromide.

• Evaporate the acetone under reduced pressure.

• Dissolve the residue in diethyl ether or hexanes and transfer it to a separatory funnel.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent and concentrate the solvent under reduced pressure to obtain the crude 1-Iodohexadecane.

• If necessary, purify the product further by column chromatography on silica (B1680970) gel using a non-polar eluent.

Data Presentation

Starting Material	Leaving Group	Relative Reaction Rate	Typical Reaction Time
1-Bromohexadecane	Br $^-$	Faster	12-24 hours
1-Chlorohexadecane	Cl $^-$	Slower	> 24 hours
1-Hexadecyl Tosylate	TsO $^-$	Fastest	< 12 hours

Visualizations

Experimental Workflow for 1-Iodohexadecane Synthesis

Caption: A typical experimental workflow for the synthesis and purification of 1-Iodohexadecane.

Troubleshooting Logic for Low Conversion Rates

References

• 1. SATHEE: Finkelstein Reaction [sathee.iitk.ac.in]
• 2. grokipedia.com [grokipedia.com]
• 3. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 4. byjus.com [byjus.com]
• 5. 1-Iodododecane synthesis - chemicalbook [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to the SN2 Reactivity of 1-Iodohexadecane and 1-Bromohexadecane

For Researchers, Scientists, and Drug Development Professionals

In the realm of nucleophilic substitution reactions, the choice of alkyl halide substrate is a critical determinant of reaction efficiency and yield. This guide provides an objective comparison of the reactivity of 1-iodohexadecane and 1-bromohexadecane (B154569) in bimolecular nucleophilic substitution (SN2) reactions. This analysis is supported by established chemical principles and proxy experimental data to inform substrate selection in synthetic applications.

Executive Summary

1-Iodohexadecane is a significantly more reactive substrate than 1-bromohexadecane in SN2 reactions. This enhanced reactivity is primarily attributed to the superior leaving group ability of the iodide ion (I⁻) compared to the bromide ion (Br⁻). The carbon-iodine bond is weaker and more easily cleaved during the concerted SN2 mechanism, leading to faster reaction rates and often higher yields under identical conditions.

Theoretical Framework: The SN2 Reaction

The SN2 reaction is a single-step process where a nucleophile attacks the electrophilic carbon atom of the substrate, and the leaving group departs simultaneously.[1] The rate of an SN2 reaction is dependent on the concentration of both the substrate and the nucleophile, following second-order kinetics.[2][3]

Several factors influence the rate of an SN2 reaction:

• Leaving Group Ability: A better leaving group is a species that is more stable on its own. In the case of halides, the leaving group ability increases down the group: I⁻ > Br⁻ > Cl⁻ > F⁻. This is because larger anions can better stabilize the negative charge.

• Steric Hindrance: SN2 reactions are sensitive to steric bulk around the reaction center. Primary alkyl halides, like 1-iodohexadecane and 1-bromohexadecane, are ideal substrates due to minimal steric hindrance.[4]

• Nucleophile Strength: A stronger nucleophile will lead to a faster SN2 reaction.

• Solvent: Polar aprotic solvents, such as acetone (B3395972) or dimethylformamide (DMF), are preferred for SN2 reactions as they solvate the cation of the nucleophilic salt but leave the anionic nucleophile relatively "naked" and more reactive.[5]

Quantitative Reactivity Comparison

Substrate (Proxy)	Leaving Group	Relative Rate Constant (k_rel)
n-Butyl Iodide	I⁻	~30
n-Butyl Bromide	Br⁻	1
Note: This data illustrates the expected relative reactivity. The trend of I⁻ being a better leaving group than Br⁻ is consistent across primary alkyl halides.[6]

The significantly higher relative rate constant for the alkyl iodide underscores its superior reactivity in SN2 reactions. This difference is primarily due to two factors:

• Bond Strength: The carbon-iodine (C-I) bond is weaker than the carbon-bromine (C-Br) bond. A weaker bond requires less energy to break, resulting in a lower activation energy for the reaction.[6]

• Polarizability: The larger electron cloud of the iodine atom is more polarizable, meaning it is more easily distorted by the approaching nucleophile. This facilitates the formation of the transition state.

Experimental Protocol: Comparative Kinetic Study

The following is a detailed methodology for a comparative kinetic study of the SN2 reaction of 1-iodohexadecane and 1-bromohexadecane with sodium azide (B81097) in acetone. This experiment is designed to be monitored by following the disappearance of the reactants or the appearance of the product over time, for instance, by gas chromatography (GC) or by monitoring the precipitation of the sodium halide salt.

Materials:

• 1-Iodohexadecane

• 1-Bromohexadecane

• Sodium azide (NaN₃)

• Acetone (anhydrous)

• Internal standard (e.g., nonane (B91170) or another non-reactive long-chain alkane)

• Volumetric flasks

• Thermostatted reaction vessel (e.g., a three-necked flask with a condenser and sampling port)

• Magnetic stirrer and stir bar

• Gas chromatograph with a suitable column (e.g., a non-polar capillary column)

Procedure:

• Solution Preparation:

  • Prepare stock solutions of known concentrations (e.g., 0.1 M) of 1-iodohexadecane, 1-bromohexadecane, and sodium azide in anhydrous acetone.

  • Prepare a stock solution of the internal standard in acetone.

• Reaction Setup:

  • In the thermostatted reaction vessel, place a known volume of the sodium azide solution and the internal standard solution.

  • Allow the solution to equilibrate to the desired reaction temperature (e.g., 50 °C).

• Initiation and Monitoring:

  • Initiate the reaction by adding a known volume of either the 1-iodohexadecane or 1-bromohexadecane stock solution to the reaction vessel with vigorous stirring.

  • Immediately withdraw an initial sample (t=0) and quench the reaction (e.g., by diluting with cold diethyl ether and water).

  • Withdraw samples at regular time intervals (e.g., every 15 minutes) and quench them in the same manner.

• Analysis:

  • Analyze the quenched samples by gas chromatography.

  • Determine the concentration of the remaining alkyl halide at each time point by comparing the peak area of the alkyl halide to that of the internal standard.

• Data Analysis:

  • Plot the natural logarithm of the concentration of the alkyl halide (ln[RX]) versus time.

  • For a pseudo-first-order reaction (if [NaN₃] is in large excess), the plot should be linear with a slope equal to -k_obs, where k_obs is the observed rate constant.

  • The second-order rate constant (k₂) can be calculated from k_obs by dividing by the concentration of sodium azide.

  • Compare the calculated rate constants for 1-iodohexadecane and 1-bromohexadecane to determine their relative reactivity.

Visualizing the SN2 Reaction Pathway

The following diagrams illustrate the key steps and logical relationships in the SN2 reaction of 1-iodohexadecane and 1-bromohexadecane.

Caption: SN2 reaction mechanism for 1-iodohexadecane and 1-bromohexadecane.

Caption: Experimental workflow for the comparative kinetic study.

Conclusion

For synthetic applications requiring an efficient SN2 reaction with a long-chain alkyl substrate, 1-iodohexadecane is the superior choice over 1-bromohexadecane. The weaker carbon-iodine bond and greater stability of the iodide leaving group contribute to a significantly faster reaction rate. This increased reactivity can lead to shorter reaction times, milder reaction conditions, and potentially higher product yields, which are critical considerations in research, development, and large-scale chemical synthesis.

References

• 1. SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. [chemicalnote.com]
• 2. scribd.com [scribd.com]
• 3. SN1 and SN2 Reactions - Kinetics, Order of Reactivity of Alkyl Halides | Pharmaguideline [pharmaguideline.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to Long-Chain Alkylating Agents: Alternatives to 1-Iodohexadecane

For researchers, scientists, and drug development professionals, the selection of an appropriate long-chain alkylating agent is a critical decision in the synthesis of novel therapeutics, delivery vehicles, and other advanced materials. 1-Iodohexadecane is a widely utilized reagent for introducing a C16 alkyl chain due to the high reactivity of the carbon-iodine bond. However, factors such as cost, stability, and the specific requirements of a reaction may necessitate the use of alternative agents. This guide provides an objective comparison of 1-iodohexadecane with its common alternatives: 1-bromohexadecane, 1-chlorohexadecane, and the corresponding sulfonate esters, hexadecyl tosylate and hexadecyl mesylate.

Performance Comparison in N-Alkylation

N-alkylation is a common application for these reagents, particularly in the synthesis of cationic lipids for nucleic acid delivery systems. The following tables summarize illustrative quantitative data for the N-alkylation of dodecylamine (B51217) with various hexadecyl-based alkylating agents. This data is based on established principles of chemical reactivity, where the leaving group ability generally follows the trend I > Br > Cl and tosylate/mesylate > halides.

Table 1: Comparison of Hexadecyl Halides for the N-Alkylation of Dodecylamine

Alkylating Agent	Molar Ratio (Amine:Alkylating Agent)	Solvent	Temperature (°C)	Reaction Time (h)	Yield of N-Hexadecyldodecylamine (%)
1-Iodohexadecane	1.2 : 1	DMF	80	6	~95
1-Bromohexadecane	1.2 : 1	DMF	80	12	~90
1-Chlorohexadecane	1.2 : 1	DMF	80	24	~75

Table 2: Comparison of Hexadecyl Sulfonate Esters for the N-Alkylation of Dodecylamine

Alkylating Agent	Molar Ratio (Amine:Alkylating Agent)	Solvent	Temperature (°C)	Reaction Time (h)	Yield of N-Hexadecyldodecylamine (%)
Hexadecyl Tosylate	1.2 : 1	Acetonitrile	70	4	>98
Hexadecyl Mesylate	1.2 : 1	Acetonitrile	70	4	>98

Experimental Protocols

Detailed methodologies for the synthesis of these alkylating agents and their subsequent use in N-alkylation are provided below.

Synthesis of Hexadecyl Tosylate and Mesylate

A common route to sulfonate esters is the reaction of the corresponding alcohol with a sulfonyl chloride in the presence of a base.

Caption: Synthesis of Hexadecyl Sulfonate Esters.

Protocol 1: Synthesis of Hexadecyl Tosylate from 1-Hexadecanol

• Reaction Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 1-hexadecanol (1.0 eq.) in anhydrous dichloromethane (DCM). Cool the solution to 0 °C in an ice bath.

• Addition of Reagents: Add pyridine (1.5 eq.) to the solution, followed by the slow, portion-wise addition of p-toluenesulfonyl chloride (1.2 eq.).

• Reaction: Stir the reaction mixture at 0 °C for 4 hours, then allow it to warm to room temperature and stir for an additional 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield hexadecyl tosylate as a white solid.

Protocol 2: Synthesis of Hexadecyl Mesylate from 1-Hexadecanol

• Reaction Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 1-hexadecanol (1.0 eq.) in anhydrous DCM and cool to 0 °C.

• Addition of Reagents: Add triethylamine (1.5 eq.) to the solution. Slowly add methanesulfonyl chloride (1.2 eq.) dropwise to the stirring solution.

• Reaction: Stir the reaction at 0 °C for 2 hours. Monitor the reaction progress by TLC.

• Work-up: Quench the reaction with the addition of cold water. Separate the organic layer and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield hexadecyl mesylate, which can be used directly or purified further by column chromatography if necessary.

N-Alkylation of a Primary Amine

The following protocol is a general procedure for the N-alkylation of dodecylamine with a long-chain alkylating agent.

Protocol 3: Synthesis of N-Hexadecyldodecylamine

• Reaction Setup: In a round-bottom flask, dissolve dodecylamine (1.2 eq.) and the selected hexadecyl alkylating agent (1.0 eq.) in N,N-dimethylformamide (DMF).

• Addition of Base: Add potassium carbonate (K₂CO₃) (2.0 eq.) to the mixture.

• Reaction: Heat the reaction mixture to 80 °C and stir vigorously. Monitor the reaction progress by TLC or GC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into water. Extract the aqueous layer three times with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica (B1680970) gel to yield the pure N-hexadecyldodecylamine.

Application in Drug Delivery: Synthesis of Cationic Lipids for mRNA Nanoparticles

A prominent application of long-chain alkylating agents is in the synthesis of ionizable cationic lipids, which are key components of lipid nanoparticles (LNPs) for the delivery of mRNA therapeutics. The long alkyl chains are crucial for the self-assembly of the LNP and for facilitating endosomal escape of the mRNA cargo.

The following diagram illustrates a generalized workflow for the synthesis of a cationic lipid using a long-chain alkylating agent and its subsequent formulation into an LNP for mRNA delivery.

Caption: Workflow for Cationic Lipid Synthesis and LNP Formulation.

Conclusion

The choice of a long-chain alkylating agent is a multifaceted decision that depends on the specific requirements of the chemical transformation.

• 1-Iodohexadecane remains a highly effective reagent when rapid reaction kinetics are desired.

• 1-Bromohexadecane offers a good balance of reactivity and cost-effectiveness.

• 1-Chlorohexadecane is a less reactive but more economical option, suitable for reactions where longer reaction times or more forcing conditions are acceptable.

• Hexadecyl tosylate and mesylate are excellent alternatives, often providing superior yields and shorter reaction times due to the exceptional leaving group ability of sulfonate esters. Their synthesis from the readily available 1-hexadecanol is straightforward.

For applications in drug development, such as the synthesis of cationic lipids for mRNA delivery, the purity and reactivity of the alkylating agent are paramount. Sulfonate esters, in particular, offer a highly efficient and clean reaction profile, making them an attractive choice for the synthesis of high-purity materials required for clinical applications. Researchers and drug development professionals are encouraged to consider these alternatives to 1-iodohexadecane to optimize their synthetic strategies.

Comparative yield analysis of different catalysts for 1-Iodohexadecane reactions.

For Researchers, Scientists, and Drug Development Professionals: A Guide to Optimizing 1-Iodohexadecane Synthesis

The efficient synthesis of 1-Iodohexadecane, a crucial long-chain alkyl iodide intermediate in various fields including drug development and material science, is paramount for advancing research and manufacturing. This guide provides a comparative analysis of common catalytic and stoichiometric methods for the preparation of 1-Iodohexadecane, offering a side-by-side look at yields, reaction conditions, and detailed experimental protocols.

Performance Comparison of Synthetic Routes

The selection of a synthetic route for 1-Iodohexadecane is often a trade-off between starting material availability, desired yield, and reaction conditions. Below is a summary of the most effective methods, with data compiled from established literature.

Starting Material	Reagents/Catalyst	Solvent	Reaction Conditions	Reported/Expected Yield
1-Hexadecanol (B1195841)	Red Phosphorus, Iodine	None	145–150°C, 5 hours	78-85%
1-Hexadecanol	Triphenylphosphine (B44618), Iodine, Imidazole (B134444)	Dichloromethane	Room Temperature, 1.5 hours	~99% (by analogy)
1-Bromohexadecane (B154569)	Sodium Iodide	Acetone (B3395972)	Room Temperature, Overnight	High (Specific yield not reported, but generally >90%)

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below to facilitate replication and adaptation in a laboratory setting.

Iodination of 1-Hexadecanol with Red Phosphorus and Iodine

This classical method provides a high yield of 1-Iodohexadecane through the in-situ generation of phosphorus triiodide.

Procedure:

• In a 3-liter round-bottomed flask, combine 242 g (1 mole) of 1-hexadecanol (cetyl alcohol), 10 g (0.32 gram atom) of red phosphorus, and 134 g (1.06 gram atoms) of resublimed iodine.

• Heat the mixture in an oil bath until the 1-hexadecanol has melted.

• Fit the flask with a reflux condenser and a mechanical stirrer.

• With continuous stirring, heat the reaction mixture at 145–150°C for 5 hours.

• After cooling, extract the product with diethyl ether (1 x 250 mL, then 2 x 125 mL).

• Filter the combined ether extracts to remove any remaining phosphorus.

• Wash the filtrate sequentially with 500 mL of cold water, 250 mL of 5% sodium hydroxide (B78521) solution, and another 500 mL of water.

• Dry the ether solution over anhydrous calcium chloride.

• Remove the ether by distillation on a steam bath.

• Distill the crude product under reduced pressure. The fraction boiling at 220–225°C/22 mmHg is collected.[1]

Iodination of 1-Hexadecanol using Triphenylphosphine and Iodine

This modern approach, often referred to as the Appel reaction, proceeds under mild conditions with very high yields. The following is a representative protocol based on the highly efficient conversion of 1-dodecanol (B7769020) to 1-iodododecane.[2]

Procedure:

• To a 1 L flask containing a stir bar, add 1-hexadecanol (1.00 eq) and dissolve in dichloromethane.

• To the vigorously stirred solution at room temperature, add imidazole (1.30 eq), triphenylphosphine (1.30 eq), and iodine (1.30 eq) sequentially.

• Stir the reaction mixture under an inert atmosphere (e.g., argon) at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 1.5 hours.

• Quench the reaction with a saturated aqueous solution of sodium thiosulfate (B1220275).

• Extract the aqueous layer with dichloromethane.

• Wash the combined organic layers with brine.

• Dry the organic layer over anhydrous magnesium sulfate (B86663) or sodium sulfate.

• Filter and remove the solvent under reduced pressure using a rotary evaporator to obtain the product.

Finkelstein Reaction: Halogen Exchange from 1-Bromohexadecane

The Finkelstein reaction is a classic and efficient S_N2 reaction for the synthesis of alkyl iodides from other alkyl halides.[3][4][5]

Procedure:

• Dissolve 1-bromohexadecane (1.0 eq) in acetone in a round-bottom flask.

• Add an excess of sodium iodide (typically 1.5 to 3.0 eq).

• Stir the reaction mixture at room temperature overnight. The reaction can be gently heated to reflux to increase the rate if necessary.

• The formation of a precipitate (sodium bromide) indicates the progress of the reaction.

• Upon completion (monitored by TLC or GC), filter the reaction mixture to remove the precipitated sodium bromide.

• Evaporate the acetone from the filtrate.

• Dissolve the residue in a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the organic solution with water and then with a dilute aqueous solution of sodium thiosulfate to remove any residual iodine.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO_4 or Na_2SO_4).

• Filter and concentrate the solution under reduced pressure to yield 1-Iodohexadecane.

Reaction Workflows and Pathways

The following diagrams illustrate the general experimental workflow and the chemical transformations discussed.

General Experimental Workflow

Synthetic Pathways to 1-Iodohexadecane

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 1-Iodododecane synthesis - chemicalbook [chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. SATHEE: Finkelstein Reaction [sathee.iitk.ac.in]
• 5. Finkelstein reaction - Wikipedia [en.wikipedia.org]

A Comparative Purity Analysis of 1-Iodohexadecane: GC-MS vs. NMR

For researchers, scientists, and professionals in drug development, the precise determination of purity for chemical compounds is a critical aspect of quality control and experimental validity. This guide provides a comprehensive comparison of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy, for the purity validation of 1-Iodohexadecane. This long-chain alkyl halide is a common building block in organic synthesis, and its purity can significantly impact reaction outcomes and product quality.

Introduction to the Analytical Techniques

Gas Chromatography-Mass Spectrometry (GC-MS) is a hybrid technique that combines the separation power of gas chromatography with the detection capabilities of mass spectrometry. In GC, a sample is vaporized and separated into its individual components based on their volatility and interaction with a stationary phase within a capillary column. As each component elutes from the column, it is ionized and fragmented by the mass spectrometer, which then separates the ions based on their mass-to-charge ratio. The resulting mass spectrum serves as a unique "fingerprint" for each compound, allowing for both qualitative identification and quantitative analysis.

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a primary analytical method that provides both structural and quantitative information about a sample. The principle of qNMR lies in the direct proportionality between the integral of a specific resonance signal and the number of nuclei contributing to that signal. By comparing the integral of a signal from the analyte to that of a certified internal standard of known concentration, the absolute purity of the analyte can be determined without the need for a reference standard of the compound itself.[1]

Comparative Analysis: GC-MS vs. NMR

The choice between GC-MS and NMR for purity validation depends on several factors, including the nature of the expected impurities, the required level of accuracy, and the availability of instrumentation. The following table summarizes the key performance characteristics of each technique for the analysis of 1-Iodohexadecane.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative NMR (qNMR)
Principle	Chromatographic separation followed by mass-based detection.	Proportionality of signal intensity to the number of nuclei.
Primary Method	No, it is a relative method requiring a reference standard for accurate quantification.	Yes, it is a direct method traceable to SI units when using a certified internal standard.[2]
Selectivity	High, based on both retention time and mass fragmentation patterns.	High, based on unique chemical shifts of different protons in the molecule.
Sensitivity	Very high, capable of detecting impurities in the ppm to ppb range.	Moderate, typically requires >0.1% for routine analysis.
Quantification	Based on the peak area relative to an internal or external standard.	Based on the ratio of the integral of an analyte signal to that of an internal standard.
Structural Info	Provides mass fragmentation patterns which can help in identifying unknown impurities.	Provides detailed structural information about the analyte and any impurities present.
Sample Throughput	Moderate, requires method development and run time for each sample.	High, especially if a standard protocol is established.[2]
Typical Accuracy	High, but dependent on the purity of the reference standard.	Very high (typically >99%).

Experimental Protocols

Detailed methodologies for both GC-MS and qNMR are provided below. These protocols are designed to effectively separate and quantify 1-Iodohexadecane and its potential impurities.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

Objective: To determine the purity of 1-Iodohexadecane and identify any volatile impurities.

Instrumentation: A gas chromatograph equipped with a mass selective detector.

Materials:

• 1-Iodohexadecane sample

• High-purity solvent (e.g., hexane (B92381) or dichloromethane)

• Internal standard (e.g., tetradecane)

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the 1-Iodohexadecane sample in the chosen solvent at a concentration of approximately 1 mg/mL.

  • If using an internal standard, add a known amount to the sample solution.

• GC-MS Conditions:

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is suitable for this separation.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injector Temperature: 280°C.

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp to 280°C at a rate of 15°C/min.

    • Hold at 280°C for 10 minutes.

  • Mass Spectrometer Parameters:

    • Ion Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Scan Range: 40-500 m/z.

• Data Analysis:

  • Identify the peak corresponding to 1-Iodohexadecane based on its retention time and comparison of its mass spectrum to a reference library (e.g., NIST).

  • Identify any impurity peaks by their mass spectra.

  • Calculate the purity based on the area percentage of the 1-Iodohexadecane peak relative to the total area of all peaks.

Quantitative NMR (qNMR) Protocol

Objective: To determine the absolute purity of 1-Iodohexadecane using an internal standard.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Materials:

• 1-Iodohexadecane sample

• Deuterated solvent (e.g., Chloroform-d, CDCl3)

• Certified internal standard (e.g., maleic acid or dimethyl sulfone)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the 1-Iodohexadecane sample into an NMR tube.

  • Accurately weigh approximately 5-10 mg of the internal standard into the same NMR tube.

  • Add approximately 0.7 mL of the deuterated solvent to dissolve the sample and internal standard completely.

• NMR Acquisition Parameters:

  • Pulse Program: A standard 30° or 90° pulse sequence.

  • Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest (a value of 30 seconds is generally sufficient for accurate quantification).

  • Number of Scans (ns): 16 to 64, to achieve a signal-to-noise ratio of at least 250:1 for the signals to be integrated.

  • Acquisition Time (aq): At least 3 seconds.

• Data Processing and Analysis:

  • Apply a line broadening of 0.3 Hz to improve the signal-to-noise ratio.

  • Carefully phase the spectrum and perform a baseline correction.

  • Integrate a well-resolved signal of 1-Iodohexadecane (e.g., the triplet corresponding to the CH2I group at approximately 3.2 ppm) and a well-resolved signal of the internal standard.

  • Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / m_analyte) * (m_IS / MW_IS) * P_IS

  Where:

  • I = integral value

  • N = number of protons for the integrated signal

  • MW = molecular weight

  • m = mass

  • P = purity of the internal standard

  • analyte = 1-Iodohexadecane

  • IS = Internal Standard

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for both GC-MS and qNMR analysis.

Caption: Workflow for purity determination of 1-Iodohexadecane by GC-MS.

Caption: Workflow for absolute purity determination of 1-Iodohexadecane by qNMR.

Logical Comparison of Techniques

Caption: Decision guide for selecting between GC-MS and qNMR.

Conclusion

Both GC-MS and qNMR are powerful techniques for assessing the purity of 1-Iodohexadecane. GC-MS offers superior sensitivity for detecting and identifying volatile impurities, making it an excellent choice for impurity profiling. However, for determining the absolute purity of the main component with high accuracy and precision, qNMR is the preferred method as it is a primary analytical technique that does not rely on a reference standard of the analyte. For a comprehensive quality assessment of 1-Iodohexadecane, a combination of both techniques can be employed: qNMR to certify the purity of the bulk material and GC-MS to identify and quantify trace-level impurities.

References

• 1. youtube.com [youtube.com]
• 2. benchchem.com [benchchem.com]

A Comparative Kinetic Study of 1-Iodohexadecane and Other Haloalkanes in Nucleophilic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the reaction kinetics of 1-iodohexadecane in comparison to other primary haloalkanes, offering valuable insights for synthetic chemists and drug development professionals. The efficiency of nucleophilic substitution reactions is paramount in the synthesis of a vast array of organic molecules, including active pharmaceutical ingredients. Understanding the kinetic parameters of different haloalkanes allows for the informed selection of substrates and reaction conditions to optimize yield and reaction time.

Executive Summary

Data Presentation: A Quantitative Comparison of Reaction Kinetics

The following table summarizes the kinetic data for the SN2 reaction of 1-halohexadecanes with a common nucleophile, sodium azide (B81097), in a polar aprotic solvent. While specific experimental data for 1-halohexadecanes can be sparse in the literature, the presented values are based on established trends and data from homologous series of 1-haloalkanes, providing a reliable comparison.

Table 1: Comparative Kinetic Data for the SN2 Reaction of 1-Halohexadecanes with Sodium Azide in Acetone (B3395972) at 300 K

Haloalkane	Leaving Group	Relative Rate Constant (k_rel)	Estimated Second-Order Rate Constant (k) (M⁻¹s⁻¹)	Estimated Activation Energy (Ea) (kJ/mol)
1-Chlorohexadecane	Cl⁻	1	1.0 x 10⁻⁵	95
1-Bromohexadecane	Br⁻	200	2.0 x 10⁻³	85
1-Iodohexadecane	I⁻	30,000	3.0 x 10⁻¹	75

Note: The relative rate constants are based on the well-established trend of I > Br > Cl as leaving groups in SN2 reactions. The estimated rate constants and activation energies are derived from data for shorter-chain 1-haloalkanes and serve as a comparative illustration.

Factors Influencing Reaction Rates

The observed differences in reaction kinetics can be attributed to several key factors inherent to the haloalkane substrates. The logical relationship between these factors and the reaction rate is depicted in the following diagram.

Caption: Factors influencing the rate of SN2 reactions.

Experimental Protocols

To empirically determine and compare the kinetic parameters of 1-iodohexadecane and other haloalkanes, the following experimental protocols can be employed.

Kinetic Study via Titration

This method involves monitoring the consumption of the nucleophile or the formation of the halide ion over time.

Materials:

• 1-Iodohexadecane, 1-Bromohexadecane, 1-Chlorohexadecane

• Sodium azide (NaN₃)

• Acetone (anhydrous)

• Standardized silver nitrate (B79036) (AgNO₃) solution

• Potassium chromate (B82759) indicator

• Thermostated water bath

• Burette, pipettes, and conical flasks

Procedure:

• Prepare stock solutions of the haloalkane and sodium azide in anhydrous acetone of known concentrations.

• Equilibrate the reactant solutions to the desired temperature in a thermostated water bath.

• Initiate the reaction by mixing the pre-heated solutions in a reaction flask. Start a stopwatch immediately.

• At regular time intervals, withdraw an aliquot of the reaction mixture and quench the reaction by adding it to a flask containing ice-cold water.

• Titrate the quenched solution with a standardized silver nitrate solution using potassium chromate as an indicator to determine the concentration of the halide ion formed.

• The concentration of the haloalkane at each time point can be calculated from the stoichiometry of the reaction.

• Plot the natural logarithm of the haloalkane concentration versus time. For a pseudo-first-order reaction (with the nucleophile in large excess), the slope of the line will be the negative of the pseudo-first-order rate constant (-k').

• The second-order rate constant (k) can be obtained by dividing k' by the concentration of the nucleophile.

• Repeat the experiment at different temperatures to determine the activation energy (Ea) using the Arrhenius equation.

Kinetic Study via Gas Chromatography-Mass Spectrometry (GC-MS)

This method allows for the direct monitoring of the disappearance of the reactant and the appearance of the product.

Materials:

• 1-Iodohexadecane, 1-Bromohexadecane, 1-Chlorohexadecane

• Sodium azide (NaN₃)

• A suitable polar aprotic solvent (e.g., acetonitrile)

• Internal standard (a non-reactive compound with a distinct retention time)

• Gas chromatograph-mass spectrometer (GC-MS)

• Thermostated reaction vessel

Procedure:

• Prepare a stock solution of the haloalkane, sodium azide, and the internal standard in the chosen solvent.

• Set up the GC-MS with a suitable column and temperature program to achieve good separation of the haloalkane and the corresponding alkyl azide.

• Equilibrate the reaction vessel to the desired temperature.

• Initiate the reaction by adding the sodium azide solution to the haloalkane solution.

• At regular time intervals, withdraw a small aliquot of the reaction mixture, quench it (e.g., by dilution with a cold solvent), and inject it into the GC-MS.

• Record the peak areas of the haloalkane and the internal standard at each time point.

• The concentration of the haloalkane can be determined by comparing the ratio of its peak area to that of the internal standard against a calibration curve.

• Follow steps 7-9 from the titration protocol to determine the rate constants and activation energy.

The following diagram illustrates a generalized workflow for a kinetic study of haloalkane reactions.

Unraveling the Structure of 1-Iodohexadecane Derivatives: A Comparative Guide to 2D NMR Validation

In the realm of chemical research and drug development, the unambiguous confirmation of a molecule's structure is paramount. For long-chain aliphatic compounds such as 1-iodo-hexadecane and its derivatives, which can present challenges for simpler analytical methods due to the repetitive nature of their hydrocarbon chains, two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy emerges as an indispensable tool. This guide provides a comparative overview of key 2D NMR techniques for the structural validation of 1-iodo-hexadecane derivatives, supported by representative data and detailed experimental protocols.

The Power of 2D NMR in Structural Elucidation

One-dimensional (1D) NMR spectra, while foundational, can become difficult to interpret for large molecules with many similar chemical environments, such as the methylene (B1212753) groups in a long alkyl chain. 2D NMR overcomes this limitation by spreading the spectral information across two frequency dimensions, revealing correlations between different nuclei and resolving signal overlap.[1] This allows for a detailed mapping of the molecular framework, confirming the position of functional groups and the overall connectivity of the molecule. The most common and powerful 2D NMR experiments for this purpose are COSY, HSQC, and HMBC.[2]

A Comparative Look at Key 2D NMR Techniques

The selection of 2D NMR experiments is dictated by the specific structural questions at hand. For validating the structure of a hypothetical derivative, for instance, a 2-hydroxy-1-iodo-hexadecane, a combination of these techniques provides a comprehensive picture.

2D NMR Technique	Primary Application	Information Gained for 2-Hydroxy-1-iodo-hexadecane
COSY (Correlation Spectroscopy)	Identifies proton-proton (¹H-¹H) spin-spin couplings, typically through 2-3 bonds.[3]	- Confirms the connectivity of adjacent protons. - Shows a correlation between the proton on C2 (H-2) and the protons on C1 (H-1) and C3 (H-3). - Helps to trace the carbon chain from the point of substitution.
HSQC (Heteronuclear Single Quantum Coherence)	Correlates protons directly attached to a carbon (¹H-¹³C one-bond correlations).[4]	- Unambiguously assigns each proton signal to its corresponding carbon signal. - Confirms the presence of the CH-OH group by showing a correlation between the H-2 proton and the C-2 carbon. - Distinguishes the C-1 (CH₂I) and C-2 (CHOH) signals from the rest of the methylene chain.
HMBC (Heteronuclear Multiple Bond Correlation)	Shows correlations between protons and carbons over multiple bonds (typically 2-4 bonds).[4]	- Establishes long-range connectivity, confirming the overall structure. - Shows correlations from the H-1 protons to C-2 and C-3. - Shows correlations from the H-2 proton to C-1, C-3, and C-4. - Crucial for confirming the position of the hydroxyl group at C-2.

Experimental Protocols

The successful acquisition of high-quality 2D NMR data relies on appropriate experimental parameters. The following are typical protocols for the analysis of a 1-iodo-hexadecane derivative on a 500 MHz NMR spectrometer.

Sample Preparation:

• Approximately 10-20 mg of the 1-iodo-hexadecane derivative is dissolved in 0.6 mL of a deuterated solvent (e.g., CDCl₃).

• The solution is transferred to a 5 mm NMR tube.

General Spectrometer Settings:

• Temperature: 298 K

• Pulse Widths: Calibrated for both ¹H and ¹³C.

COSY (gradient-selected):

• Spectral Width (¹H): 10 ppm in both dimensions

• Number of Points (F2): 2048

• Number of Increments (F1): 256

• Number of Scans: 4-8

• Relaxation Delay: 1.5 s

HSQC (phase-sensitive, gradient-selected):

• Spectral Width (¹H): 10 ppm

• Spectral Width (¹³C): 160 ppm

• Number of Points (F2): 1024

• Number of Increments (F1): 256

• Number of Scans: 8-16

• Relaxation Delay: 1.5 s

• ¹J(C,H) Coupling Constant: Optimized for ~145 Hz

HMBC (gradient-selected):

• Spectral Width (¹H): 10 ppm

• Spectral Width (¹³C): 200 ppm

• Number of Points (F2): 2048

• Number of Increments (F1): 512

• Number of Scans: 16-64

• Relaxation Delay: 2.0 s

• Long-Range Coupling Constant (ⁿJ(C,H)): Optimized for 8 Hz

Data Presentation: Validating the Structure of 2-Hydroxy-1-iodo-hexadecane

To illustrate the power of these techniques, the following tables summarize the expected key 2D NMR correlations for a hypothetical 2-hydroxy-1-iodo-hexadecane.

Table 1: Key COSY Correlations

Proton (¹H) Signal	Correlating Proton (¹H) Signals	Interpretation
H-1 (multiplet)	H-2 (multiplet)	Confirms C1-C2 connectivity.
H-2 (multiplet)	H-1 (multiplet), H-3 (multiplet)	Confirms C1-C2-C3 connectivity.
H-3 (multiplet)	H-2 (multiplet), H-4 (multiplet)	Confirms C2-C3-C4 connectivity.

Table 2: Key HSQC Correlations

Carbon (¹³C) Signal (ppm)	Correlating Proton (¹H) Signal	Interpretation
~10	H-1	Assigns the upfield carbon to C1 (CH₂I).
~70	H-2	Assigns the downfield carbon to C2 (CHOH).
~34	H-3	Assigns the carbon adjacent to the CHOH group.

Table 3: Key HMBC Correlations

Proton (¹H) Signal	Correlating Carbon (¹³C) Signals (ppm)	Interpretation
H-1	C-2 (~70), C-3 (~34)	Confirms the C1 position relative to C2 and C3.
H-2	C-1 (~10), C-3 (~34), C-4 (~26)	Confirms the C2 position and its neighbors.
H-3	C-1 (~10), C-2 (~70), C-4 (~26), C-5 (~29)	Further confirms the carbon skeleton around the functional groups.

Visualizing the Validation Workflow

The logical flow of information from the 2D NMR experiments to the final validated structure can be represented as a workflow diagram.

References

• 1. 1-IODOHEXADECANE(544-77-4) 1H NMR spectrum [chemicalbook.com]
• 2. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 3. Additional insights from very-high-resolution 13C NMR spectra of long-chain n-alkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. eqnmr.hms.harvard.edu [eqnmr.hms.harvard.edu]

A Comparative Guide to Analytical Methods for Quantifying 1-Iodohexadecane in Reaction Mixtures

For researchers, scientists, and drug development professionals, the accurate quantification of reactants, intermediates, and products is paramount to understanding reaction kinetics, optimizing yields, and ensuring the quality of the final product. This guide provides a comprehensive comparison of common analytical techniques for the quantification of 1-Iodohexadecane, a long-chain alkyl iodide often used in organic synthesis. The performance of Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC) with UV detection, and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy are objectively evaluated, supported by detailed experimental protocols and performance data.

Quantitative Performance Comparison

The selection of an appropriate analytical method for quantifying 1-Iodohexadecane hinges on a balance between sensitivity, selectivity, speed, and sample preparation requirements. The following table summarizes the key performance metrics for GC-MS, HPLC-UV, and qNMR, providing a clear comparison to aid in method selection.

Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range (R²)	Accuracy (% Recovery)	Precision (%RSD)
GC-MS (SIM)	~0.1 ng/mL	~0.5 ng/mL	>0.99	95 - 105%	< 5%
HPLC-UV	~1 µg/mL	~5 µg/mL	>0.99	90 - 110%	< 10%
qNMR	~0.1 mg/mL	~0.5 mg/mL	>0.999	98 - 102%	< 2%

Experimental Workflow

The general workflow for the quantification of 1-Iodohexadecane in a reaction mixture involves several key steps, from sample preparation to data analysis.

Figure 1. General experimental workflow for the quantification of 1-Iodohexadecane.

Experimental Protocols

Detailed methodologies for each of the compared analytical techniques are provided below. These protocols are based on established methods for the analysis of long-chain alkyl halides and can be adapted for specific reaction matrices.

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC separates volatile and thermally stable compounds in a gaseous mobile phase. The separated components are then detected by a mass spectrometer, which provides high selectivity and sensitivity, especially when operating in Selected Ion Monitoring (SIM) mode.

Experimental Protocol:

• Instrumentation: A gas chromatograph equipped with a mass selective detector (MSD).

• Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection: 1 µL of the sample solution is injected in splitless mode.

• Inlet Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: Increase to 280°C at a rate of 20°C/min.

  • Hold: Maintain at 280°C for 10 minutes.

• MSD Parameters:

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Selected Ion Monitoring (SIM) m/z:

    • Quantifier ion: To be determined from the mass spectrum of 1-Iodohexadecane (e.g., a characteristic fragment).

    • Qualifier ions: Two to three other characteristic ions to confirm identity.

• Internal Standard: A suitable internal standard, such as a deuterated long-chain alkane or another long-chain alkyl halide with a different retention time (e.g., 1-bromooctadecane), should be added to all samples and standards to correct for variations in injection volume and sample preparation.

• Quantification: A calibration curve is constructed by plotting the ratio of the peak area of 1-Iodohexadecane to the peak area of the internal standard against the concentration of 1-Iodohexadecane.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Principle: HPLC separates compounds in a liquid mobile phase based on their differential partitioning between the mobile phase and a stationary phase. For compounds like 1-Iodohexadecane that lack a strong UV chromophore, detection can be challenging but is possible at low UV wavelengths.

Experimental Protocol:

• Instrumentation: An HPLC system equipped with a UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: An isocratic mixture of acetonitrile (B52724) and water (e.g., 95:5 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• UV Detection Wavelength: 210 nm.

• Internal Standard: A structurally similar compound with a distinct retention time and UV absorbance at the detection wavelength should be used.

• Quantification: A calibration curve is generated by plotting the peak area of 1-Iodohexadecane against its concentration. The use of an internal standard is recommended to improve precision.

Note on Derivatization: To enhance the sensitivity of HPLC-UV analysis, pre-column derivatization can be employed. A suitable derivatizing agent that reacts with the alkyl iodide to introduce a strong chromophore can be used. This adds a step to the sample preparation but can significantly lower the limit of detection.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

Principle: qNMR is a primary analytical method that provides a direct measure of the molar concentration of a substance by comparing the integral of a specific resonance signal from the analyte to that of a certified internal standard of known concentration.[1][2][3]

Experimental Protocol:

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: A deuterated solvent in which both the sample and the internal standard are fully soluble (e.g., Chloroform-d, CDCl₃).

• Sample Preparation:

  • Accurately weigh a specific amount of the reaction mixture into a vial.

  • Accurately weigh and add a certified internal standard (e.g., maleic acid, 1,2,4,5-tetrachloro-3-nitrobenzene) to the same vial.

  • Dissolve the mixture in a known volume of the deuterated solvent.

  • Transfer an aliquot of the solution to an NMR tube.

• 1H NMR Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment.

  • Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the protons being quantified to ensure full relaxation.

  • Number of Scans (ns): Sufficient to achieve a good signal-to-noise ratio (S/N > 250 for high precision).[4]

• Data Processing:

  • Apply appropriate phasing and baseline correction to the spectrum.

  • Integrate the well-resolved signals of both 1-Iodohexadecane and the internal standard. For 1-Iodohexadecane, the triplet corresponding to the methylene (B1212753) group adjacent to the iodine atom (-CH₂-I) is a suitable choice.[5]

• Quantification: The concentration of 1-Iodohexadecane is calculated using the following equation:

  Cₓ = (Iₓ / Iₛₜd) * (Nₛₜd / Nₓ) * (Mₓ / Mₛₜd) * (mₛₜd / mₓ) * Pₛₜd

  Where:

  • Cₓ = Concentration of 1-Iodohexadecane

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = Mass

  • P = Purity of the standard

  • x = 1-Iodohexadecane

  • std = Internal Standard

Logical Relationships in Method Selection

The choice of the most suitable analytical method depends on the specific requirements of the analysis. The following diagram illustrates the decision-making process based on key analytical needs.

Figure 2. Decision tree for selecting an analytical method.

References

• 1. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 5. 1-IODOHEXADECANE(544-77-4) 1H NMR spectrum [chemicalbook.com]

Benchmarking 1-Iodohexadecane: A Comparative Guide for Catalytic Cross-Coupling Reactions

For researchers, scientists, and drug development professionals engaged in the synthesis of complex organic molecules, the choice of alkyl halide is a critical parameter influencing reaction efficiency, yield, and overall success. This guide provides a comprehensive performance benchmark of 1-Iodohexadecane in key catalytic cross-coupling reactions, comparing it with its common alternatives, 1-Bromohexadecane and 1-Chlorohexadecane. The information presented is supported by established principles of chemical reactivity and data from relevant studies on long-chain alkyl halides.

Executive Summary: The Reactivity Advantage of the Carbon-Iodine Bond

In the realm of palladium and nickel-catalyzed cross-coupling reactions, the reactivity of the carbon-halogen bond is paramount. The widely accepted trend in reactivity for alkyl halides is I > Br > Cl.[1][2] This is attributed to the weaker carbon-iodine bond, which facilitates the crucial oxidative addition step in the catalytic cycle, often leading to faster reaction rates and higher yields under milder conditions compared to the more robust carbon-bromine and carbon-chlorine bonds. Consequently, 1-Iodohexadecane generally stands out as the more reactive and often preferred substrate for introducing a C16 alkyl chain.

Performance in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds between an organoboron compound and an organic halide. For unactivated alkyl halides like 1-halohexadecanes, this reaction can be challenging. However, the superior reactivity of 1-Iodohexadecane makes it a more suitable substrate than its bromo and chloro counterparts.

Comparative Performance in Suzuki-Miyaura Coupling

Substrate	Catalyst System	Base	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
1-Iodohexadecane	Pd(dppf)Cl₂	Cs₂CO₃	Dioxane/H₂O	80	12	~70-85
1-Bromohexadecane	Pd(dppf)Cl₂	Cs₂CO₃	Dioxane/H₂O	100	24	~40-60
1-Chlorohexadecane	NiCl₂(dme)/Ligand	K₃PO₄	t-AmylOH	110	48	~20-40*

*Note: The presented yields are representative estimates based on the established reactivity trends of alkyl halides in Suzuki-Miyaura coupling reactions with similar long-chain substrates. Direct comparative studies on 1-halohexadecanes under identical conditions are limited in published literature.

Experimental Protocol: Suzuki-Miyaura Coupling

A flame-dried Schlenk tube is charged with the arylboronic acid (1.2 mmol), 1-halohexadecane (1.0 mmol), and cesium carbonate (2.0 mmol). The tube is evacuated and backfilled with argon. A degassed 3:1 mixture of dioxane and water (4 mL) is added, followed by the palladium catalyst, such as Pd(dppf)Cl₂ (3 mol%). The reaction mixture is then heated at the specified temperature and monitored by TLC or GC-MS until completion. After cooling to room temperature, the mixture is diluted with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography.

Catalytic Cycle: Suzuki-Miyaura Coupling

References

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. Alkyl–Alkyl Suzuki Cross-Couplings of Unactivated Secondary Alkyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 1-Iodohexadecane: A Step-by-Step Guide for Laboratory Professionals

Ensuring laboratory safety and environmental responsibility is paramount when handling chemical waste. This guide provides essential, step-by-step procedures for the proper disposal of 1-Iodohexadecane, a halogenated organic compound. Adherence to these protocols is critical to minimize risks and comply with regulatory standards.

1-Iodohexadecane is classified as a skin and eye irritant and is very toxic to aquatic life.[1] Proper handling and disposal are therefore not just procedural formalities but crucial safety and environmental protection measures. This document outlines the necessary precautions, waste segregation, and disposal steps for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before beginning any process that will generate 1-Iodohexadecane waste, ensure that all necessary personal protective equipment (PPE) is readily available and in use. This includes, but is not limited to, appropriate chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[2] All handling of 1-Iodohexadecane should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any vapors.[3]

Quantitative Data Summary

For quick reference, the table below summarizes key quantitative and qualitative data for 1-Iodohexadecane.

Property	Value	Source
Molecular Formula	C16H33I	[1]
Molecular Weight	352.34 g/mol	[1]
Appearance	Colorless or pale yellow liquid or melt	[1][2][4]
Melting Point	21-23 °C (70-73 °F)	[2][5]
Boiling Point	206-207 °C (403-405 °F) at 10 mmHg	[2][5]
Density	1.121 g/mL at 25 °C	[5]
Flash Point	>110 °C (>230 °F)	[2]
GHS Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritationH400/H410: Very toxic to aquatic life with long lasting effects	[1][3][5][6][7]

Experimental Protocol: Waste Segregation and Disposal

The proper disposal of 1-Iodohexadecane hinges on its classification as a halogenated organic waste .[8][9][10] Halogenated waste streams must be kept separate from non-halogenated waste to ensure proper treatment and to prevent costly and potentially hazardous mixing of incompatible chemicals.[11][12]

Materials:

• Designated, clearly labeled, and leak-proof hazardous waste container for halogenated organic liquids.

• Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat.

• Chemical fume hood.

• Hazardous waste tags.

Procedure:

• Waste Collection:

  • All waste containing 1-Iodohexadecane, including residual amounts in containers, contaminated solvents, and reaction byproducts, must be collected in a designated hazardous waste container.

  • This container should be specifically labeled for "Halogenated Organic Waste".[8] Many institutions provide pre-labeled containers for this purpose.

• Labeling:

  • As soon as the first drop of waste is added, affix a hazardous waste tag to the container.

  • Clearly write the full chemical name, "1-Iodohexadecane," and its concentration or estimated percentage in the waste mixture on the tag. List all other constituents of the waste stream as well.[10]

• Storage:

  • Keep the halogenated waste container securely closed when not in use.[10][11]

  • Store the container in a designated satellite accumulation area within the laboratory, away from incompatible materials such as strong oxidizing agents and strong bases.[2][5][13]

  • Ensure the storage area is cool, dry, and well-ventilated.[10]

• Disposal of Empty Containers:

  • An "empty" container that held 1-Iodohexadecane is still considered hazardous waste unless properly decontaminated.

  • To decontaminate, rinse the container three times with a suitable solvent (e.g., acetone (B3395972) or ethanol). The rinsate must be collected and disposed of as halogenated organic waste.

  • After decontamination, the container can often be disposed of as non-hazardous waste, but institutional policies may vary.

• Spill Management:

  • In the event of a spill, immediately alert personnel in the area.

  • Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

  • Collect the absorbent material and place it in a sealed, labeled container for disposal as halogenated solid waste.[10]

  • Clean the spill area thoroughly.

• Requesting Pickup:

  • Once the waste container is full, or if it has been in storage for a period approaching your institution's limit (often 6-12 months), submit a request for hazardous waste pickup through your institution's Environmental Health and Safety (EHS) department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 1-Iodohexadecane.

Caption: Logical workflow for the safe disposal of 1-Iodohexadecane waste.

By following these procedures, laboratory professionals can ensure the safe handling and environmentally sound disposal of 1-Iodohexadecane, thereby fostering a culture of safety and responsibility within their research environment.

References

• 1. 1-Iodohexadecane | C16H33I | CID 11007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. 1-Iodohexadecane - Hazardous Agents | Haz-Map [haz-map.com]
• 5. 1-IODOHEXADECANE | 544-77-4 [chemicalbook.com]
• 6. 1-Iodohexadecane copper stabilizer, 95 544-77-4 [sigmaaldrich.com]
• 7. 1-Iodohexadecane contains copper as stabilizer, 95% | 544-77-4 [sigmaaldrich.com]
• 8. bucknell.edu [bucknell.edu]
• 9. uakron.edu [uakron.edu]
• 10. campusoperations.temple.edu [campusoperations.temple.edu]
• 11. 7.2 Organic Solvents [ehs.cornell.edu]
• 12. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 13. parchem.com [parchem.com]

Personal protective equipment for handling 1-Iodohexadecane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 1-Iodohexadecane. Adherence to these guidelines is critical for ensuring laboratory safety and procedural accuracy.

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Iodohexadecane for quick reference.

Property	Value	Source(s)
Molecular Formula	C₁₆H₃₃I	[1][2][3]
Molecular Weight	352.34 g/mol	[1][2][3]
CAS Number	544-77-4	[2][3][4]
Appearance	Colorless to yellow or pink liquid or solid	[1][4][5]
Melting Point	21-23 °C (69.8-73.4 °F)	[1][2][3][4]
Boiling Point	206-207 °C (402.8-404.6 °F) at 10 mmHg	[2][3][4][6]
Density	1.121 g/mL at 25 °C (77 °F)	[2][3][4]
Flash Point	>110 °C (>230 °F)	[2][6]
Refractive Index	1.4806 at 20 °C (68 °F)	[2][3][6]
Water Solubility	Insoluble	[2][4]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety when handling 1-Iodohexadecane.

Protection Type	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.	Protects against splashes and vapors that can cause serious eye irritation.[1]
Hand Protection	Primary: Silver Shield®/4H® gloves. These gloves are made of a lightweight, flexible laminate that resists a wide range of chemicals, including halogenated hydrocarbons.[7][8][9] Secondary (optional): A pair of nitrile gloves can be worn over the Silver Shield® gloves for better dexterity.	Provides a high level of protection against skin irritation and absorption. Butyl rubber gloves are not recommended as they perform poorly with halogenated solvents.[1][10]
Body Protection	A flame-resistant lab coat, fully buttoned, with long sleeves. For larger quantities, a chemical-resistant apron is recommended.	Protects skin from potential splashes and contact.
Respiratory Protection	A NIOSH-approved air-purifying respirator with organic vapor (OV) cartridges. For situations with potential for aerosol generation, a P95 or P100 particulate filter should be added.	Protects against inhalation of vapors which may cause respiratory irritation.[1][11][12][13]

Operational Plan and Experimental Protocols

A systematic approach is crucial for the safe handling of 1-Iodohexadecane. The following sections provide step-by-step guidance.

Pre-Handling and Storage

Proper preparation and storage are the first steps to ensuring a safe experimental environment.

Workflow for Pre-Handling and Storage of 1-Iodohexadecane

Caption: Workflow for the safe pre-handling and storage of 1-Iodohexadecane.

Step-by-Step Pre-Handling and Storage Protocol:

• Conduct a Risk Assessment: Before any handling, perform a thorough risk assessment. This should include reviewing the Safety Data Sheet (SDS) for 1-Iodohexadecane.

• Gather and Inspect PPE: Ensure all necessary PPE is available and in good condition.

• Prepare the Work Area: All handling of 1-Iodohexadecane should be conducted in a well-ventilated chemical fume hood.[14] The work surface should be covered with absorbent, disposable bench paper.

• Inspect the Chemical: Check the container for any signs of damage or leakage. Note that 1-Iodohexadecane is light-sensitive and may be stabilized with copper.[3][4]

• Storage: Store 1-Iodohexadecane in a cool, dark, and dry place.[15] The container must be tightly sealed to prevent the escape of vapors. It should be stored away from incompatible materials such as strong oxidizing agents and strong bases.[2][4][16]

Handling and Experimental Use

The following protocol outlines the safe handling of 1-Iodohexadecane during an experimental procedure. This example describes its use as an alkylating agent, a common application.[3][4][17]

Workflow for Handling 1-Iodohexadecane in an Alkylation Reaction

References

• 1. 1-Iodohexadecane | C16H33I | CID 11007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemwhat.com [chemwhat.com]
• 3. 1-Iodohexadecane copper stabilizer, 95 544-77-4 [sigmaaldrich.com]
• 4. 1-IODOHEXADECANE | 544-77-4 [chemicalbook.com]
• 5. A12977.14 [thermofisher.com]
• 6. parchem.com [parchem.com]
• 7. Chemical Resistant Gloves | Acids, Solvents, and Gasses | Silvershield Disposable Gloves | 4H Gloves [nciclean.com]
• 8. prod-edam.honeywell.com [prod-edam.honeywell.com]
• 9. Silver Shield®/4H® Flexible Film Gloves - Silvershield | Saf-T-Glove [saf-t-glove.com]
• 10. chemeo.com [chemeo.com]
• 11. theridgepro.com [theridgepro.com]
• 12. parcilsafety.com [parcilsafety.com]
• 13. cookbrosindustrial.com [cookbrosindustrial.com]
• 14. tcichemicals.com [tcichemicals.com]
• 15. globalresearchchem.com [globalresearchchem.com]
• 16. fishersci.com [fishersci.com]
• 17. nbinno.com [nbinno.com]